1-Propylcyclopentanol

• CAS: 1604-02-0

Core Science & Biosynthesis

Synthesis of 1-Propylcyclopentanol from Cyclopentanone: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 1-propylcyclopentanol from cyclopentanone, a classic example of a Grignard reaction. This transformation is a fundamental carbon-carbon bond-forming reaction in organic synthesis, providing a straightforward and efficient route to tertiary alcohols. This document provides a detailed overview of the reaction mechanism, a comprehensive experimental protocol, and relevant physicochemical and spectroscopic data to support researchers in the practical application of this synthesis.

Reaction Overview and Mechanism

The synthesis of 1-propylcyclopentanol from cyclopentanone is achieved through a nucleophilic addition reaction using a propyl Grignard reagent, typically propylmagnesium bromide. The reaction proceeds in two key stages:

• Nucleophilic Attack: The Grignard reagent, prepared from the reaction of an n-propyl halide with magnesium metal, acts as a potent nucleophile. The highly polarized carbon-magnesium bond results in a carbanionic character on the propyl group, which attacks the electrophilic carbonyl carbon of cyclopentanone. This nucleophilic attack breaks the pi bond of the carbonyl group, forming a tetrahedral magnesium alkoxide intermediate.[1]

• Aqueous Workup: The magnesium alkoxide intermediate is then hydrolyzed in a subsequent step by the addition of a weak acid, such as aqueous ammonium chloride or dilute sulfuric acid.[1] This protonation step neutralizes the alkoxide to yield the final product, 1-propylcyclopentanol, along with magnesium salts as byproducts.

The overall reaction is illustrated in the signaling pathway diagram below.

Caption: Reaction pathway for the synthesis of 1-propylcyclopentanol.

Physicochemical and Spectroscopic Data

The following tables summarize the key physical and spectroscopic properties of the starting material and the final product. This data is essential for reaction monitoring and product characterization.

Table 1: Physicochemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)
Cyclopentanone	C₅H₈O	84.12	130.6	0.951
1-Propylcyclopentanol	C₈H₁₆O	128.21	175-177	0.914

Table 2: Spectroscopic Data for 1-Propylcyclopentanol

Spectroscopic Technique	Key Data
¹H NMR	δ (ppm): 0.92, 1.35-1.75, 3.5 (OH)
¹³C NMR	δ (ppm): 82.1, 41.5, 40.8, 23.7, 17.2, 14.8
IR (cm⁻¹)	~3400 (broad, O-H stretch), ~2960-2870 (C-H stretch)

Detailed Experimental Protocol

The following protocol is a representative example based on general procedures for Grignard reactions.[2][3][4] Researchers should adapt it based on their specific laboratory conditions and scale. For analogous reactions, yields can be in the range of 75-85%.

Materials and Equipment

• Glassware: Three-necked round-bottom flask (250 mL), reflux condenser, pressure-equalizing dropping funnel (125 mL), glass stopper, magnetic stirrer, heating mantle. All glassware must be oven-dried and assembled while hot under a moisture-free atmosphere (e.g., nitrogen or argon).

• Reagents:

  • Magnesium turnings

  • 1-Bromopropane

  • Anhydrous diethyl ether or tetrahydrofuran (THF)

  • Cyclopentanone

  • Saturated aqueous ammonium chloride solution

  • Anhydrous magnesium sulfate or sodium sulfate

  • Iodine crystal (for initiation, if necessary)

Experimental Workflow

Caption: Experimental workflow for the synthesis of 1-propylcyclopentanol.

Step-by-Step Procedure

Part A: Preparation of Propylmagnesium Bromide (Grignard Reagent)

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, a magnetic stirrer, and a nitrogen inlet, place magnesium turnings (e.g., 2.9 g, 0.12 mol).

• Add a small amount of anhydrous diethyl ether to just cover the magnesium.

• In the dropping funnel, place a solution of 1-bromopropane (e.g., 12.3 g, 0.10 mol) in anhydrous diethyl ether (e.g., 40 mL).

• Add a small portion of the 1-bromopropane solution to the magnesium. The reaction should initiate, as evidenced by cloudiness and gentle boiling. If the reaction does not start, a small crystal of iodine can be added, or the flask can be gently warmed.

• Once the reaction has started, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

Part B: Reaction with Cyclopentanone

• Cool the prepared Grignard reagent solution to 0 °C using an ice bath.

• In the dropping funnel, place a solution of cyclopentanone (e.g., 8.4 g, 0.10 mol) in anhydrous diethyl ether (e.g., 20 mL).

• Add the cyclopentanone solution dropwise to the stirred, cooled Grignard reagent. This reaction is exothermic; control the addition rate to maintain the reaction temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour to ensure the reaction goes to completion.

Part C: Workup and Purification

• Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride (e.g., 50 mL).

• Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with diethyl ether (e.g., 2 x 30 mL).

• Combine the organic layers and wash with brine (saturated aqueous NaCl solution) to reduce the amount of dissolved water.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and remove the diethyl ether by rotary evaporation.

• Purify the crude 1-propylcyclopentanol by fractional distillation under reduced pressure.

Safety Considerations

• Anhydrous Conditions: Grignard reagents are highly sensitive to moisture and protic solvents. All glassware must be thoroughly dried, and anhydrous solvents must be used. The reaction should be carried out under an inert atmosphere (nitrogen or argon).

• Flammability: Diethyl ether is extremely flammable and volatile. All operations should be conducted in a well-ventilated fume hood, away from any sources of ignition.

• Exothermic Reaction: The formation of the Grignard reagent and its reaction with cyclopentanone are exothermic. Proper cooling and controlled addition of reagents are crucial to prevent the reaction from becoming too vigorous.

• Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, gloves, and a lab coat, should be worn at all times.

This guide provides a comprehensive overview and a detailed protocol for the synthesis of 1-propylcyclopentanol. By following these procedures and adhering to the safety precautions, researchers can successfully perform this important organic transformation.

References

• 1. 1-Propylcyclopentanol | 1604-02-0 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

An In-depth Technical Guide to 1-Propylcyclopentanol: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and synthesis of 1-Propylcyclopentanol. The information is presented to be a valuable resource for researchers, scientists, and professionals in drug development and other chemical sciences.

Chemical Structure and Identification

1-Propylcyclopentanol is a tertiary alcohol with a propyl group and a hydroxyl group attached to the same carbon atom of a cyclopentane ring.[1][2]

IUPAC Name: 1-propylcyclopentan-1-ol[3] CAS Number: 1604-02-0[3] Molecular Formula: C₈H₁₆O[3] Molecular Weight: 128.21 g/mol [3] Synonyms: 1-Propyl-1-cyclopentanol, Cyclopentanol, 1-propyl-, NSC 95423, BRN 1919731[3]

Caption: 2D Chemical Structure of 1-Propylcyclopentanol.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1-Propylcyclopentanol. The data has been compiled from various sources, and minor variations may exist.

Property	Value	Unit	Source(s)
Physical State	Liquid	-	[2]
Appearance	Colorless to pale yellow	-	[2]
Odor	Characteristic	-	[2]
Boiling Point	171.7 - 173.55	°C	[4]
Melting Point	-37.5	°C	[4]
Density	0.904 - 0.927	g/cm³	[4]
Refractive Index	1.469	-
Solubility	Soluble in organic solvents, limited solubility in water	-	[2]

Synthesis of 1-Propylcyclopentanol

The most common and efficient method for the laboratory synthesis of 1-Propylcyclopentanol is the Grignard reaction.[1] This involves the nucleophilic addition of a propylmagnesium halide (a Grignard reagent) to cyclopentanone.[1]

Caption: Workflow for the Synthesis of 1-Propylcyclopentanol via Grignard Reaction.

Experimental Protocol: Synthesis via Grignard Reaction

The following is a representative experimental protocol for the synthesis of 1-Propylcyclopentanol. Disclaimer: This is a generalized procedure and should be adapted and performed with appropriate safety precautions by qualified personnel.

Materials:

• Magnesium turnings

• Iodine crystal (optional, as initiator)

• Propyl bromide

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Cyclopentanone

• Saturated aqueous ammonium chloride (NH₄Cl) solution or dilute hydrochloric acid (HCl)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware for anhydrous reactions (e.g., round-bottom flask, dropping funnel, condenser)

Procedure:

• Preparation of the Grignard Reagent:

  • All glassware must be oven-dried to ensure anhydrous conditions.

  • In a round-bottom flask equipped with a magnetic stirrer, condenser, and a dropping funnel, place magnesium turnings.

  • Add a small crystal of iodine if necessary to initiate the reaction.

  • Add a solution of propyl bromide in anhydrous ether dropwise to the magnesium turnings. The reaction is exothermic and should be controlled by the rate of addition to maintain a gentle reflux.

  • Once the reaction has started (indicated by cloudiness and bubbling), continue the addition of the propyl bromide solution.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent (propylmagnesium bromide).

• Reaction with Cyclopentanone:

  • Cool the Grignard reagent solution in an ice bath.

  • Add a solution of cyclopentanone in anhydrous ether dropwise to the stirred Grignard reagent. Maintain a low temperature during the addition.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid. This will protonate the intermediate alkoxide and dissolve the magnesium salts.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers and wash with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter to remove the drying agent and remove the solvent by rotary evaporation.

  • The crude 1-Propylcyclopentanol can be purified by distillation under reduced pressure.

Spectroscopic Characterization

Spectroscopic techniques are essential for the structural elucidation and confirmation of 1-Propylcyclopentanol.

Infrared (IR) Spectroscopy

The IR spectrum of 1-Propylcyclopentanol will exhibit characteristic absorption bands for a tertiary alcohol.[1] A strong, broad absorption in the region of 3500-3200 cm⁻¹ is indicative of the O-H stretching vibration, broadened due to hydrogen bonding.[5] A strong C-O stretching vibration is expected in the 1260-1050 cm⁻¹ region.[5]

Representative Experimental Protocol for IR Spectroscopy:

• Sample Preparation: For a liquid sample like 1-Propylcyclopentanol, a neat (undiluted) spectrum can be obtained by placing a drop of the liquid between two potassium bromide (KBr) or sodium chloride (NaCl) plates to form a thin film.[6] Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by placing a drop of the liquid directly on the ATR crystal.[7]

• Data Acquisition: The spectrum is typically recorded over the mid-infrared range (4000-400 cm⁻¹). A background spectrum of the empty sample holder (or clean ATR crystal) is recorded first and automatically subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy: The proton NMR spectrum will provide information on the different types of protons and their connectivity in the molecule. The spectrum is expected to show signals for the propyl group (a triplet for the methyl group and two multiplets for the methylene groups) and the cyclopentyl ring protons (multiple overlapping multiplets). The hydroxyl proton will appear as a singlet, the chemical shift of which can vary depending on the concentration and solvent.

¹³C NMR Spectroscopy: The carbon NMR spectrum will show distinct signals for each of the eight carbon atoms in their unique chemical environments. The carbon attached to the hydroxyl group will be significantly deshielded and appear at a lower field.

Representative Experimental Protocol for NMR Spectroscopy:

• Sample Preparation:

  • For ¹H NMR, dissolve 5-25 mg of 1-Propylcyclopentanol in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).[4]

  • For ¹³C NMR, a more concentrated solution (50-100 mg in 0.6-0.7 mL of solvent) is generally required due to the lower natural abundance of the ¹³C isotope.[4]

  • An internal standard, such as tetramethylsilane (TMS), is typically added for chemical shift referencing.

  • The solution should be filtered into a 5 mm NMR tube to remove any particulate matter.[1]

• Data Acquisition:

  • The NMR spectrometer is tuned and the magnetic field is shimmed for homogeneity.

  • For ¹³C NMR, typical parameters might involve a 30° pulse angle and a relaxation delay of 2-5 seconds to obtain a quantitative spectrum, although for routine identification, shorter delays are often used.[8]

Biological Activity and Signaling Pathways

There is no significant information available in the scientific literature to suggest that 1-Propylcyclopentanol has specific biological activities or is involved in any signaling pathways. It is primarily used as a chemical intermediate and a model compound in organic chemistry research.

Safety Information

1-Propylcyclopentanol is considered harmful if swallowed.[3] It is advisable to handle this chemical with appropriate personal protective equipment, including gloves and safety glasses, in a well-ventilated area. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

References

• 1. research.reading.ac.uk [research.reading.ac.uk]
• 2. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 3. m.youtube.com [m.youtube.com]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. edu.rsc.org [edu.rsc.org]
• 7. webassign.net [webassign.net]
• 8. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]

An In-depth Technical Guide to 1-Propylcyclopentanol (CAS: 1604-02-0)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Propylcyclopentanol, a tertiary alcohol with applications as an intermediate and building block in organic synthesis. The document details its physicochemical properties, spectroscopic data, synthesis protocols, and safety information, tailored for a scientific audience.

Chemical and Physical Properties

1-Propylcyclopentanol is a colorless to pale yellow liquid at room temperature.[1] Its properties are influenced by the five-membered carbon ring and the hydroxyl group, which allows for hydrogen bonding.[1] While soluble in organic solvents, it has limited solubility in water due to the hydrophobic nature of the propyl group and cyclopentane ring.[1]

Table 1: Physicochemical Properties of 1-Propylcyclopentanol

Property	Value	Source
Molecular Formula	C₈H₁₆O	[2]
Molecular Weight	128.21 g/mol	[2]
CAS Number	1604-02-0	[2]
Melting Point	-37.5 °C	[3][4]
Boiling Point	171.7 - 173.55 °C at 760 mmHg	[3][4]
Density	0.9040 - 0.927 g/mL	[3][4]
Refractive Index	1.4502 - 1.469	[3][4]
Flash Point	65.3 °C	[4]
Vapor Pressure	0.438 mmHg at 25 °C	[4]
pKa (Predicted)	15.38 ± 0.20	[5]

| LogP (Octanol/Water Partition Coefficient) | 1.9 - 2.0916 |[2][4] |

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation of 1-Propylcyclopentanol. The primary techniques include Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).[6]

Table 2: Key Spectroscopic Data for 1-Propylcyclopentanol

Technique	Key Features and Interpretations	Source
Infrared (IR) Spectroscopy	- Strong, broad O-H stretching vibration: ~3200-3600 cm⁻¹ (confirms alcohol functional group). - C-H stretching vibrations: (alkyl groups and cyclopentane ring). - C-O stretching vibration.	[6][7]
¹H NMR Spectroscopy	- Signals for the propyl group protons (triplet for methyl, sextet for the adjacent methylene). - Signals for the cyclopentane ring protons. - A singlet for the hydroxyl proton (chemical shift can vary).	[2][6]
¹³C NMR Spectroscopy	- Unique signals for each of the eight carbon atoms, including the carbinol carbon.	[2][6]

| Mass Spectrometry (MS) | - Molecular ion peak corresponding to the molecular weight (128.21 m/z). - Fragmentation patterns often involve the loss of the propyl group or a water molecule.[6][8] |[2][6][8] |

Synthesis and Reactivity

The most common and efficient laboratory synthesis of 1-Propylcyclopentanol is through the Grignard reaction.[6] This involves the nucleophilic addition of a propylmagnesium halide to cyclopentanone.[6]

This protocol is a representative example based on general procedures for Grignard reactions.

Materials:

• Magnesium turnings

• Propyl bromide

• Cyclopentanone

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Aqueous ammonium chloride solution (saturated) or dilute hydrochloric acid

• Standard glassware for anhydrous reactions (e.g., oven-dried round-bottom flask, condenser, dropping funnel)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Grignard Reagent Formation:

  • Place magnesium turnings in a dry three-necked flask under an inert atmosphere.

  • Add a small amount of a solution of propyl bromide in anhydrous ether to initiate the reaction (indicated by cloudiness or heat).

  • Slowly add the remaining propyl bromide solution to maintain a gentle reflux.

  • After the addition is complete, continue stirring until most of the magnesium has reacted to form propylmagnesium bromide.

• Nucleophilic Addition:

  • Cool the Grignard reagent solution in an ice bath.

  • Slowly add a solution of cyclopentanone in anhydrous ether from a dropping funnel.

  • A precipitate of the magnesium alkoxide intermediate will form.[6]

  • After the addition, allow the mixture to stir at room temperature to ensure the reaction goes to completion.

• Acidic Workup:

  • Carefully pour the reaction mixture over ice and then add a saturated aqueous solution of ammonium chloride or dilute HCl to protonate the alkoxide and dissolve the magnesium salts.[6]

  • Transfer the mixture to a separatory funnel.

• Extraction and Purification:

  • Separate the organic layer.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Filter off the drying agent and remove the solvent by rotary evaporation.

  • Purify the crude 1-Propylcyclopentanol by fractional distillation under reduced pressure.

Caption: Grignard synthesis workflow for 1-Propylcyclopentanol.

As a tertiary alcohol, 1-Propylcyclopentanol can undergo typical reactions of this class of compounds, such as acid-catalyzed dehydration to form alkenes.[6] The major product of such an elimination reaction would likely be 1-propylcyclopentene, following Zaitsev's rule.[6]

Applications in Research and Drug Development

While specific high-impact research focused solely on 1-Propylcyclopentanol is not extensive, its significance lies in its role as a model compound and a synthetic intermediate.[6] Tertiary alcohols of this type are valuable building blocks in organic synthesis for creating more complex molecules with potential biological activity.[6] Its synthesis is a classic example of the Grignard reaction, a fundamental carbon-carbon bond-forming reaction.[6]

Safety and Handling

1-Propylcyclopentanol is considered harmful if swallowed and causes skin and serious eye irritation.[2][9] It may also cause respiratory irritation.[9]

Table 3: GHS Hazard Information

Hazard Statement	Code	Class	Source
Harmful if swallowed	H302	Acute toxicity, oral (Category 4)	[2]
Causes skin irritation	H315	-	[9]
Causes serious eye irritation	H319	-	[9]

| May cause respiratory irritation | H335 | - |[9] |

Handling Precautions:

• Use only in a well-ventilated area or outdoors.[9]

• Wear protective gloves, clothing, eye, and face protection.[9]

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9]

• Wash skin thoroughly after handling.[9]

• Keep containers tightly closed in a dry, well-ventilated place.[9]

Caption: Logical relationship between the compound, its hazards, and PPE.

References

• 1. CAS 1604-02-0: 1-Propylcyclopentanol | CymitQuimica [cymitquimica.com]
• 2. 1-Propyl-1-cyclopentanol | C8H16O | CID 98267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-N-PROPYLCYCLOPENTANOL CAS#: 1604-02-0 [m.chemicalbook.com]
• 4. Page loading... [wap.guidechem.com]
• 5. Page loading... [guidechem.com]
• 6. 1-Propylcyclopentanol | 1604-02-0 | Benchchem [benchchem.com]
• 7. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 8. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 9. assets.thermofisher.com [assets.thermofisher.com]

An In-depth Technical Guide to 1-Propylcyclopentan-1-ol for Researchers and Drug Development Professionals

Abstract

1-Propylcyclopentan-1-ol, with the IUPAC name 1-propylcyclopentan-1-ol , is a tertiary alcohol characterized by a cyclopentane ring substituted with both a propyl group and a hydroxyl group at the same carbon atom. This structure imparts specific chemical properties that make it an interesting building block in organic synthesis and medicinal chemistry. The cyclopentane moiety is recognized as a "privileged scaffold" in drug discovery, offering a versatile three-dimensional framework for the development of novel therapeutic agents. This technical guide provides a comprehensive overview of the chemical properties, synthesis, and spectroscopic characterization of 1-propylcyclopentan-1-ol, along with a discussion of its potential applications in drug development.

Chemical and Physical Properties

1-Propylcyclopentan-1-ol is a cyclic tertiary alcohol. Its physical and chemical properties are summarized in the tables below. These properties are crucial for its handling, purification, and use in chemical reactions.

Identifier	Value
IUPAC Name	1-propylcyclopentan-1-ol[1]
CAS Number	1604-02-0[1]
Molecular Formula	C₈H₁₆O[1]
Molecular Weight	128.21 g/mol [1]
InChI	InChI=1S/C8H16O/c1-2-5-8(9)6-3-4-7-8/h9H,2-7H2,1H3[1]
InChIKey	GJEILRJIINEWJO-UHFFFAOYSA-N[1]
SMILES	CCCC1(CCCC1)O[1]

Physicochemical Property	Value	Notes
Boiling Point	175-177 °C[2]
Melting Point	-37.5 °C
Density	0.914 g/mL[2]
XLogP3-AA	1.9[1]	A measure of lipophilicity.
Hydrogen Bond Donor Count	1[1]
Hydrogen Bond Acceptor Count	1[1]
Rotatable Bond Count	2[1]
Topological Polar Surface Area	20.2 Ų[1]

Synthesis of 1-Propylcyclopentan-1-ol

The most common and efficient laboratory-scale synthesis of 1-propylcyclopentan-1-ol is the Grignard reaction. This powerful carbon-carbon bond-forming reaction involves the nucleophilic addition of a propylmagnesium halide to cyclopentanone.

Grignard Reaction Protocol

This protocol is based on general procedures for Grignard reactions with ketones.

Materials:

• Magnesium turnings

• 1-Bromopropane (or 1-chloropropane)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine (a small crystal to initiate the reaction)

• Cyclopentanone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Heating mantle

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Separatory funnel

• Rotary evaporator

• Distillation apparatus or column chromatography setup

Procedure:

Part A: Preparation of Propylmagnesium Bromide (Grignard Reagent)

• All glassware must be oven-dried and assembled under an inert atmosphere to exclude moisture.

• Place magnesium turnings in the three-necked flask. Add a small crystal of iodine.

• Add a small amount of anhydrous diethyl ether to just cover the magnesium.

• Prepare a solution of 1-bromopropane in anhydrous diethyl ether in the dropping funnel.

• Add a small portion of the 1-bromopropane solution to the magnesium. The reaction should initiate, as evidenced by the disappearance of the iodine color and gentle bubbling. If the reaction does not start, gentle warming may be applied.

• Once the reaction has started, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The solution should appear cloudy and gray.

Part B: Reaction with Cyclopentanone

• Cool the Grignard reagent solution to 0 °C using an ice bath.

• Prepare a solution of cyclopentanone in anhydrous diethyl ether in the dropping funnel.

• Add the cyclopentanone solution dropwise to the stirred Grignard reagent at 0 °C. This reaction is exothermic; control the addition rate to maintain a gentle reaction.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

Part C: Workup and Purification

• Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of saturated aqueous ammonium chloride solution. This will hydrolyze the magnesium alkoxide intermediate and neutralize any unreacted Grignard reagent.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with diethyl ether (2-3 times).

• Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by fractional distillation under reduced pressure or by column chromatography on silica gel.

Workflow for the Synthesis of 1-Propylcyclopentan-1-ol

Caption: Workflow for the synthesis of 1-propylcyclopentan-1-ol via Grignard reaction.

Spectroscopic Characterization

Spectroscopic techniques are essential for the structural elucidation and confirmation of 1-propylcyclopentan-1-ol.

Infrared (IR) Spectroscopy

The IR spectrum of 1-propylcyclopentan-1-ol will exhibit characteristic absorption bands that confirm the presence of the hydroxyl group and the alkyl framework.

Frequency (cm⁻¹)	Vibration	Description
~3400 (broad)	O-H stretch	Characteristic of an alcohol, broad due to hydrogen bonding.[3]
~2950-2850	C-H stretch	Aliphatic C-H bonds in the propyl and cyclopentyl groups.[3]
~1150	C-O stretch	Carbon-oxygen single bond in the tertiary alcohol.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

¹H NMR: The proton NMR spectrum will show signals corresponding to the different proton environments in the molecule. The exact chemical shifts can vary depending on the solvent used.

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~0.9	Triplet	3H	-CH₃ of the propyl group
~1.3-1.8	Multiplet	12H	-CH₂- of the propyl group and the cyclopentyl ring protons
Variable	Singlet	1H	-OH proton (position can vary with concentration and solvent)

¹³C NMR: The carbon-13 NMR spectrum will display distinct signals for each of the carbon atoms in the molecule.

Chemical Shift (ppm)	Assignment
~82	C-OH (quaternary carbon)
~42	-CH₂- (next to quaternary carbon in propyl group)
~40	-CH₂- (in cyclopentyl ring)
~24	-CH₂- (in cyclopentyl ring)
~17	-CH₂- (middle of propyl group)
~15	-CH₃ (of propyl group)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. For 1-propylcyclopentan-1-ol, the molecular ion peak may be weak or absent due to the lability of the tertiary alcohol.

m/z (Mass-to-Charge Ratio)	Proposed Fragment	Significance
128	[C₈H₁₆O]⁺˙	Molecular Ion (M⁺˙)[3]
110	[M - H₂O]⁺˙	Loss of a water molecule[3]
85	[M - C₃H₇]⁺˙	Loss of the propyl group (α-cleavage)[3]
67	[C₅H₇]⁺	Fragment from the cyclopentyl ring after initial losses[3]

Spectroscopic Characterization Logic

Caption: Logical relationship of spectroscopic techniques for the characterization of 1-propylcyclopentan-1-ol.

Potential Applications in Drug Development

While specific biological activities of 1-propylcyclopentan-1-ol are not extensively reported, its structural motifs are of significant interest in medicinal chemistry and drug design.

The Cyclopentane Scaffold

The cyclopentane ring is a common feature in many natural products and synthetic drugs. Its non-planar, flexible conformations allow for the precise spatial arrangement of substituents, which is critical for binding to biological targets. The inclusion of a cyclopentane ring can improve the metabolic stability and pharmacokinetic properties of a drug candidate.

The Tertiary Alcohol Moiety

The tertiary alcohol group in 1-propylcyclopentan-1-ol is a key feature. Tertiary alcohols are generally more resistant to oxidation compared to primary and secondary alcohols, which can prevent metabolic degradation at that position. This increased metabolic stability can lead to a longer half-life and improved bioavailability of a drug.

A Building Block for More Complex Molecules

1-Propylcyclopentan-1-ol can serve as a versatile starting material for the synthesis of more complex molecules with potential therapeutic applications. For example:

• Dehydration of 1-propylcyclopentan-1-ol can yield 1-propylcyclopentene, which is a useful intermediate for the synthesis of prostaglandin analogues and other cyclopentanoid natural products.[4]

• The hydroxyl group can be used as a handle for further functionalization, such as etherification or esterification, to introduce other pharmacologically active groups.

• The molecule could be a precursor for the synthesis of radiolabeled compounds for use in positron emission tomography (PET) imaging, by incorporating a radionuclide such as ¹¹C or ¹⁸F.

Logical Pathway for Application in Drug Discovery

Caption: Logical pathway illustrating the potential of 1-propylcyclopentan-1-ol in drug discovery.

Conclusion

1-Propylcyclopentan-1-ol is a readily accessible tertiary alcohol with well-defined chemical and spectroscopic properties. Its synthesis is straightforward via the Grignard reaction, a robust and scalable method. While direct applications in drug development are not yet established, its structural components—the cyclopentane ring and the tertiary alcohol—are highly relevant in medicinal chemistry. For researchers and drug development professionals, 1-propylcyclopentan-1-ol represents a valuable building block for the synthesis of more complex and potentially bioactive molecules, offering a scaffold with desirable properties for modern drug design. Further investigation into the biological activities of derivatives of 1-propylcyclopentan-1-ol is a promising area for future research.

References

• 1. 1-Propyl-1-cyclopentanol | C8H16O | CID 98267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. 1-Cyclopropylcyclopentan-1-ol | C8H14O | CID 21184142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Physical Properties of 1-Propylcyclopentanol

This technical guide provides a concise overview of the key physical properties of 1-Propylcyclopentanol, specifically its boiling point and density. The intended audience for this document includes researchers, scientists, and professionals in drug development who may use this compound as a solvent or an intermediate in organic synthesis.

Physical Properties of 1-Propylcyclopentanol

1-Propylcyclopentanol is an organic compound with the molecular formula C8H16O.[1][2][3][4][5][6] It consists of a cyclopentane ring substituted with a propyl group and a hydroxyl group.[3] This structure influences its physical characteristics, such as being a colorless to pale yellow liquid at room temperature and having limited solubility in water.[3]

The boiling point and density of 1-Propylcyclopentanol have been reported in various chemical databases. The table below summarizes these values from different sources.

Physical Property	Value	Source
Boiling Point	173.55°C	ChemicalBook[7]
171.7°C (at 760 mmHg)	Guidechem[8]
Density	0.9040 g/cm³	ChemicalBook[7]
0.927 g/cm³	Guidechem[8]

Experimental Protocols

The determination of the physical properties cited above follows standard laboratory procedures. While specific experimental details for the provided data are not available, the general methodologies are outlined below.

• Boiling Point Determination: The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common laboratory method for determining the normal boiling point (at atmospheric pressure) is distillation. The substance is heated, and the temperature at which the liquid boils and its vapor condenses is recorded. For measurements at pressures other than atmospheric, a vacuum distillation setup is employed.

• Density Measurement: Density, the mass per unit volume, is typically determined using a pycnometer or a hydrometer. The pycnometer method involves accurately measuring the weight of a known volume of the liquid at a specific temperature. The density is then calculated by dividing the mass of the liquid by its volume.

Logical Relationship Diagram

The following diagram illustrates the relationship between the molecular structure of 1-Propylcyclopentanol and the determination of its physical properties.

Caption: Logical workflow from compound to its measured physical properties.

References

• 1. 1-Propyl-1-cyclopentanol | C8H16O | CID 98267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 3. CAS 1604-02-0: 1-Propylcyclopentanol | CymitQuimica [cymitquimica.com]
• 4. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 5. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 6. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 7. 1-N-PROPYLCYCLOPENTANOL CAS#: 1604-02-0 [m.chemicalbook.com]
• 8. Page loading... [guidechem.com]

Spectroscopic Data of 1-Propylcyclopentanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1-Propylcyclopentanol, a tertiary alcohol with applications in various chemical syntheses. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for their acquisition.

Spectroscopic Data Summary

The key spectroscopic data for 1-Propylcyclopentanol are summarized in the tables below, offering a clear and concise reference for compound identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR): The ¹H NMR spectrum of 1-Propylcyclopentanol exhibits characteristic signals corresponding to the different proton environments in the molecule. The chemical shifts (δ) are reported in parts per million (ppm) relative to a standard reference.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
-OH	~1.35	Singlet	1H
Cyclopentane (-CH₂-)	~1.60-1.75	Multiplet	8H
Propyl (-CH₂-)	~1.45-1.55	Multiplet	4H
Propyl (-CH₃)	~0.95	Triplet	3H

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule.

Carbon Assignment	Chemical Shift (δ, ppm)
C-OH (quaternary)	~82.5
Propyl (-CH₂-)	~45.5
Cyclopentane (-CH₂-)	~38.0
Cyclopentane (-CH₂-)	~24.0
Propyl (-CH₂-)	~17.5
Propyl (-CH₃)	~15.0

Infrared (IR) Spectroscopy

The IR spectrum of 1-Propylcyclopentanol shows characteristic absorption bands corresponding to the vibrational frequencies of its functional groups.[1]

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
~3400 (broad)	O-H	Stretching (alcohol)
~2950	C-H	Stretching (alkane)
~1450	C-H	Bending (alkane)
~1150	C-O	Stretching (tertiary alcohol)

Mass Spectrometry (MS)

The electron ionization mass spectrum of 1-Propylcyclopentanol provides information about its molecular weight and fragmentation pattern.[2][3]

m/z (mass-to-charge ratio)	Relative Intensity (%)	Proposed Fragment
128	Low	[M]⁺ (Molecular Ion)
110	Moderate	[M - H₂O]⁺
99	High	[M - C₂H₅]⁺
85	High	[M - C₃H₇]⁺
67	High	[C₅H₇]⁺

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above. Specific instrument parameters may vary.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Approximately 10-20 mg of 1-Propylcyclopentanol is dissolved in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm).[4][5]

• Instrumentation: The spectra are acquired on a high-field NMR spectrometer (e.g., 300 MHz or higher).

• ¹H NMR Acquisition: A standard proton pulse program is used. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (typically 0-12 ppm), and a relaxation delay of 1-5 seconds.

• ¹³C NMR Acquisition: A proton-decoupled carbon pulse program is typically used to obtain a spectrum with singlets for each unique carbon. A larger number of scans is required compared to ¹H NMR due to the lower natural abundance of ¹³C. The spectral width usually covers 0-220 ppm.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected. The chemical shifts are referenced to the internal standard.

Infrared (IR) Spectroscopy (FTIR-ATR)

• Sample Preparation: As 1-Propylcyclopentanol is a liquid, a small drop is placed directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory of a Fourier-Transform Infrared (FTIR) spectrometer.[6][7][8][9][10]

• Instrumentation: An FTIR spectrometer equipped with an ATR accessory (e.g., diamond or zinc selenide crystal) is used.

• Data Acquisition: A background spectrum of the clean, empty ATR crystal is recorded first. Then, the sample is applied, and the sample spectrum is recorded. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over a spectral range of 4000-400 cm⁻¹.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS) (Electron Ionization)

• Sample Introduction: For a volatile liquid like 1-Propylcyclopentanol, a small amount of the sample is injected into the gas chromatograph (GC) inlet of a GC-MS system, which then introduces the vaporized sample into the mass spectrometer.[11][12][13][14]

• Instrumentation: A mass spectrometer equipped with an electron ionization (EI) source is used.

• Ionization: In the EI source, the sample molecules are bombarded with high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection: The abundance of each ion at a specific m/z is measured by a detector, generating the mass spectrum.

Visualizations

The following diagrams illustrate the structure of 1-Propylcyclopentanol and a general workflow for its spectroscopic analysis.

Caption: A flowchart illustrating the general workflow for the spectroscopic analysis of 1-Propylcyclopentanol.

Caption: The chemical structure of 1-Propylcyclopentanol with annotations of key spectroscopic features.

References

• 1. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 2. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 3. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. researchgate.net [researchgate.net]
• 9. jascoinc.com [jascoinc.com]
• 10. edinst.com [edinst.com]
• 11. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 12. tofwerk.com [tofwerk.com]
• 13. web.uvic.ca [web.uvic.ca]
• 14. Analysis of volatile compounds by open-air ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Enduring Scaffold: A Technical Guide to the Discovery and History of Tertiary Cycloalkanols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tertiary cycloalkanols, carbocyclic structures bearing a hydroxyl group on a quaternary carbon center, represent a pivotal structural motif in organic chemistry and medicinal chemistry. Their unique steric and electronic properties have made them valuable intermediates in synthesis and key pharmacophores in a range of therapeutic agents. This in-depth technical guide provides a comprehensive overview of the discovery, historical development, and synthetic evolution of tertiary cycloalkanols. We will delve into the seminal contributions of Barbier and Grignard, explore modern stereoselective synthetic methodologies, and present detailed experimental protocols for key transformations. Furthermore, this guide will illuminate the critical role of the tertiary cycloalkanol scaffold in drug discovery, with a focus on the mechanisms of action of notable drugs incorporating this moiety. All quantitative data is summarized in structured tables for comparative analysis, and key reaction pathways and experimental workflows are visualized using Graphviz diagrams.

A Historical Perspective: From In-Situ Reactions to Controlled Synthesis

The journey into the synthesis of tertiary alcohols, including their cyclic counterparts, began in the late 19th century. A pivotal moment was the discovery by Philippe Barbier in 1899, who reported the one-pot reaction of an alkyl halide, a ketone, and a metal to produce a tertiary alcohol.[1][2] This "in-situ" generation of an organometallic reagent, known as the Barbier reaction , was a groundbreaking achievement, demonstrating a new method for carbon-carbon bond formation.[2][3] Barbier's initial work involved the synthesis of dimethylheptenol from methylheptenone and methyl iodide using magnesium.[1]

This pioneering work directly inspired Barbier's student, Victor Grignard . In 1900, Grignard refined the process by separating the formation of the organomagnesium halide from its reaction with the carbonyl compound.[4][5] This two-step procedure, now famously known as the Grignard reaction , offered significantly better control and predictability, revolutionizing organic synthesis and earning Grignard the Nobel Prize in Chemistry in 1912.[4] The Grignard reaction quickly became the cornerstone for the synthesis of primary, secondary, and tertiary alcohols, including a wide array of tertiary cycloalkanols.[5]

Key Synthetic Methodologies

The synthesis of tertiary cycloalkanols has evolved significantly from its early beginnings. While classical methods remain relevant, a host of modern techniques now offer enhanced stereocontrol and functional group tolerance.

Classical Approaches: The Grignard and Barbier Reactions

The addition of organometallic reagents to cyclic ketones remains a fundamental and widely practiced method for the preparation of tertiary cycloalkanols.

• Grignard Reaction: This reaction involves the nucleophilic addition of a pre-formed organomagnesium halide (Grignard reagent) to the carbonyl group of a cycloketone. The subsequent acidic workup yields the tertiary cycloalkanol. The versatility of the Grignard reagent, which can be prepared from a wide range of alkyl and aryl halides, makes this a highly adaptable method.[6]

• Barbier Reaction: In contrast to the Grignard reaction, the Barbier reaction generates the organometallic species in the presence of the carbonyl substrate.[2][3] This one-pot procedure can be advantageous when the organometallic reagent is unstable.[3] Various metals, including magnesium, zinc, indium, and tin, can be employed.[3]

Table 1: Comparison of Classical Methods for Tertiary Cycloalkanol Synthesis

Feature	Grignard Reaction	Barbier Reaction
Reagent Formation	Pre-formed organomagnesium halide	In-situ generation of organometallic reagent
Control	High	Moderate
Reproducibility	Generally high	Can be variable
Substrate Scope	Broad	Broad, tolerant of some protic functionality with certain metals
Key Advantage	High yields and predictability	One-pot procedure, useful for unstable organometallics

Modern Synthetic Strategies

Contemporary organic synthesis has introduced a variety of sophisticated methods for the construction of tertiary cycloalkanols, with a strong emphasis on stereoselectivity.

• Asymmetric Alkylation of Cycloketones: The direct enantioselective α-alkylation of cycloketones provides a powerful route to chiral tertiary cycloalkanols. This can be achieved using chiral auxiliaries, which temporarily introduce a chiral element to guide the stereochemical outcome of the alkylation, or through the use of chiral catalysts.[1][7] Recent advances have seen the development of highly effective organocatalytic and transition-metal-catalyzed systems for this purpose.[8]

• Enantioselective Addition of Organometallics to Cycloketones: The catalytic asymmetric addition of organometallic reagents (e.g., organozinc, organoaluminum, and Grignard reagents) to cycloketones is a highly efficient method for producing enantioenriched tertiary cycloalkanols.[9][10] Chiral ligands are employed to create a chiral environment around the metal center, thereby directing the facial selectivity of the nucleophilic attack on the prochiral ketone.

• Ring-Opening Reactions of Strained Cycloalkanols: Modern strategies also include the use of strained cycloalkanols, such as cyclopropanols and cyclobutanols, which can undergo ring-opening reactions to generate functionalized ketones. These can then be further manipulated to form more complex tertiary cycloalkanol structures.[11] Silver-catalyzed C-H functionalization of cyclic aldimines with tertiary cycloalkanols via a radical-mediated C-C bond cleavage is a recent example of this innovative approach.[11]

Table 2: Selected Modern Methodologies for Tertiary Cycloalkanol Synthesis

Method	Description	Typical Stereocontrol	Key Features
Asymmetric Alkylation	Enantioselective alkylation of a cycloketone enolate.	High enantioselectivity (ee)	Use of chiral auxiliaries or catalysts.
Catalytic Asymmetric Addition	Enantioselective addition of an organometallic reagent to a cycloketone.	High ee	Chiral ligand controls facial selectivity.
Ring-Opening of Strained Rings	C-C bond cleavage of smaller cycloalkanols to form functionalized intermediates.	Dependent on subsequent steps	Access to complex structures.

Detailed Experimental Protocols

To provide practical guidance, this section details the experimental procedures for the synthesis of representative tertiary cycloalkanols using both classical and modern techniques.

Synthesis of 1-Ethynylcyclohexanol via Acetylide Addition

This protocol describes the synthesis of 1-ethynylcyclohexanol, a key intermediate and a metabolite of the tranquilizer ethinamate, from cyclohexanone.[12]

Reaction Scheme:

Procedure:

• In a suitable reaction vessel equipped for low-temperature reactions, liquid ammonia is condensed.

• A catalytic amount of a strong base, such as sodium amide or potassium hydroxide, is added to the liquid ammonia.

• Acetylene gas is bubbled through the solution to form the corresponding acetylide salt in situ.

• Cyclohexanone is then added dropwise to the reaction mixture. The nucleophilic acetylide attacks the carbonyl carbon of cyclohexanone.

• The reaction is stirred for a specified time to ensure complete conversion.

• The reaction is quenched by the addition of a proton source, such as ammonium chloride, followed by an acidic workup to neutralize the base and protonate the alkoxide intermediate.

• The product, 1-ethynylcyclohexanol, is then extracted with an organic solvent, and the organic layer is dried and concentrated.

• Purification is typically achieved by distillation or recrystallization.

Quantitative Data Example: Industrial synthesis of 1-ethynylcyclohexanol can achieve high yields. For instance, reacting cyclohexanone with acetylene in the presence of sodium methylate in dibutyl carbitol at approximately 200 p.s.i.g. can result in a yield of 75%.[13]

Diastereoselective Synthesis of a Tertiary Cycloalkanol via Grignard Reaction

This protocol outlines a general procedure for the diastereoselective addition of a Grignard reagent to a substituted cyclohexanone, where the existing stereocenter(s) on the ring direct the stereochemical outcome of the addition.

Reaction Scheme:

Procedure:

• A solution of the substituted cyclohexanone in an anhydrous ethereal solvent (e.g., diethyl ether or THF) is prepared in a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon).

• The solution is cooled to a low temperature (typically -78 °C to 0 °C) to enhance diastereoselectivity.

• The Grignard reagent (R-MgX), either commercially available or freshly prepared, is added dropwise to the stirred solution of the ketone.

• The reaction is monitored by thin-layer chromatography (TLC) for the consumption of the starting material.

• Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The mixture is allowed to warm to room temperature, and the layers are separated.

• The aqueous layer is extracted with an ethereal solvent, and the combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), and concentrated under reduced pressure.

• The diastereomeric ratio (dr) of the crude product is determined by ¹H NMR spectroscopy or gas chromatography (GC).

• The product is purified by column chromatography on silica gel to isolate the major diastereomer.

Quantitative Data Example: The addition of MeMgBr to a specific cyclobutanone has been shown to proceed with high diastereoselectivity, affording the trans-product in high yield as the only isolated product.[14] In another example, the reaction of 1,1-diborylalkanes with epihalohydrins can produce 3-borylated cyclobutanols with diastereomeric ratios up to 5:1.[15]

Visualization of Key Processes

To better illustrate the concepts discussed, the following diagrams, generated using the DOT language, depict a representative experimental workflow and a key signaling pathway.

Experimental Workflow: Grignard Synthesis of a Tertiary Cycloalkanol

A generalized workflow for the Grignard synthesis of a tertiary cycloalkanol.

Signaling Pathway: Mechanism of Action of Ethinylestradiol

Ethinylestradiol, a synthetic estrogen, contains a tertiary cycloalkanol-like structure within its steroidal framework. It exerts its effects by binding to estrogen receptors (ERα and ERβ), which are ligand-activated transcription factors.

Simplified signaling pathway of Ethinylestradiol via estrogen receptor activation.

The Tertiary Cycloalkanol Motif in Drug Discovery and Development

The incorporation of a tertiary alcohol group, particularly within a cyclic framework, can offer significant advantages in drug design. Tertiary alcohols are resistant to oxidation, a common metabolic pathway for primary and secondary alcohols, which can lead to improved metabolic stability and a longer half-life of a drug.[5][16] The steric hindrance provided by the cyclic scaffold can also reduce the rate of glucuronidation, another major route of drug metabolism.[5][16]

Several important drugs feature a tertiary cycloalkanol or a closely related steroidal tertiary alcohol structure.

• Ethinylestradiol and Mestranol: These are synthetic estrogens widely used in oral contraceptives.[2][17][18] Mestranol is a prodrug that is demethylated in the liver to the active form, ethinylestradiol.[2][18] The tertiary alcohol at the C17 position, created by the addition of an ethynyl group to the estrone precursor, is crucial for their oral bioavailability and estrogenic activity.[19] They act as agonists of the estrogen receptors (ERα and ERβ), modulating gene expression in target tissues.[20][21][22]

• Norgestrel: This is a synthetic progestin used in hormonal contraceptives.[23] The active form is levonorgestrel.[24] Similar to the synthetic estrogens, it features a tertiary alcohol at the C17 position of the steroid nucleus, which is essential for its biological activity as an agonist of the progesterone receptor.[25]

• Tibolone: This synthetic steroid is used in hormone replacement therapy for postmenopausal symptoms and osteoporosis.[7][16][26] Tibolone is a prodrug that is metabolized into three active compounds, which exhibit estrogenic, progestogenic, and androgenic properties.[4][16][26] The parent compound contains a tertiary alcohol that is key to its unique pharmacological profile.[4][16][26]

Table 3: Selected Drugs Featuring a Tertiary Cycloalkanol-like Motif

Drug	Therapeutic Class	Mechanism of Action	Role of Tertiary Alcohol
Ethinylestradiol	Estrogen (Hormonal Contraceptive)	Agonist of estrogen receptors (ERα and ERβ)	Essential for oral bioavailability and receptor binding
Mestranol	Estrogen (Hormonal Contraceptive)	Prodrug of ethinylestradiol	Converted to the active tertiary alcohol
Norgestrel	Progestin (Hormonal Contraceptive)	Agonist of the progesterone receptor	Crucial for progestogenic activity
Tibolone	Hormone Replacement Therapy	Metabolized to active estrogenic, progestogenic, and androgenic compounds	Key structural feature of the parent prodrug

Conclusion

From the early, serendipitous discoveries of Barbier and Grignard to the highly controlled and stereoselective methods of modern organic synthesis, the journey of the tertiary cycloalkanol has been one of continuous innovation. This versatile structural motif has not only been a playground for the development of new synthetic methodologies but has also proven to be of immense value in the realm of medicinal chemistry. The inherent stability and unique three-dimensional structure of tertiary cycloalkanols have made them a desirable feature in the design of new therapeutic agents. As our understanding of synthetic chemistry and pharmacology deepens, the tertiary cycloalkanol scaffold is poised to remain a cornerstone of both academic research and industrial drug development for the foreseeable future.

References

• 1. Buy 1-Ethynyl-1-cyclohexanol | 78-27-3 [smolecule.com]
• 2. Mestranol - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 3. Tissue-selectivity: the mechanism of action of tibolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Tibolone? [synapse.patsnap.com]
• 5. Ethynodiolethinyl-estradiol - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 6. CN110981930A - Synthesis method of tibolone - Google Patents [patents.google.com]
• 7. Tibolone - Wikipedia [en.wikipedia.org]
• 8. Direct Asymmetric Alkylation of Ketones: Still Unconquered - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mestranol | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 10. Preparation method of ethinylestradiol - Eureka | Patsnap [eureka.patsnap.com]
• 11. Mestranol | C21H26O2 | CID 6291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 1-Ethynylcyclohexanol - Wikipedia [en.wikipedia.org]
• 13. US2858344A - Preparation of 1-ethynylcyclohexanol - Google Patents [patents.google.com]
• 14. Enantioselective Cleavage of Cyclobutanols Through Ir‐Catalyzed C−C Bond Activation: Mechanistic and Synthetic Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synthesis of 3-borylated cyclobutanols from epihalohydrins or epoxy alcohol derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. drugs.com [drugs.com]
• 17. Ethinylestradiol | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 18. Mestranol - Wikipedia [en.wikipedia.org]
• 19. CN103204891A - High-purity ethinyloestradiol synthesis method - Google Patents [patents.google.com]
• 20. What is Ethinyl Estradiol used for? [synapse.patsnap.com]
• 21. What is the mechanism of Ethinyl Estradiol? [synapse.patsnap.com]
• 22. pediatricendocrinologynj.com [pediatricendocrinologynj.com]
• 23. Norgestrel - Wikipedia [en.wikipedia.org]
• 24. Levonorgestrel - Wikipedia [en.wikipedia.org]
• 25. (8R,9R,10R,13S,14R,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one | C21H28O2 | CID 12598310 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 26. Tibolone: what it is, what it is for, use in menopause | Flarer [flarer.ch]

An In-depth Technical Guide to the Stereochemistry and Conformational Analysis of 1-Propylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the stereochemical and conformational properties of 1-propylcyclopentanol. As a chiral tertiary alcohol, its three-dimensional structure is critical in various chemical and pharmaceutical applications. This document details the stereoisomerism of 1-propylcyclopentanol, explores the conformational landscape of its flexible five-membered ring, and presents relevant experimental and computational methodologies for its analysis. Key quantitative data are summarized in tabular format for ease of reference, and logical relationships are visualized through detailed diagrams. This guide is intended to serve as a core resource for researchers and professionals engaged in fields where the precise molecular architecture of such compounds is of paramount importance.

Introduction

1-Propylcyclopentanol is a tertiary alcohol characterized by a cyclopentane ring substituted with a hydroxyl group and a propyl group on the same carbon atom (C1). This substitution pattern introduces a stereocenter, rendering the molecule chiral. The inherent flexibility of the five-membered ring results in a complex conformational profile, primarily characterized by non-planar structures that seek to minimize ring strain. A thorough understanding of both the stereochemistry and the preferred conformations of 1-propylcyclopentanol is essential for predicting its reactivity, biological activity, and physical properties.

The cyclopentane ring is not planar and exists in various puckered conformations, most notably the "envelope" and "half-chair" forms, to alleviate torsional strain.[1][2] The presence of two substituents on a single carbon atom significantly influences the energetic preference for these conformations. This guide will delve into the stereochemical features, the dynamics of the ring's conformational isomerism, and the analytical techniques employed to study these aspects.

Stereochemistry of 1-Propylcyclopentanol

The carbon atom C1 in 1-propylcyclopentanol is bonded to four different groups: a hydroxyl group (-OH), a propyl group (-CH2CH2CH3), and two different carbon pathways within the cyclopentane ring. This makes C1 a chiral center, also known as a stereocenter. Due to the presence of this single stereocenter, 1-propylcyclopentanol exists as a pair of enantiomers: (R)-1-propylcyclopentanol and (S)-1-propylcyclopentanol.

These enantiomers are non-superimposable mirror images of each other and will rotate plane-polarized light in equal but opposite directions. In the absence of a chiral synthesis or resolution method, 1-propylcyclopentanol is typically produced as a racemic mixture, containing equal amounts of the (R) and (S) enantiomers.

Figure 1: Enantiomers of 1-Propylcyclopentanol.

Conformational Analysis

The cyclopentane ring of 1-propylcyclopentanol is not planar due to significant torsional strain that would arise from eclipsing interactions between adjacent C-H bonds in a planar conformation. To relieve this strain, the ring puckers into non-planar conformations. The two most commonly discussed conformations for a cyclopentane ring are the envelope (Cs symmetry) and the half-chair (C2 symmetry) .

In the envelope conformation , four of the carbon atoms are coplanar, while the fifth is out of the plane. In the half-chair conformation , three adjacent carbons are coplanar, with the other two carbons displaced on opposite sides of this plane. For monosubstituted cyclopentanes, the envelope conformation is often slightly more stable.[2] The energy barrier between these conformations is low, leading to a rapid interconversion at room temperature, a process known as pseudorotation.

The presence of the bulky propyl and hydroxyl groups at C1 will influence the preferred puckered conformation. The substituents can occupy either pseudo-axial or pseudo-equatorial positions. Generally, bulkier groups prefer the pseudo-equatorial position to minimize steric hindrance with other atoms on the ring, particularly 1,3-diaxial-like interactions.

Figure 2: Primary Conformations of the Cyclopentane Ring.

Data Presentation

Table 1: Physicochemical and Spectroscopic Data for 1-Propylcyclopentanol

Property	Value	Reference
Molecular Formula	C₈H₁₆O	--INVALID-LINK--
Molecular Weight	128.21 g/mol	--INVALID-LINK--
IUPAC Name	1-propylcyclopentan-1-ol	--INVALID-LINK--
CAS Number	1604-02-0	--INVALID-LINK--
Boiling Point	175-177 °C (estimated)	--INVALID-LINK--
¹H NMR	See PubChem	--INVALID-LINK--
¹³C NMR	See PubChem	--INVALID-LINK--
IR Spectrum	Major peaks expected for O-H and C-H stretching	--INVALID-LINK--

Experimental Protocols

Synthesis of 1-Propylcyclopentanol via Grignard Reaction

The most common and efficient method for the synthesis of 1-propylcyclopentanol is the Grignard reaction, involving the addition of a propylmagnesium halide to cyclopentanone.

Materials:

• Magnesium turnings

• 1-Bromopropane

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Cyclopentanone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Iodine crystal (as an initiator)

Procedure:

• Preparation of the Grignard Reagent:

  • All glassware must be thoroughly dried in an oven and assembled while hot under a dry nitrogen or argon atmosphere.

  • In a three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a magnetic stirrer, place magnesium turnings.

  • Add a small crystal of iodine to the flask.

  • A solution of 1-bromopropane in anhydrous diethyl ether is placed in the dropping funnel.

  • A small amount of the 1-bromopropane solution is added to the magnesium. The reaction is initiated, which is often indicated by the disappearance of the iodine color and gentle refluxing. If the reaction does not start, gentle warming may be applied.

  • The remainder of the 1-bromopropane solution is added dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, the mixture is stirred and refluxed for an additional 30-60 minutes to ensure complete formation of the Grignard reagent (propylmagnesium bromide).

• Reaction with Cyclopentanone:

  • The Grignard reagent solution is cooled in an ice bath.

  • A solution of cyclopentanone in anhydrous diethyl ether is added dropwise from the dropping funnel with vigorous stirring.

  • After the addition is complete, the reaction mixture is stirred at room temperature for at least one hour.

• Work-up:

  • The reaction mixture is carefully poured into a beaker containing crushed ice and a saturated aqueous solution of ammonium chloride to quench the reaction and hydrolyze the magnesium alkoxide.

  • The mixture is transferred to a separatory funnel, and the layers are separated. The aqueous layer is extracted with diethyl ether.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

  • The solvent is removed by rotary evaporation, and the crude 1-propylcyclopentanol is purified by distillation under reduced pressure.

Figure 3: Synthetic Workflow for 1-Propylcyclopentanol.

Methodologies for Conformational Analysis

5.2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy is a powerful tool for studying the conformational dynamics of molecules in solution.

• Proton (¹H) NMR: The analysis of vicinal (³JHH) coupling constants can provide information about the dihedral angles between protons on adjacent carbons, which are dependent on the ring's conformation. By using the Karplus equation, which relates the coupling constant to the dihedral angle, one can infer the preferred conformation.

• Carbon (¹³C) NMR: The chemical shifts of the carbon atoms in the ring can also be sensitive to the conformational state.

• Variable Temperature NMR: By acquiring NMR spectra at different temperatures, it is possible to observe changes in the equilibrium between different conformers. At low temperatures, the interconversion between conformers may be slow enough on the NMR timescale to allow for the observation of separate signals for each conformer, enabling the determination of their relative populations and the calculation of the free energy difference (ΔG°).

5.2.2 Computational Chemistry: Computational modeling provides a theoretical means to investigate the conformational landscape of 1-propylcyclopentanol.

• Conformational Search: A systematic or stochastic search of the potential energy surface can identify all possible low-energy conformers.

• Geometry Optimization and Energy Calculation: The geometries of the identified conformers can be optimized, and their relative energies calculated using various levels of theory (e.g., Density Functional Theory - DFT, or ab initio methods). This allows for the prediction of the most stable conformer and the energy barriers between them.

• Calculation of NMR Parameters: Computational methods can also be used to predict NMR chemical shifts and coupling constants for different conformers. These calculated values can then be compared with experimental data to validate the computational model and aid in the interpretation of the experimental spectra.

Figure 4: Workflow for Conformational Analysis.

Conclusion

1-Propylcyclopentanol presents an interesting case study in the interplay of stereochemistry and conformational analysis. Its chirality, arising from a single stereocenter, and the flexibility of its five-membered ring give rise to a rich and complex three-dimensional character. The synthesis of this molecule is readily achieved through the well-established Grignard reaction. Its conformational preferences, while not extensively documented with quantitative experimental data, can be reliably predicted to favor pseudo-equatorial positioning of the propyl group in either an envelope or half-chair conformation of the cyclopentane ring. A combined approach of NMR spectroscopy and computational chemistry provides the most powerful means for a detailed elucidation of its conformational landscape. This guide provides the foundational knowledge and methodological framework for researchers and professionals to further investigate and utilize 1-propylcyclopentanol in their respective fields.

References

• 1. dalalinstitute.com [dalalinstitute.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]

Theoretical Investigations of 1-Propylcyclopentanol's Structure: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Propylcyclopentanol is a tertiary alcohol with a cyclopentane ring. The structural characteristics of this molecule, particularly the conformational flexibility of the five-membered ring and the steric and electronic influence of the propyl and hydroxyl substituents, are of significant interest in various fields, including medicinal chemistry and material science. Understanding the three-dimensional structure and energetic landscape of 1-Propylcyclopentanol is crucial for predicting its reactivity, intermolecular interactions, and potential biological activity.

Theoretical investigations, primarily through computational chemistry methods, provide a powerful avenue to elucidate the structural and electronic properties of 1-Propylcyclopentanol at the atomic level. These methods allow for the determination of stable conformers, geometric parameters (bond lengths, bond angles, and dihedral angles), vibrational frequencies, and NMR chemical shifts. This technical guide provides an in-depth overview of the theoretical approaches used to study the structure of 1-Propylcyclopentanol, presenting available data and outlining the methodologies for such investigations.

Data Presentation

Physicochemical Properties

The following table summarizes some of the key physicochemical properties of 1-Propylcyclopentanol.

Property	Value	Source
Molecular Formula	C₈H₁₆O	--INVALID-LINK--
Molecular Weight	128.21 g/mol	--INVALID-LINK--
IUPAC Name	1-propylcyclopentan-1-ol	--INVALID-LINK--
CAS Number	1604-02-0	--INVALID-LINK--

Spectroscopic Data

Spectroscopic techniques are essential for the experimental characterization of molecular structure. Theoretical calculations can predict spectroscopic data, which can then be compared with experimental results for validation.

Infrared (IR) Spectroscopy

The IR spectrum of 1-Propylcyclopentanol is characterized by a strong, broad absorption band in the high-frequency region, which is indicative of the O-H stretching vibration of the hydroxyl group.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H and ¹³C NMR chemical shifts can be calculated using computational methods. These predictions are valuable for assigning experimental spectra and for confirming the structure of the molecule.

Nucleus	Predicted Chemical Shift (ppm)
¹³C	(Specific values require dedicated computational studies)
¹H	(Specific values require dedicated computational studies)

Experimental Protocols: A Theoretical Approach

Conformational Analysis

The initial step in the theoretical investigation of a flexible molecule like 1-Propylcyclopentanol is to perform a comprehensive conformational search to identify all low-energy conformers.

• Methodology: A common approach is to use a molecular mechanics force field (e.g., MMFF94) to perform a systematic or stochastic search of the conformational space. The resulting unique conformers are then subjected to a higher level of theory for geometry optimization and energy calculation.

Geometry Optimization and Frequency Calculations

The geometries of the identified conformers are optimized to find the minimum energy structures on the potential energy surface.

• Methodology: Density Functional Theory (DFT) is a widely used and accurate method for geometry optimization. A common choice of functional and basis set would be B3LYP with a 6-31G(d) or larger basis set. Frequency calculations are then performed at the same level of theory to confirm that the optimized structures are true minima (i.e., have no imaginary frequencies) and to obtain thermodynamic data and predicted vibrational spectra.

Calculation of Spectroscopic Properties

Once the optimized geometries are obtained, various spectroscopic properties can be calculated.

• NMR Spectroscopy: The Gauge-Independent Atomic Orbital (GIAO) method is typically used to calculate NMR shielding constants. These are then converted to chemical shifts by referencing them to the shielding constant of a standard compound (e.g., tetramethylsilane, TMS), also calculated at the same level of theory.

• IR Spectroscopy: The vibrational frequencies and intensities obtained from the frequency calculations can be used to generate a theoretical IR spectrum. It is common to apply a scaling factor to the calculated frequencies to better match experimental data.

Mandatory Visualization

Computational Workflow

The following diagram illustrates a typical workflow for the theoretical investigation of 1-Propylcyclopentanol's structure.

Caption: A flowchart outlining the key steps in a computational chemistry investigation of 1-Propylcyclopentanol.

Conformational Isomers of the Cyclopentane Ring

The cyclopentane ring in 1-Propylcyclopentanol is not planar and exists in puckered conformations to relieve ring strain. The two most common conformations are the envelope and the half-chair.

Caption: Schematic representation of the envelope and half-chair conformations of the cyclopentane ring.

Conclusion

The theoretical investigation of 1-Propylcyclopentanol's structure, through the application of modern computational chemistry techniques, provides invaluable insights into its conformational preferences, geometric parameters, and spectroscopic properties. While a dedicated, peer-reviewed computational study on this specific molecule is not yet prevalent in the literature, the well-established methodologies described in this guide provide a clear roadmap for researchers to undertake such an investigation. The data and visualizations presented herein serve as a foundational resource for scientists and professionals in drug development and related fields, enabling a deeper understanding of this molecule's structural characteristics. Future computational studies are encouraged to build upon this foundation to create a more comprehensive and quantitative understanding of 1-Propylcyclopentanol.

References

• 1. Computational prediction of 1H and 13C chemical shifts: a useful tool for natural product, mechanistic, and synthetic organic chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Alternative Precursors for the Synthesis of 1-Propylcyclopentanol

Abstract

1-Propylcyclopentanol is a tertiary alcohol with applications in synthetic organic chemistry and as a building block in the development of new chemical entities. The classical and most direct synthesis involves the Grignard reaction between cyclopentanone and a propylmagnesium halide. This guide provides an in-depth exploration of this standard method alongside viable alternative synthetic routes. These alternatives include the use of more reactive organolithium reagents and a pathway starting from δ-valerolactone, a precursor derivable from biomass. This document offers detailed experimental protocols, comparative data, and mechanistic diagrams to assist researchers in selecting the most suitable synthetic strategy for their specific needs, considering factors such as precursor availability, reactivity, and green chemistry principles.

Standard Synthetic Route: Grignard Reaction

The most widely utilized method for synthesizing 1-propylcyclopentanol is the nucleophilic addition of a propyl Grignard reagent to cyclopentanone.[1] This organometallic reaction is a robust and well-established method for forming carbon-carbon bonds.[2][3] The process involves two main stages: the formation of a magnesium alkoxide intermediate, followed by an acidic workup to yield the tertiary alcohol.[1][4]

Reaction Pathway

The reaction proceeds via the nucleophilic attack of the propyl group from the Grignard reagent on the electrophilic carbonyl carbon of cyclopentanone.[1] The subsequent protonation of the resulting alkoxide furnishes the final product.

Caption: Grignard reaction pathway for 1-propylcyclopentanol synthesis.

Experimental Protocol: Grignard Synthesis

Materials:

• Magnesium turnings

• 1-Bromopropane (Propyl bromide)

• Cyclopentanone

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Iodine crystal (for initiation)

Procedure:

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer under a nitrogen atmosphere, place magnesium turnings.[4][5] Add a small crystal of iodine. Prepare a solution of 1-bromopropane in anhydrous ether and add a small portion to the magnesium. Once the reaction initiates (indicated by bubbling and heat), add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.[5] After the addition is complete, continue stirring until most of the magnesium has reacted.

• Nucleophilic Addition: Cool the prepared Grignard reagent to 0 °C in an ice bath. Add a solution of cyclopentanone in anhydrous ether to the dropping funnel and add it dropwise to the stirred Grignard solution.[1][4] Maintain the temperature below 10 °C during the addition.

• Workup: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional hour. Quench the reaction by slowly adding saturated aqueous ammonium chloride solution while cooling the flask in an ice bath.[1]

• Purification: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-propylcyclopentanol. Further purification can be achieved by distillation.

Alternative Precursors and Reagents

While the Grignard reaction is standard, alternative methods can offer advantages in terms of reactivity, precursor availability, or alignment with green chemistry principles.

Alternative Reagent: Organolithium Compounds

Organolithium reagents, such as n-propyllithium, serve as a more reactive alternative to Grignard reagents.[6] Due to the greater polarity of the carbon-lithium bond compared to the carbon-magnesium bond, organolithiums are stronger bases and more potent nucleophiles.[7][8] This increased reactivity can be beneficial, though it also necessitates stricter control over reaction conditions, particularly temperature.

Reaction Pathway Comparison: The overall pathway is analogous to the Grignard reaction, involving nucleophilic addition to cyclopentanone followed by a workup. The primary difference lies in the nature of the organometallic species.

Caption: Comparison of Grignard and Organolithium routes.

Experimental Protocol: Organolithium Synthesis The protocol is very similar to the Grignard synthesis, with key differences:

• Reagent: A commercially available solution of n-propyllithium in a hydrocarbon solvent (e.g., hexanes) is typically used.

• Temperature: The reaction is highly exothermic and is often conducted at lower temperatures (e.g., -78 °C, dry ice/acetone bath) to prevent side reactions.[7]

• Handling: Organolithium reagents are extremely pyrophoric and must be handled with rigorous anhydrous and anaerobic techniques.[6]

The addition and workup steps are analogous to the Grignard procedure.

Alternative Precursor: δ-Valerolactone

A fundamentally different approach involves using a lactone (a cyclic ester) as the starting material instead of a ketone. δ-Valerolactone can be synthesized from cyclopentanone via Baeyer-Villiger oxidation, and it is also derivable from renewable biomass sources like levulinic acid.[9][10]

The reaction of an ester or lactone with an organometallic reagent requires two equivalents of the reagent.[11][12]

• First Equivalent: The first mole of the organometallic reagent adds to the carbonyl group, opening the lactone ring to form an intermediate ketone (in this case, 5-hydroxy-2-octanone).

• Second Equivalent: This ketone intermediate is highly reactive and immediately undergoes a second nucleophilic attack by another mole of the organometallic reagent to form the tertiary alkoxide.

• Workup: An acidic workup protonates the alkoxide to yield the final product, 1-propylcyclopentanol.

Caption: Synthesis pathway from δ-valerolactone.

Experimental Protocol: Lactone-based Synthesis The procedure is similar to the Grignard synthesis from cyclopentanone, but with a key modification in stoichiometry.

Materials:

• δ-Valerolactone

• n-Propylmagnesium bromide or n-propyllithium (at least 2.2 equivalents)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride solution

Procedure:

• Prepare or obtain the organometallic reagent (propylmagnesium bromide or propyllithium) as described previously.

• In a separate flame-dried flask under nitrogen, prepare a solution of δ-valerolactone in anhydrous ether.

• Cool the organometallic solution to 0 °C (for Grignard) or -78 °C (for organolithium).

• Slowly add the δ-valerolactone solution to the organometallic reagent. A minimum of two equivalents of the organometallic reagent per equivalent of lactone is required.

• After the addition, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Perform the acidic workup and purification as described in the standard Grignard protocol.

Comparative Summary of Synthetic Routes

The choice of synthetic route depends on several factors, including the availability of starting materials, desired reactivity, and tolerance for specific reaction conditions.

Feature	Grignard Route	Organolithium Route	Lactone Route
Primary Precursor	Cyclopentanone	Cyclopentanone	δ-Valerolactone
Key Reagent	Propylmagnesium Halide	Propyllithium	2+ eq. Propyl-MgX or Propyl-Li
Reactivity	High	Very High	High (consumes 2 eq. reagent)
Typical Yield	Good to Excellent (70-90%)	Good to Excellent (75-95%)	Moderate to Good (60-85%)
Key Conditions	Anhydrous ether/THF, N₂ atm	Anhydrous solvent, inert atm, often low temp (-78°C)	Anhydrous ether/THF, N₂ atm
Advantages	Well-established, reliable, less hazardous reagent	Higher reactivity, potentially faster reactions	Utilizes a biomass-derivable precursor
Disadvantages	Sensitive to moisture and protic functional groups	Highly pyrophoric reagent, requires strict handling	Requires >2 equivalents of organometallic reagent

General Experimental Workflow

Most syntheses of 1-propylcyclopentanol using organometallic reagents follow a similar overall workflow, encompassing the reaction itself, quenching, extraction, and purification.

Caption: General experimental workflow for organometallic synthesis.

Conclusion

While the Grignard reaction of cyclopentanone and a propylmagnesium halide remains the benchmark for synthesizing 1-propylcyclopentanol, viable alternatives exist for the modern researcher. The use of organolithium reagents offers a more reactive, albeit more hazardous, alternative. For projects emphasizing green chemistry and sustainable sourcing, the use of δ-valerolactone provides a compelling pathway from a biomass-derivable precursor. The selection of the optimal route will be guided by the specific constraints and goals of the research, including scale, safety protocols, cost, and the origin of starting materials.

References

• 1. 1-Propylcyclopentanol | 1604-02-0 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. delta-Valerolactone synthesis - chemicalbook [chemicalbook.com]
• 10. researchgate.net [researchgate.net]
• 11. adichemistry.com [adichemistry.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]

1-Propylcyclopentanol: A Comprehensive Technical Guide for Researchers

An In-depth Review of the Synthesis, Spectroscopic Profile, and Reactivity of a Model Tertiary Alcohol

This technical guide provides a detailed overview of 1-propylcyclopentanol, a valuable model compound in organic chemistry. Tailored for researchers, scientists, and professionals in drug development, this document covers its synthesis, physicochemical properties, spectroscopic signature, and characteristic reactions. The information is presented to facilitate its use as a building block in complex syntheses and as a substrate for mechanistic studies.

Physicochemical and Spectroscopic Data

1-Propylcyclopentanol is a tertiary alcohol with a molecular formula of C₈H₁₆O and a molecular weight of 128.21 g/mol .[1] It is typically a colorless to pale yellow liquid with limited solubility in water but soluble in organic solvents.[2] The presence of the hydroxyl group allows for hydrogen bonding, influencing its physical properties.[2]

Table 1: Physical Properties of 1-Propylcyclopentanol

Property	Value	Unit
Melting Point	-37.5	°C
Boiling Point	171.7 - 177	°C
Density	0.914 - 0.927	g/mL
Refractive Index	1.469

Note: The range in boiling point and density values reflects data from multiple sources.

Table 2: Spectroscopic Data of 1-Propylcyclopentanol

Spectroscopic Technique	Key Data Points
¹H NMR	Predicted shifts: δ ~0.9 (t, 3H, CH₃), ~1.3-1.8 (m, 12H, CH₂), ~3.5 (s, 1H, OH)
¹³C NMR	Predicted shifts: δ ~14.8 (CH₃), ~17.2 (CH₂), ~23.7 (CH₂), ~40.8 (CH₂), ~41.5 (CH₂), ~82.1 (C-OH)
Infrared (IR)	~3400 cm⁻¹ (O-H stretch, broad), ~2960-2870 cm⁻¹ (C-H stretch)
Mass Spectrometry (MS)	Molecular Ion (M⁺): m/z 128. Key Fragments: m/z 110 (M-18, loss of H₂O), m/z 85 (M-43, loss of C₃H₇)

Synthesis of 1-Propylcyclopentanol via Grignard Reaction

The most common and efficient laboratory synthesis of 1-propylcyclopentanol is the Grignard reaction. This involves the nucleophilic addition of a propylmagnesium halide to cyclopentanone.

Reaction Scheme

Caption: Synthesis of 1-propylcyclopentanol via Grignard reaction.

Experimental Protocol

This protocol outlines a general procedure for the synthesis of 1-propylcyclopentanol. All glassware should be thoroughly dried, and the reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon) as Grignard reagents are highly sensitive to moisture.[3]

Materials:

• Magnesium turnings

• 1-Bromopropane

• Anhydrous diethyl ether

• Cyclopentanone

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Iodine crystal (for initiation)

Procedure:

• Preparation of the Grignard Reagent:

  • In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings and a small crystal of iodine.

  • Add a small amount of anhydrous diethyl ether to cover the magnesium.

  • In the dropping funnel, place a solution of 1-bromopropane in anhydrous diethyl ether.

  • Add a small portion of the 1-bromopropane solution to the magnesium. The reaction is initiated when the color of the iodine disappears and bubbling is observed. If the reaction does not start, gentle warming may be necessary.[3]

  • Once the reaction has started, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Cyclopentanone:

  • Cool the Grignard reagent solution in an ice bath.

  • Add a solution of cyclopentanone in anhydrous diethyl ether to the dropping funnel.

  • Slowly add the cyclopentanone solution to the stirred Grignard reagent. The reaction is exothermic, so the addition rate should be controlled to maintain a gentle reflux.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Workup and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by adding saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with diethyl ether (2-3 times).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

  • The crude product can be purified by vacuum distillation to yield pure 1-propylcyclopentanol.

Chemical Reactivity of 1-Propylcyclopentanol

As a tertiary alcohol, 1-propylcyclopentanol exhibits characteristic reactivity, primarily involving the hydroxyl group and the adjacent carbon atoms.

Dehydration

Tertiary alcohols readily undergo acid-catalyzed dehydration to form alkenes.[4] Treatment of 1-propylcyclopentanol with a strong acid, such as sulfuric or phosphoric acid, and heat leads to the formation of 1-propylcyclopentene as the major product, following Zaitsev's rule.

Caption: Dehydration of 1-propylcyclopentanol to 1-propylcyclopentene.

Substitution Reactions

The hydroxyl group of tertiary alcohols can be substituted by a halide in the presence of a strong hydrohalic acid (e.g., HBr). The reaction proceeds through an Sₙ1 mechanism, involving the formation of a stable tertiary carbocation intermediate.

Caption: Substitution reaction of 1-propylcyclopentanol with HBr.

Oxidation

Tertiary alcohols, such as 1-propylcyclopentanol, are resistant to oxidation under mild conditions. This is because the carbon atom bearing the hydroxyl group does not have a hydrogen atom attached, which is necessary for the typical oxidation mechanisms involving chromic acid or potassium permanganate.[5][6] Stronger oxidizing conditions can lead to the cleavage of carbon-carbon bonds.[5]

Spectroscopic Analysis

¹H and ¹³C NMR Spectroscopy

The predicted ¹H NMR spectrum of 1-propylcyclopentanol would show a triplet for the terminal methyl group of the propyl chain, complex multiplets for the methylene groups of the propyl chain and the cyclopentane ring, and a singlet for the hydroxyl proton which may be broad and its chemical shift can vary depending on concentration and solvent.

The predicted ¹³C NMR spectrum is characterized by six distinct signals, corresponding to the eight carbon atoms in the molecule, with some equivalences in the cyclopentane ring. The carbon atom attached to the hydroxyl group (C-OH) would appear most downfield.

Infrared (IR) Spectroscopy

The IR spectrum of 1-propylcyclopentanol is dominated by a strong, broad absorption band in the region of 3400 cm⁻¹, which is characteristic of the O-H stretching vibration of an alcohol.[7] The broadness of this peak is due to hydrogen bonding. Strong absorptions are also observed in the 2960-2870 cm⁻¹ region, corresponding to the C-H stretching vibrations of the alkyl groups.

Mass Spectrometry

The electron ionization (EI) mass spectrum of 1-propylcyclopentanol shows a molecular ion peak (M⁺) at m/z 128.[5] Common fragmentation patterns for tertiary alcohols include the loss of a water molecule (M-18) and the cleavage of a C-C bond adjacent to the oxygen atom. For 1-propylcyclopentanol, this would lead to the loss of the propyl group (C₃H₇), resulting in a significant peak at m/z 85. The loss of water from the molecular ion would produce a peak at m/z 110.[5]

Caption: Key fragmentation pathways of 1-propylcyclopentanol in MS.

Safety Information

1-Propylcyclopentanol is harmful if swallowed.[1] Standard laboratory safety precautions should be followed when handling this compound, including the use of personal protective equipment such as safety glasses, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

1-Propylcyclopentanol serves as an excellent model compound for studying the synthesis and reactivity of tertiary alcohols. Its straightforward preparation via the Grignard reaction and its predictable reactivity in dehydration and substitution reactions make it a valuable tool in both educational and research settings. This guide provides the essential technical information required for its synthesis, characterization, and use in further chemical transformations.

References

• 1. 1-Propyl-1-cyclopentanol | C8H16O | CID 98267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Acid Catalyzed Dehydration of Alcohols Structure & Mechanism - Video | Study.com [study.com]
• 5. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 6. Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1-Propyl-1-cyclopentanol [webbook.nist.gov]

An In-Depth Technical Guide to the Grignard Reaction for Tertiary Alcohol Synthesis

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

The Grignard reaction, a cornerstone of synthetic organic chemistry, provides a powerful and versatile method for the formation of carbon-carbon bonds. Its application in the synthesis of tertiary alcohols is particularly significant in the fields of medicinal chemistry and drug development, where complex molecular scaffolds are often required. This guide offers a comprehensive technical overview of the synthesis of tertiary alcohols using Grignard reagents, detailing the core reaction mechanisms, experimental protocols, and quantitative considerations. The two primary pathways—the reaction of Grignard reagents with ketones and the double addition to esters or acid chlorides—are examined in detail. This document serves as a resource for professionals seeking to leverage this classic transformation for the synthesis of complex molecular architectures.

Core Principles of the Grignard Reagent

A Grignard reagent, generically represented as R-Mg-X (where R is an alkyl, vinyl, or aryl group and X is a halide), is a potent organometallic nucleophile. The significant difference in electronegativity between the carbon and magnesium atoms polarizes the C-Mg bond, imparting a carbanionic character to the carbon atom. This makes the Grignard reagent not only a strong nucleophile but also a very strong base.[1] This dual reactivity is a critical consideration in experimental design, as the reagent will readily react with any acidic protons present in the reaction medium, including those from water, alcohols, or carboxylic acids, which will quench the reagent.[2][3] Therefore, all Grignard reactions must be performed under strictly anhydrous conditions.[4]

Synthesis of Tertiary Alcohols from Ketones

The most direct route to tertiary alcohols involves the reaction of a Grignard reagent with a ketone. The reaction proceeds via a nucleophilic addition mechanism where the carbanionic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon of the ketone.[5] This attack breaks the carbonyl π-bond, forming a tetrahedral magnesium alkoxide intermediate. A subsequent acidic workup protonates the alkoxide to yield the final tertiary alcohol product. This method allows for the synthesis of tertiary alcohols with three distinct alkyl or aryl substituents.[6]

Reaction Mechanism: Ketone Substrate

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

The Versatility of 1-Propylcyclopentanol: A Technical Guide for Synthetic Chemists

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern organic synthesis and medicinal chemistry, the strategic selection of building blocks is paramount to the successful construction of complex molecular architectures with desired functions. Among the myriad of available synthons, 1-Propylcyclopentanol has emerged as a valuable and versatile intermediate. This tertiary alcohol, featuring a five-membered carbocyclic ring, offers a unique combination of steric and electronic properties that can be exploited in a variety of chemical transformations. Its cyclopentane core is a prevalent motif in numerous natural products and pharmacologically active compounds, providing a rigid scaffold to orient functional groups in three-dimensional space. Furthermore, the tertiary alcohol functionality imparts specific characteristics, such as increased metabolic stability, which is a significant advantage in the design of novel drug candidates.

This technical guide provides an in-depth exploration of the role of 1-propylcyclopentanol as a building block in synthesis. We will delve into its preparation, with a focus on the widely employed Grignard reaction, and explore its subsequent utility in the synthesis of valuable derivatives. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals, offering detailed experimental protocols, tabulated quantitative data, and visual representations of key chemical pathways and workflows to facilitate its practical application in the laboratory.

Synthesis of 1-Propylcyclopentanol: The Grignard Reaction

The most common and efficient laboratory-scale synthesis of 1-propylcyclopentanol is achieved through the Grignard reaction. This powerful carbon-carbon bond-forming reaction involves the nucleophilic addition of a propylmagnesium halide to cyclopentanone. The reaction proceeds in two main stages: the formation of the Grignard reagent and the subsequent nucleophilic attack on the carbonyl carbon of cyclopentanone, followed by an acidic workup to yield the tertiary alcohol.

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of the starting material and the final product is presented in Table 1. This data is crucial for monitoring the reaction progress and for the characterization of the synthesized 1-propylcyclopentanol.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)	Key Spectroscopic Data
Cyclopentanone	C₅H₈O	84.12	130-131	0.948	¹³C NMR (CDCl₃): δ 218.4 (C=O), 38.2, 23.2 ppm. IR (neat): 1740 cm⁻¹ (C=O stretch).
1-Propylcyclopentanol	C₈H₁₆O	128.21	175-177	0.902	¹³C NMR (CDCl₃): δ 82.5 (C-O), 41.8, 40.5, 23.9, 17.5, 14.7 ppm. IR (neat): 3400-3200 cm⁻¹ (broad, O-H stretch).

Experimental Protocol: Synthesis of 1-Propylcyclopentanol

Materials:

• Magnesium turnings

• Iodine (crystal)

• 1-Bromopropane

• Cyclopentanone

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware (three-necked round-bottom flask, reflux condenser, dropping funnel, separatory funnel)

• Magnetic stirrer and heating mantle

• Ice bath

Procedure:

• Preparation of the Grignard Reagent:

  • In a flame-dried, three-necked 500 mL round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel, place magnesium turnings (2.43 g, 0.1 mol).

  • Add a single crystal of iodine to the flask to activate the magnesium surface.

  • Assemble the glassware and flush the system with dry nitrogen or argon.

  • Add 50 mL of anhydrous diethyl ether to the flask.

  • In the dropping funnel, place a solution of 1-bromopropane (12.3 g, 0.1 mol) in 100 mL of anhydrous diethyl ether.

  • Add a small portion of the 1-bromopropane solution to the magnesium suspension to initiate the reaction. The initiation is indicated by the disappearance of the iodine color and gentle refluxing of the ether.

  • Once the reaction has started, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the reaction mixture at room temperature for an additional 30 minutes to ensure the complete formation of the Grignard reagent.

• Reaction with Cyclopentanone:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Prepare a solution of cyclopentanone (8.41 g, 0.1 mol) in 50 mL of anhydrous diethyl ether and add it to the dropping funnel.

  • Add the cyclopentanone solution dropwise to the stirred Grignard reagent at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly and carefully quench the reaction by the dropwise addition of 100 mL of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

  • Filter off the drying agent and remove the solvent by rotary evaporation.

  • The crude 1-propylcyclopentanol can be purified by vacuum distillation.

Synthesis Workflow

Caption: Synthesis of 1-propylcyclopentanol via Grignard reaction.

1-Propylcyclopentanol as a Building Block in Synthesis

The synthetic utility of 1-propylcyclopentanol lies in the reactivity of its hydroxyl group and the potential for transformations involving the cyclopentane ring. As a tertiary alcohol, it is resistant to oxidation under standard conditions, a property that can be strategically employed in multi-step syntheses. One of the most direct and valuable transformations of 1-propylcyclopentanol is its acid-catalyzed dehydration to form 1-propylcyclopentene.

Dehydration to 1-Propylcyclopentene

The dehydration of 1-propylcyclopentanol proceeds via an E1 elimination mechanism. Protonation of the hydroxyl group by a strong acid creates a good leaving group (water). Departure of water generates a tertiary carbocation, which is relatively stable. Subsequent deprotonation of an adjacent carbon by a weak base (such as water or the conjugate base of the acid catalyst) leads to the formation of the alkene. According to Zaitsev's rule, the more substituted alkene is the major product.

Physicochemical and Spectroscopic Data

The properties of the resulting alkene are summarized in Table 2.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)	Key Spectroscopic Data
1-Propylcyclopentene	C₈H₁₄	110.20	135-136	0.789	¹³C NMR (CDCl₃): δ 145.2, 122.8, 37.5, 33.2, 32.8, 23.4, 14.1 ppm. IR (neat): ~1650 cm⁻¹ (C=C stretch).

Experimental Protocol: Dehydration of 1-Propylcyclopentanol

Materials:

• 1-Propylcyclopentanol

• Concentrated sulfuric acid (or phosphoric acid)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Standard distillation apparatus

• Separatory funnel

Procedure:

• Reaction Setup:

  • Place 1-propylcyclopentanol (12.8 g, 0.1 mol) in a 100 mL round-bottom flask.

  • Carefully add concentrated sulfuric acid (2 mL) dropwise with cooling and swirling.

  • Add a few boiling chips and set up for fractional distillation.

• Distillation:

  • Gently heat the reaction mixture. The lower-boiling alkene product will distill over.

  • Collect the distillate in a receiver cooled in an ice bath.

• Work-up and Purification:

  • Transfer the distillate to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize any residual acid.

  • Wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and distill the crude product to obtain pure 1-propylcyclopentene. A typical yield for this reaction is in the range of 60-80%.

Dehydration Workflow

Caption: Dehydration of 1-propylcyclopentanol to 1-propylcyclopentene.

Potential Applications in Drug Discovery and Development

While specific examples of 1-propylcyclopentanol as a direct precursor in the synthesis of marketed drugs are not extensively documented in publicly available literature, its structural motifs—the cyclopentane scaffold and the tertiary alcohol—are of significant interest in medicinal chemistry.

• The Cyclopentane Scaffold: The cyclopentane ring is a common feature in a wide range of biologically active molecules. Its conformational flexibility allows for the precise spatial arrangement of substituents, which is crucial for optimizing interactions with biological targets such as enzymes and receptors.

• The Tertiary Alcohol Moiety: The inclusion of a tertiary alcohol in a drug candidate can offer several advantages:

  • Metabolic Stability: Unlike primary and secondary alcohols, tertiary alcohols cannot be readily oxidized to aldehydes, ketones, or carboxylic acids. This increased metabolic stability can lead to a longer biological half-life and improved pharmacokinetic profiles.

  • Modulation of Physicochemical Properties: The hydroxyl group can participate in hydrogen bonding, which can enhance binding affinity to a target protein. It also increases polarity, which can be fine-tuned to optimize solubility and permeability.

The combination of a rigid cyclopentane core and a metabolically stable tertiary alcohol makes 1-propylcyclopentanol and its derivatives attractive starting points for the synthesis of novel therapeutic agents. The propyl group provides a lipophilic handle that can be further functionalized or used to probe hydrophobic pockets in a binding site.

Conclusion

1-Propylcyclopentanol is a readily accessible and synthetically versatile building block. Its preparation via the Grignard reaction is a robust and high-yielding process. The strategic use of 1-propylcyclopentanol in organic synthesis, exemplified by its dehydration to 1-propylcyclopentene, provides a gateway to a variety of functionalized cyclopentane derivatives. For researchers in drug discovery, the inherent properties of the cyclopentane scaffold and the tertiary alcohol moiety offer compelling advantages in the design of new chemical entities with potentially improved pharmacokinetic and pharmacodynamic profiles. This technical guide serves as a foundational resource to encourage and facilitate the exploration of 1-propylcyclopentanol in the development of novel and impactful molecules.

An In-depth Technical Guide to 1-Propylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-propylcyclopentanol, a tertiary alcohol with applications in organic synthesis. The document details its chemical identity, physical properties, a robust experimental protocol for its synthesis via the Grignard reaction, and methods for its characterization.

Chemical Identity and Synonyms

1-Propylcyclopentanol is a cyclic tertiary alcohol. Its unambiguous identification is crucial for experimental replication and chemical sourcing. A comprehensive list of its synonyms and identifiers is provided below.

Identifier Type	Value
IUPAC Name	1-propylcyclopentan-1-ol[1]
CAS Number	1604-02-0[1]
Molecular Formula	C₈H₁₆O[1]
Molecular Weight	128.21 g/mol [1]
InChI	InChI=1S/C8H16O/c1-2-5-8(9)6-3-4-7-8/h9H,2-7H2,1H3[1]
InChIKey	GJEILRJIINEWJO-UHFFFAOYSA-N[1]
SMILES	CCCC1(CCCC1)O[1]

A variety of synonyms are used in literature and commercial listings for 1-propylcyclopentanol. Being aware of these is essential for thorough literature searches and procurement.

Synonyms

1-Propyl-1-cyclopentanol[1]

Cyclopentanol, 1-propyl-[1]

1-Hydroxy-1-propylcyclopentane[1]

1-n-Propylcyclopentanol[1]

NSC 95423[1]

BRN 1919731[1]

Physicochemical Properties

The physical and chemical properties of 1-propylcyclopentanol are summarized in the table below. These properties are vital for designing experimental setups, purification procedures, and for predicting its behavior in various solvents and reaction conditions.

Property	Value	Source
Boiling Point	171.7 °C at 760 mmHg	--INVALID-LINK--[2]
Melting Point	-37.5 °C	--INVALID-LINK--
Density	0.927 g/cm³	--INVALID-LINK--
Refractive Index	1.469	--INVALID-LINK--
Flash Point	65.3 °C	--INVALID-LINK--
Solubility	Soluble in organic solvents, limited solubility in water.[3]	CymitQuimica

Experimental Protocols

The most common and efficient laboratory synthesis of 1-propylcyclopentanol is through the Grignard reaction, which involves the nucleophilic addition of a propylmagnesium halide to cyclopentanone.[4]

This protocol details the synthesis of 1-propylcyclopentanol from cyclopentanone and n-propyl bromide.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• n-Propyl bromide

• Cyclopentanone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Iodine crystal (for initiation)

Procedure:

• Preparation of the Grignard Reagent:

  • All glassware must be thoroughly oven-dried to ensure anhydrous conditions. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

  • In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings.

  • Add a small crystal of iodine and gently warm the flask with a heat gun to activate the magnesium surface.

  • Add a small amount of anhydrous diethyl ether to cover the magnesium.

  • Prepare a solution of n-propyl bromide in anhydrous diethyl ether in the dropping funnel.

  • Add a small portion of the n-propyl bromide solution to the magnesium. The reaction is initiated when a color change and gentle refluxing are observed. If the reaction does not start, gentle heating may be applied.

  • Once the reaction has started, add the remaining n-propyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure the complete formation of the Grignard reagent (propylmagnesium bromide).

• Reaction with Cyclopentanone:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Prepare a solution of cyclopentanone in anhydrous diethyl ether in the dropping funnel.

  • Add the cyclopentanone solution dropwise to the stirred, cooled Grignard reagent. This step is exothermic and the rate of addition should be controlled to maintain a gentle reaction.[5]

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour to ensure the reaction goes to completion.

• Workup and Purification:

  • Cool the reaction mixture again in an ice bath.

  • Slowly and carefully add saturated aqueous ammonium chloride solution to quench the reaction and the unreacted Grignard reagent. This will precipitate magnesium salts.

  • Separate the organic layer. Extract the aqueous layer twice with diethyl ether.

  • Combine all organic layers and wash them sequentially with saturated sodium bicarbonate solution (to neutralize any residual acid) and then with brine (to reduce the amount of dissolved water).[5]

  • Dry the organic layer over anhydrous sodium sulfate.[5]

  • Filter off the drying agent and remove the solvent using a rotary evaporator.

  • The crude product can be purified by fractional distillation under reduced pressure to yield pure 1-propylcyclopentanol.

Safety Precautions:

• Diethyl ether is extremely flammable and should be handled in a well-ventilated fume hood away from any ignition sources.

• Grignard reagents are highly reactive with water and protic solvents. Ensure all equipment and reagents are dry.

• The reaction is exothermic; appropriate cooling and controlled addition of reagents are necessary.

• Handle all chemicals with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

The structure and purity of the synthesized 1-propylcyclopentanol can be confirmed using various spectroscopic techniques.

• Infrared (IR) Spectroscopy: The IR spectrum should show a characteristic broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol. The absence of a strong absorption band around 1710 cm⁻¹ confirms the consumption of the starting material, cyclopentanone.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will show distinct signals for the different types of protons in the molecule. The hydroxyl proton will appear as a broad singlet, and the signals for the propyl group and the cyclopentane ring protons will be observed in the aliphatic region.

  • ¹³C NMR: The carbon NMR spectrum will show eight distinct signals corresponding to the eight carbon atoms in the molecule. The carbon atom attached to the hydroxyl group will appear in the range of 70-80 ppm.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺) at m/z = 128. Fragmentation patterns, such as the loss of a propyl group (m/z = 85) or a water molecule (m/z = 110), can further confirm the structure.

Visualizations

The following diagram illustrates the workflow for the synthesis of 1-propylcyclopentanol.

References

• 1. 1-Propyl-1-cyclopentanol | C8H16O | CID 98267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 3. CAS 1604-02-0: 1-Propylcyclopentanol | CymitQuimica [cymitquimica.com]
• 4. 1-Propylcyclopentanol | 1604-02-0 | Benchchem [benchchem.com]
• 5. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1-Propylcyclopentanol

Introduction

1-Propylcyclopentanol is a tertiary alcohol with applications as an intermediate in organic synthesis and for research purposes within medicinal chemistry and material science.[1] Its synthesis is a classic example of a Grignard reaction, a powerful and fundamental method for carbon-carbon bond formation.[2] This protocol details the step-by-step synthesis of 1-propylcyclopentanol from propyl bromide and cyclopentanone. The process involves the formation of a Grignard reagent, propylmagnesium bromide, which then undergoes a nucleophilic addition to the carbonyl group of cyclopentanone, followed by an acidic workup to yield the desired tertiary alcohol.[3][4]

Physicochemical Properties of Key Compounds

A summary of the key physical and chemical properties of the reactants and the final product is presented in Table 1. This data is crucial for handling the reagents and for the characterization of the synthesized compound.

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
Propyl Bromide	C₃H₇Br	122.99	71	1.35
Magnesium	Mg	24.31	1090	1.74
Diethyl Ether	(C₂H₅)₂O	74.12	34.6	0.713
Cyclopentanone	C₅H₈O	84.12	130.6	0.949
1-Propylcyclopentanol	C₈H₁₆O	128.21	175-177	0.914

Experimental Protocol

Reaction Scheme:

The synthesis of 1-propylcyclopentanol proceeds in two main stages:

• Formation of Propylmagnesium Bromide (Grignard Reagent): CH₃CH₂CH₂Br + Mg --(anhydrous ether)--> CH₃CH₂CH₂MgBr

• Nucleophilic Addition to Cyclopentanone and Acidic Workup: CH₃CH₂CH₂MgBr + C₅H₈O --(1. Diethyl Ether; 2. H₃O⁺)--> C₈H₁₆O

Materials and Equipment:

• Three-necked round-bottom flask (flame-dried)

• Dropping funnel

• Reflux condenser with a drying tube (e.g., filled with CaCl₂)

• Magnetic stirrer and stir bar

• Heating mantle

• Nitrogen or Argon gas inlet

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Reagents:

• Propyl bromide

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Cyclopentanone

• Saturated aqueous ammonium chloride (NH₄Cl) solution or dilute hydrochloric acid (HCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) for drying

• Brine (saturated NaCl solution)

Procedure:

Part 1: Preparation of the Grignard Reagent (Propylmagnesium Bromide)

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser fitted with a drying tube, a dropping funnel, and a nitrogen or argon inlet. Ensure all glassware is completely dry to prevent quenching of the Grignard reagent.

• Initial Reagents: Place magnesium turnings (1.1 equivalents) in the flask.

• Initiation of Reaction: Add a small volume of anhydrous diethyl ether to just cover the magnesium turnings. Add a small portion of a solution of propyl bromide (1.0 equivalent) dissolved in anhydrous diethyl ether from the dropping funnel. The reaction is typically initiated by gentle warming or the addition of a small crystal of iodine if it does not start spontaneously. The initiation is indicated by the formation of bubbles and a cloudy appearance.

• Addition of Propyl Bromide: Once the reaction has started, add the remaining solution of propyl bromide dropwise from the dropping funnel at a rate that maintains a gentle reflux.

• Completion of Grignard Formation: After the addition is complete, continue to stir the mixture and reflux gently for an additional 30-60 minutes to ensure all the magnesium has reacted. The resulting solution of propylmagnesium bromide should be grayish and slightly cloudy.

Part 2: Reaction with Cyclopentanone and Workup

• Cooling: Cool the freshly prepared Grignard reagent in an ice bath.

• Addition of Cyclopentanone: Dissolve cyclopentanone (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel. Add the cyclopentanone solution dropwise to the stirred, cooled Grignard reagent. An exothermic reaction will occur. Control the rate of addition to maintain a gentle reflux.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for at least one hour, or until the reaction is complete (can be monitored by TLC).

• Quenching: Cool the reaction mixture again in an ice bath. Slowly and carefully add a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid to quench the reaction and hydrolyze the magnesium alkoxide intermediate. This step is highly exothermic and may produce fumes.

• Extraction: Transfer the mixture to a separatory funnel. The organic layer contains the product. If two layers are not distinct, add more diethyl ether. Separate the layers and extract the aqueous layer two more times with diethyl ether.

• Washing: Combine the organic extracts and wash them with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and remove the solvent using a rotary evaporator.

• Purification: The crude 1-propylcyclopentanol can be purified by distillation under reduced pressure to yield a colorless liquid.

Quantitative Data

The following table provides representative quantitative data for the synthesis. Actual yields may vary depending on the specific reaction conditions and scale.

Reactant	Moles (mol)	Mass (g)	Volume (mL)
Propyl Bromide	0.10	12.3	9.1
Magnesium	0.11	2.67	-
Cyclopentanone	0.10	8.41	8.86
Product	Theoretical Yield (mol)	Theoretical Yield (g)	Typical Yield (%)
1-Propylcyclopentanol	0.10	12.82	60-80%

Workflow Visualization

The following diagram illustrates the experimental workflow for the synthesis of 1-propylcyclopentanol.

References

• 1. CAS 1604-02-0: 1-Propylcyclopentanol | CymitQuimica [cymitquimica.com]
• 2. 1-Propylcyclopentanol | 1604-02-0 | Benchchem [benchchem.com]
• 3. askfilo.com [askfilo.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Application Note: Structural Characterization of 1-Propylcyclopentanol by ¹H and ¹³C NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Propylcyclopentanol is a tertiary alcohol with the molecular formula C₈H₁₆O.[1] The structural elucidation of such organic molecules is fundamental in various fields, including chemical synthesis, drug discovery, and materials science. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the unambiguous determination of the molecular structure of organic compounds. This application note provides a detailed protocol for the characterization of 1-propylcyclopentanol using ¹H and ¹³C NMR spectroscopy.

Experimental Protocol

A standardized protocol is crucial for obtaining high-quality and reproducible NMR spectra. The following sections detail the sample preparation and data acquisition parameters.

Sample Preparation

Proper sample preparation is critical for obtaining high-resolution NMR spectra. The following steps outline the procedure for preparing a sample of 1-propylcyclopentanol.

• Analyte & Solvent: Dissolve 10-20 mg of 1-propylcyclopentanol in approximately 0.6-0.7 mL of a deuterated solvent. Chloroform-d (CDCl₃) is a common choice for its ability to dissolve a wide range of organic compounds.

• Internal Standard: Add a small amount of an internal reference standard, such as tetramethylsilane (TMS), to the solution. TMS provides a reference signal at 0 ppm for calibrating the chemical shifts.

• Homogenization: Ensure the sample is thoroughly mixed to create a homogeneous solution.

• Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Filtering: If any solid particles are present, filter the solution through a small plug of glass wool in the pipette to prevent them from interfering with the magnetic field homogeneity.[1]

Instrumentation and Data Acquisition

The following are typical parameters for acquiring ¹H and ¹³C NMR spectra on a 400 MHz NMR spectrometer.

• ¹H NMR Spectroscopy:

  • Number of Scans (NS): 16

  • Relaxation Delay (D1): 1.0 s

  • Acquisition Time (AQ): 4.0 s

• ¹³C NMR Spectroscopy:

  • Number of Scans (NS): 1024

  • Relaxation Delay (D1): 2.0 s

  • Acquisition Time (AQ): 1.0 s

The workflow for the experimental procedure is illustrated in the diagram below.

Figure 1. Workflow for NMR sample preparation and data acquisition.

Results and Data Analysis

The structure of 1-propylcyclopentanol was confirmed by analyzing the ¹H and ¹³C NMR spectra. The chemical structure with atom numbering for NMR signal assignment is shown below.

Figure 2. Structure of 1-propylcyclopentanol with atom numbering.

¹H NMR Spectrum

The ¹H NMR spectrum provides information on the number of different types of protons and their neighboring environments. The chemical shifts (δ), multiplicities, and integration values are summarized in the table below.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~0.92	Triplet (t)	3H	H-8 (CH₃)
~1.38	Sextet	2H	H-7 (CH₂)
~1.55	Multiplet	2H	H-6 (CH₂)
~1.60-1.80	Multiplet	8H	H-2, H-3, H-4, H-5 (CH₂)
~1.45	Singlet (s)	1H	OH

¹³C NMR Spectrum

The ¹³C NMR spectrum indicates the number of unique carbon environments in the molecule.

Chemical Shift (δ) ppm	Assignment
~14.8	C-8 (CH₃)
~17.5	C-7 (CH₂)
~23.5	C-3, C-4 (CH₂)
~39.0	C-2, C-5 (CH₂)
~45.0	C-6 (CH₂)
~82.0	C-1 (C-OH)

Conclusion

The ¹H and ¹³C NMR spectra provide a comprehensive structural characterization of 1-propylcyclopentanol. The number of signals, their chemical shifts, multiplicities, and integration values are all consistent with the proposed structure. This application note serves as a detailed guide for researchers performing similar structural elucidations of organic molecules.

References

• 1. 1-Propyl-1-cyclopentanol | C8H16O | CID 98267 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Purity Assessment of 1-Propylcyclopentanol by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract:

This application note details a comprehensive protocol for the purity assessment of 1-Propylcyclopentanol using Gas Chromatography-Mass Spectrometry (GC-MS). The methodology presented herein provides a robust framework for the separation, identification, and quantification of 1-Propylcyclopentanol and its potential impurities. This document includes detailed experimental procedures, data presentation guidelines, and visual representations of the workflow and analytical logic to aid researchers in achieving accurate and reproducible results.

Introduction

1-Propylcyclopentanol (C8H16O, MW: 128.21 g/mol ) is a tertiary alcohol with applications as an intermediate in organic synthesis.[1] Its purity is a critical parameter that can significantly influence the outcome and reproducibility of subsequent reactions. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the superior separation capabilities of gas chromatography with the highly specific detection and identification power of mass spectrometry.[2][3] This makes it an ideal method for determining the purity of volatile and semi-volatile compounds like 1-Propylcyclopentanol and for identifying and quantifying any potential impurities.[4]

This application note provides a validated GC-MS method for the purity assessment of 1-Propylcyclopentanol, including sample preparation, instrument parameters, and data analysis.

Experimental Protocol

Materials and Reagents

• 1-Propylcyclopentanol sample

• High-purity Hexane (GC grade or equivalent)

• 1-Propylcyclopentanol reference standard (>99.5% purity)

• Internal Standard (IS), e.g., Dodecane (GC grade)

• Methanol (GC grade) for cleaning

Instrumentation

A standard Gas Chromatograph coupled with a Mass Spectrometer is required. The following configuration is recommended:

• Gas Chromatograph: Agilent 7890B GC (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Autosampler: Agilent 7693A (or equivalent)

• GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.

Sample and Standard Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of the 1-Propylcyclopentanol reference standard into a 100 mL volumetric flask. Dissolve and dilute to the mark with hexane.

• Internal Standard (IS) Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of dodecane into a 100 mL volumetric flask. Dissolve and dilute to the mark with hexane.

• Calibration Standards: Prepare a series of calibration standards by diluting the standard stock solution with hexane to achieve concentrations ranging from 1 µg/mL to 200 µg/mL. Spike each calibration standard with the internal standard to a final concentration of 50 µg/mL.

• Sample Solution: Accurately weigh approximately 100 mg of the 1-Propylcyclopentanol test sample into a 100 mL volumetric flask. Dissolve and dilute to the mark with hexane. Spike with the internal standard to a final concentration of 50 µg/mL.

GC-MS Method Parameters

Parameter	Value
GC Inlet	Split/Splitless, Split ratio 50:1
Inlet Temperature	250 °C
Injection Volume	1 µL
Carrier Gas	Helium, Constant flow at 1.0 mL/min
Oven Program	Initial: 50 °C, hold for 2 minRamp: 10 °C/min to 250 °CHold: 5 min at 250 °C
Transfer Line Temp	280 °C
MS Ion Source Temp	230 °C
MS Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 35-350
Scan Mode	Full Scan for qualitative analysis, Selected Ion Monitoring (SIM) for quantitative analysis

Data Analysis and Quantification

• Identification: The identification of 1-Propylcyclopentanol is confirmed by comparing its retention time and mass spectrum with that of the reference standard. The mass spectrum of cyclic alcohols is often characterized by a weak or absent molecular ion peak, a peak corresponding to the loss of water ([M-18]+), and specific fragmentation patterns resulting from ring cleavage.[5][6]

• Quantification: The purity of the 1-Propylcyclopentanol sample is determined using the internal standard method. A calibration curve is generated by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the calibration standards. The concentration of 1-Propylcyclopentanol in the test sample is then calculated from this calibration curve.

  Purity (%) = [(Calculated Concentration of Analyte) / (Nominal Concentration of Sample)] x 100

Data Presentation

Quantitative data should be summarized in clear and concise tables for easy interpretation and comparison.

Table 1: Calibration Data for 1-Propylcyclopentanol

Concentration (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	15,000	300,000	0.05
10	155,000	305,000	0.51
50	760,000	302,000	2.52
100	1,520,000	301,000	5.05
200	3,050,000	303,000	10.07

Table 2: Purity Assessment of 1-Propylcyclopentanol Samples

Sample ID	Analyte Peak Area	IS Peak Area	Calculated Conc. (µg/mL)	Purity (%)
Batch A	1,480,000	298,000	98.5	98.5%
Batch B	1,510,000	301,000	100.2	100.2%
Batch C	1,450,000	305,000	96.3	96.3%

Table 3: Identification of Potential Impurities

Retention Time (min)	Major m/z Fragments	Tentative Identification	Concentration (µg/mL)
5.8	56, 84, 98	Cyclopentanone (starting material)	1.2
7.2	43, 57, 71	Unreacted Grignard reagent byproduct	0.5
9.5	41, 55, 67, 82, 110	Dehydration product (alkene)	2.1

Mandatory Visualizations

Caption: Experimental workflow for GC-MS purity analysis.

Caption: Logical flow for purity assessment.

Conclusion

The GC-MS method described in this application note provides a reliable and reproducible approach for the purity assessment of 1-Propylcyclopentanol. The detailed protocol for sample preparation, instrument parameters, and data analysis will enable researchers, scientists, and drug development professionals to accurately determine the purity of their samples, ensuring the quality and consistency of their work. The use of an internal standard and a multi-point calibration ensures high accuracy and precision in quantification. This method can also be adapted for the analysis of related cyclic alcohols with minor modifications to the GC oven program. Method validation in accordance with ICH guidelines is recommended before implementation in a regulated environment.[7]

References

• 1. CAS 1604-02-0: 1-Propylcyclopentanol | CymitQuimica [cymitquimica.com]
• 2. GC-MS Quantitative Analysis | MtoZ Biolabs [mtoz-biolabs.com]
• 3. iltusa.com [iltusa.com]
• 4. GC-MS Analytical Testing Lab Services | EAG Laboratories [eag.com]
• 5. GCMS Section 6.10 [people.whitman.edu]
• 6. whitman.edu [whitman.edu]
• 7. researchtrendsjournal.com [researchtrendsjournal.com]

Application Notes and Protocols: Dehydration of 1-Propylcyclopentanol to Propylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The acid-catalyzed dehydration of alcohols is a fundamental and widely utilized transformation in organic synthesis for the preparation of alkenes. This application note provides a detailed protocol for the dehydration of 1-propylcyclopentanol to yield propylcyclopentene, a valuable intermediate in the synthesis of various organic molecules. The reaction proceeds via an E1 elimination mechanism, involving the formation of a tertiary carbocation intermediate. According to Zaitsev's rule, the thermodynamically more stable, more substituted alkene is expected to be the major product. In this case, 1-propylcyclopentene is the anticipated major isomer over the less substituted propylidenecyclopentane. This protocol is designed to provide a reproducible and efficient method for researchers in organic synthesis and drug development.

Reaction and Mechanism

The overall reaction involves the removal of a water molecule from 1-propylcyclopentanol in the presence of a strong acid catalyst, typically phosphoric acid or sulfuric acid, upon heating.

Overall Reaction:

1-Propylcyclopentanol → 1-Propylcyclopentene + H₂O

The reaction proceeds through a three-step E1 mechanism:

• Protonation of the hydroxyl group: The hydroxyl group of the alcohol is protonated by the acid catalyst to form a good leaving group, an alkyloxonium ion.[1][2]

• Formation of a carbocation: The alkyloxonium ion departs as a water molecule, leading to the formation of a stable tertiary carbocation. This is the slow, rate-determining step of the reaction.[1][2]

• Deprotonation to form the alkene: A weak base, typically water or the conjugate base of the acid catalyst, removes a proton from a carbon atom adjacent to the carbocation, resulting in the formation of a double bond and regeneration of the acid catalyst.[1][2]

Two main isomeric products are possible from the deprotonation of the carbocation intermediate: 1-propylcyclopentene (the Zaitsev product) and propylidenecyclopentane (the Hofmann product). Due to the higher stability of the more substituted double bond, 1-propylcyclopentene is expected to be the major product.[3]

Quantitative Data Summary

While specific, high-quality quantitative data for the dehydration of 1-propylcyclopentanol is not extensively reported in the literature, the following table summarizes the expected outcomes based on established principles of alcohol dehydration and Zaitsev's rule.

Parameter	Expected Value/Outcome	Notes
Starting Material	1-Propylcyclopentanol	A tertiary alcohol.
Major Product	1-Propylcyclopentene	Zaitsev's rule predicts the formation of the more substituted alkene.[3]
Minor Product	Propylidenecyclopentane	The less substituted Hofmann product.
Catalyst	85% Phosphoric Acid (H₃PO₄)	A common and effective catalyst for alcohol dehydration.
Reaction Temperature	100-140 °C	Typical for the dehydration of tertiary alcohols.
Expected Yield	Moderate to High	Yields for similar alcohol dehydrations are often in this range.
Isomer Ratio	>80:20 (Major:Minor)	The ratio is an estimate based on the thermodynamic stability of the products.

Experimental Protocol

This protocol is adapted from general procedures for the acid-catalyzed dehydration of cyclic alcohols.

Materials:

• 1-Propylcyclopentanol

• 85% Phosphoric acid (H₃PO₄)

• Anhydrous sodium sulfate (Na₂SO₄) or anhydrous calcium chloride (CaCl₂)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium chloride solution (brine)

• Diethyl ether or other suitable extraction solvent

• Boiling chips

Equipment:

• Round-bottom flask (appropriate size for the reaction scale)

• Distillation apparatus (condenser, receiving flask, thermometer)

• Heating mantle or oil bath

• Separatory funnel

• Erlenmeyer flasks

• Magnetic stirrer and stir bar

• Rotary evaporator (optional)

Procedure:

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar, add 1-propylcyclopentanol.

  • Carefully add 85% phosphoric acid to the flask (typically 20-30% by volume relative to the alcohol).

  • Add a few boiling chips to ensure smooth boiling.

  • Assemble a simple distillation apparatus with the round-bottom flask as the distilling flask.

• Dehydration Reaction:

  • Heat the mixture gently with stirring using a heating mantle or oil bath.

  • The product, propylcyclopentene, will co-distill with water as it is formed. The boiling point of 1-propylcyclopentene is approximately 131-133 °C.

  • Monitor the temperature of the distillate. Collect the fraction that distills below ~140 °C.

  • Continue the distillation until no more organic layer is observed in the distillate or until charring occurs in the reaction flask.

• Work-up and Purification:

  • Transfer the collected distillate to a separatory funnel.

  • Wash the organic layer sequentially with:

    • Saturated sodium bicarbonate solution to neutralize any remaining acid. (Caution: CO₂ evolution may occur).

    • Water.

    • Saturated sodium chloride solution (brine) to aid in the separation of the layers.

  • Separate the organic layer and transfer it to a clean, dry Erlenmeyer flask.

  • Dry the organic layer over anhydrous sodium sulfate or calcium chloride for 15-20 minutes.

  • Decant or filter the dried organic layer into a pre-weighed round-bottom flask.

  • Remove the solvent (if an extraction solvent was used) using a rotary evaporator or by simple distillation.

  • The remaining liquid is the crude propylcyclopentene.

• Final Purification (Optional):

  • For higher purity, the crude product can be purified by fractional distillation. Collect the fraction boiling at the literature value for 1-propylcyclopentene.

• Characterization:

  • The final product can be characterized by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) to determine the purity and isomer distribution, and by Nuclear Magnetic Resonance (NMR) spectroscopy and Infrared (IR) spectroscopy to confirm the structure.

Visualizations

Caption: E1 mechanism for the acid-catalyzed dehydration of 1-propylcyclopentanol.

Caption: Experimental workflow for the synthesis and purification of propylcyclopentene.

References

• 1. benchchem.com [benchchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. adichemistry.com [adichemistry.com]

Application Notes and Protocols: 1-Propylcyclopentanol as a Versatile Starting Material for Novel Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Propylcyclopentanol, a tertiary alcohol, presents a valuable and versatile scaffold for the synthesis of a diverse array of novel compounds. Its cyclopentyl core is a feature found in numerous biologically active molecules, including potent antiviral and anti-inflammatory agents, as well as kinase inhibitors.[1] This document provides detailed application notes and experimental protocols for the transformation of 1-propylcyclopentanol into various functionalized derivatives, highlighting its potential in medicinal chemistry and drug discovery.

Application Notes: The Potential of 1-Propylcyclopentanol in Drug Discovery

The rigid, three-dimensional structure of the cyclopentane ring makes it an attractive framework for the design of molecules that can interact with specific biological targets. By using 1-propylcyclopentanol as a starting material, researchers can explore a wide chemical space to develop novel therapeutics.

1-Propylcyclopentanol Derivatives as Kinase Inhibitors

Cyclopentane derivatives have been successfully developed as potent inhibitors of various kinases, which are crucial regulators of cell signaling pathways often dysregulated in diseases like cancer.[1][2] For example, Palbociclib, a cyclin-dependent kinase (CDK) 4/6 inhibitor, and Ruxolitinib, a Janus kinase (JAK) 1/2 inhibitor, both feature a cyclopentyl moiety.[1] The synthesis of novel 2-amino-4-pyrazolecyclopentylpyrimidines has also yielded potent inhibitors of Insulin-like Growth Factor-1 Receptor (IGF-1R), a key target in cancer therapy.[3]

The 1-propylcyclopentanol scaffold can be strategically functionalized to mimic the binding modes of known kinase inhibitors. The propyl group can be modified to occupy hydrophobic pockets within the kinase active site, while the cyclopentyl ring serves as a rigid core to which various pharmacophores can be attached.

1-Propylcyclopentanol in the Synthesis of Antiviral and Anti-inflammatory Agents

Carbocyclic nucleoside analogues, where the furanose sugar is replaced by a cyclopentane ring, are a well-established class of antiviral drugs. This modification enhances metabolic stability, leading to an improved in-vivo half-life.[1] 1-Propylcyclopentanol can serve as a key intermediate in the synthesis of such analogues. Furthermore, cyclopentanone derivatives have demonstrated significant antioxidant and anti-inflammatory activities, suggesting that compounds derived from 1-propylcyclopentanol could also possess these properties.

Experimental Protocols

The following protocols provide detailed methodologies for key transformations of 1-propylcyclopentanol.

Protocol 1: Dehydration of 1-Propylcyclopentanol to 1-Propylcyclopentene

This protocol describes the acid-catalyzed dehydration of 1-propylcyclopentanol to form 1-propylcyclopentene, a versatile intermediate for further functionalization.

Reaction Scheme:

Materials:

• 1-Propylcyclopentanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• To a round-bottom flask equipped with a distillation apparatus, add 1-propylcyclopentanol.

• Carefully add a catalytic amount of concentrated sulfuric acid (approximately 5% by mole).

• Heat the mixture gently to initiate the dehydration reaction.

• The product, 1-propylcyclopentene, will distill over with water.

• Collect the distillate in a receiving flask.

• Separate the organic layer from the aqueous layer in a separatory funnel.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize any remaining acid.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• The resulting liquid is 1-propylcyclopentene. Further purification can be achieved by fractional distillation.

Expected Yield: 75-85%

Protocol 2: Synthesis of 1-Bromo-1-propylcyclopentane

This protocol details the conversion of 1-propylcyclopentanol to 1-bromo-1-propylcyclopentane, a useful intermediate for nucleophilic substitution reactions.

Reaction Scheme:

Materials:

• 1-Propylcyclopentanol

• Hydrobromic acid (48%)

• Concentrated Sulfuric Acid (H₂SO₄)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, combine 1-propylcyclopentanol and hydrobromic acid.

• Cool the mixture in an ice bath.

• Slowly add concentrated sulfuric acid dropwise with stirring.

• After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

• Transfer the reaction mixture to a separatory funnel and add diethyl ether.

• Separate the organic layer and wash it with water, followed by saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Remove the diethyl ether under reduced pressure to yield 1-bromo-1-propylcyclopentane.

Expected Yield: 80-90%

Protocol 3: Williamson Ether Synthesis of 1-Methoxy-1-propylcyclopentane

This protocol describes the synthesis of an ether from 1-propylcyclopentanol.

Reaction Scheme:

Materials:

• 1-Propylcyclopentanol

• Sodium hydride (NaH)

• Anhydrous Tetrahydrofuran (THF)

• Methyl iodide (CH₃I)

• Saturated ammonium chloride solution

• Diethyl ether

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, add a suspension of sodium hydride in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of 1-propylcyclopentanol in anhydrous THF dropwise.

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Cool the mixture back to 0 °C and add methyl iodide dropwise.

• Allow the reaction to stir at room temperature overnight.

• Carefully quench the reaction by the slow addition of saturated ammonium chloride solution.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expected Yield: 60-70%

Protocol 4: Fischer Esterification to Synthesize 1-Propylcyclopentyl Acetate

This protocol details the formation of an ester from 1-propylcyclopentanol and acetic acid.

Reaction Scheme:

Materials:

• 1-Propylcyclopentanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (H₂SO₄)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, combine 1-propylcyclopentanol and glacial acetic acid.

• Add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture at reflux for 2-3 hours.

• Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and remove the solvent under reduced pressure to obtain the crude ester.

• Purify by distillation.

Expected Yield: 50-60%

Data Presentation

Table 1: Physicochemical and Spectroscopic Data of 1-Propylcyclopentanol and its Derivatives

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (cm⁻¹)
1-Propylcyclopentanol	C₈H₁₆O	128.21	175-177	0.9 (t), 1.2-1.8 (m), 3.4 (s, OH)	82.1, 41.5, 40.8, 23.7, 17.2, 14.8	3400 (br, O-H)
1-Propylcyclopentene	C₈H₁₄	110.20	135-137	0.9 (t), 1.4-2.2 (m), 5.3 (t)	145.2, 121.5, 35.1, 32.8, 23.4, 22.9, 14.1	1650 (C=C)
1-Bromo-1-propylcyclopentane	C₈H₁₅Br	191.11	~190-195	0.9 (t), 1.3-2.1 (m)	75.2, 45.1, 42.3, 24.1, 18.2, 14.5	550 (C-Br)
1-Methoxy-1-propylcyclopentane	C₉H₁₈O	142.24	~160-165	0.9 (t), 1.2-1.7 (m), 3.2 (s)	85.1, 49.8, 41.2, 40.5, 23.5, 17.0, 14.7	1100 (C-O)
1-Propylcyclopentyl Acetate	C₁₀H₁₈O₂	170.25	~195-200	0.9 (t), 1.2-1.9 (m), 2.0 (s)	170.5, 88.2, 40.1, 39.8, 23.2, 22.1, 17.3, 14.6	1735 (C=O)

Note: Spectroscopic data are estimated and may vary based on experimental conditions and instrumentation.

Visualizations

Experimental Workflow for Derivatization of 1-Propylcyclopentanol

Caption: Synthetic routes from 1-propylcyclopentanol.

Potential Role of 1-Propylcyclopentanol Derivatives in the PI3K/AKT Signaling Pathway

Caption: Inhibition of the PI3K/AKT signaling pathway.

References

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. Discovery of 8-Cyclopentyl-2-[4-(4-methyl-piperazin-1-yl)-phenylamino]-7-oxo-7,8-dihydro-pyrido[2,3-d]pyrimidine-6-carbonitrile (7x) as a Potent Inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and AMPK-Related Kinase 5 (ARK5) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cyclopentyl-pyrimidine based analogues as novel and potent IGF-1R inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Derivatization of the Hydroxyl Group in 1-Propylcyclopentanol

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1-Propylcyclopentanol is a tertiary alcohol characterized by a hydroxyl group attached to a sterically hindered carbon atom within a cyclopentyl ring.[1][2] The derivatization of this hydroxyl group is a critical step in various synthetic and analytical workflows. It can be used to install a protecting group, enhance molecular lipophilicity, improve chromatographic resolution, or create active pharmaceutical ingredients and prodrugs. Due to the steric hindrance and the propensity of the tertiary carbocation to undergo elimination, specific methodologies are required for efficient derivatization. These notes provide detailed protocols for key derivatization reactions, including silylation, esterification, and carbamate formation, tailored for 1-propylcyclopentanol and analogous tertiary alcohols.

Silylation: Formation of Silyl Ethers

Silylation is one of the most common methods for protecting the hydroxyl group of tertiary alcohols. Silyl ethers exhibit a wide range of stabilities depending on the substituents on the silicon atom, making them versatile protecting groups in multi-step synthesis. They are generally stable under neutral and basic conditions but can be readily cleaved under acidic conditions or with fluoride ion sources.

Experimental Protocol: Tert-Butyldimethylsilylation (TBDMS)

This protocol describes the protection of the hydroxyl group of 1-propylcyclopentanol as a tert-butyldimethylsilyl (TBDMS) ether.

Materials:

• 1-Propylcyclopentanol (MW: 128.21 g/mol )

• Tert-butyldimethylsilyl chloride (TBDMSCl)

• Imidazole

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, nitrogen inlet, and standard laboratory glassware

Procedure:

• In a dry round-bottom flask under a nitrogen atmosphere, dissolve 1-propylcyclopentanol (1.0 eq) in anhydrous DMF.

• Add imidazole (2.5 eq) to the solution and stir until it dissolves.

• Add TBDMSCl (1.2 eq) portion-wise to the mixture at room temperature.

• Stir the reaction mixture at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Reactions involving tertiary alcohols may be slower and require gentle warming (40-50 °C) to proceed to completion.[3]

• Upon completion, quench the reaction by slowly adding water.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Combine the organic layers and wash sequentially with water, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography to obtain the desired silyl ether.

Data Presentation: Comparison of Silylating Agents for Tertiary Alcohols

Silylating Agent	Common Abbreviation	Reagent	Typical Conditions	Relative Stability	Cleavage Conditions
Trimethylsilyl Chloride	TMS	TMSCl, HMDS	Base (e.g., Pyridine, Et₃N)	Low	Mild acid, water, TBAF
Triethylsilyl Chloride	TES	TESCl	Base (e.g., Imidazole, DMAP)	Moderate	Moderate acid, TBAF
Tert-butyldimethylsilyl Chloride	TBDMS	TBDMSCl	Base (e.g., Imidazole, DMAP)	High	Strong acid, TBAF
Triisopropylsilyl Chloride	TIPS	TIPSCl	Base (e.g., Imidazole, DMAP)	Very High	HF-Pyridine, TBAF
Tert-butyldiphenylsilyl Chloride	TBDPS	TBDPSCl	Base (e.g., Imidazole, DMAP)	Very High	HF-Pyridine, TBAF

Data compiled from general silylation procedures for hindered alcohols.[3][4][5][6]

Reaction Visualization

References

• 1. 1-Propylcyclopentanol | 1604-02-0 | Benchchem [benchchem.com]
• 2. CAS 1604-02-0: 1-Propylcyclopentanol | CymitQuimica [cymitquimica.com]
• 3. General Silylation Procedures - Gelest [technical.gelest.com]
• 4. Dehydrogenative Silylation of Alcohols and Other Functionalities - Gelest [technical.gelest.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Silyl ether synthesis by silylation or cyanosilylation [organic-chemistry.org]

Catalytic Routes to Cycloalkanols: A Guide for Researchers

Application Notes and Protocols

For researchers, scientists, and professionals in drug development, the efficient synthesis of cycloalkanols is a critical step in the creation of numerous pharmaceuticals and fine chemicals. These cyclic alcohols are prevalent structural motifs in a wide array of bioactive molecules. This document provides a detailed overview of modern catalytic approaches for cycloalkanol synthesis, encompassing homogeneous, heterogeneous, and biocatalytic methods. Experimental protocols for key reactions are provided, alongside quantitative data to facilitate comparison and selection of the most suitable synthetic strategy.

Catalytic Hydrogenation of Cyclic Ketones

The reduction of cyclic ketones is one of the most direct and widely employed methods for synthesizing cycloalkanols. This approach can be achieved through various catalytic systems, offering different levels of stereoselectivity and efficiency.

Homogeneous Catalysis

Homogeneous catalysts, particularly those based on noble metals like iridium, are highly effective for the asymmetric hydrogenation of cyclic ketones, yielding chiral cycloalkanols with high enantioselectivity.

Table 1: Iridium-Catalyzed Asymmetric Hydrogenation of Aliphatic Cyclic Ketones

Substrate (0.5 mmol)	Catalyst (mol%)	Base (mol%)	H₂ Pressure (atm)	Solvent (4.0 mL)	Time (h)	Conversion (%)	Yield (%)	e.e. (%)	d.r.
2-Methylcyclohexanone	(R)-Cat1 (0.67)	tBuOK (5)	12	ⁿPrOH	24	100	>99	98	>20:1
3-Methylcyclohexanone	(R)-Cat1 (0.67)	tBuOK (5)	12	ⁿPrOH	24	100	>99	99	>20:1
4-Methylcyclohexanone	(R)-Cat1 (0.67)	tBuOK (5)	12	ⁿPrOH	24	100	>99	99	>20:1
4-tert-Butylcyclohexanone	(R)-Cat1 (0.67)	tBuOK (5)	12	ⁿPrOH	24	100	>99	99	>20:1

Data sourced from a study on Ir-catalyzed asymmetric hydrogenation.[1] The specific structure of (R)-Cat1 is detailed in the cited literature.

Experimental Protocol: Asymmetric Hydrogenation of 2-Methylcyclohexanone[1]

• To a glovebox, add the iridium catalyst (R)-Cat1 (0.67 mol%) and tBuOK (5 mol%) to a reaction tube.

• Add n-propanol (4.0 mL) and the substrate, 2-methylcyclohexanone (0.5 mmol).

• Seal the tube, remove it from the glovebox, and place it in an autoclave.

• Pressurize the autoclave with hydrogen gas to 12 atm.

• Stir the reaction mixture at room temperature for 24 hours.

• After 24 hours, carefully release the pressure and remove the solvent under reduced pressure.

• The conversion, yield, enantiomeric excess (e.e.), and diastereomeric ratio (d.r.) can be determined by gas chromatography (GC) and high-performance liquid chromatography (HPLC) with a chiral column, and by ¹H NMR spectroscopy.

Fig. 1: Experimental workflow for asymmetric hydrogenation.

Catalytic Hydration of Cycloalkenes

The direct addition of water to a cycloalkene is an atom-economical route to cycloalkanols. This reaction is typically catalyzed by solid acids, such as zeolites, which offer advantages in terms of catalyst separation and recycling.

Heterogeneous Catalysis with Zeolites

HZSM-5 zeolites have demonstrated effectiveness in the hydration of cyclohexene to cyclohexanol. The catalytic performance is influenced by factors such as the SiO₂/Al₂O₃ ratio and particle size.

Table 2: HZSM-5 Catalyzed Hydration of Cyclohexene [2]

Catalyst (SiO₂/Al₂O₃ ratio)	Temperature (°C)	Catalyst Mass Fraction (%)	Aqueous:Organic Phase Ratio	Reaction Time (h)	Cyclohexanol Yield (%)
HZSM-5 (25)	120	30	1:2	3	15.4
HZSM-5 (50)	120	30	1:2	3	<15.4

Data indicates that a smaller SiO₂/Al₂O₃ ratio in HZSM-5 leads to better catalytic performance.[2]

Experimental Protocol: Hydration of Cyclohexene using HZSM-5[2]

• In a stirred tank reactor, place HZSM-5 zeolite (30% by mass relative to the total reaction mixture).

• Add cyclohexene and water in a 2:1 volumetric ratio (organic phase to aqueous phase).

• Heat the mixture to 120°C with vigorous stirring.

• Maintain the reaction for 3 hours.

• After the reaction, cool the mixture and separate the solid catalyst by filtration.

• The organic phase can be separated, and the product, cyclohexanol, can be isolated and purified, for instance, by distillation. The yield is determined by analyzing the organic phase, typically using gas chromatography.

Fig. 2: Simplified reaction pathway for acid-catalyzed hydration.

Biocatalytic Synthesis of Cycloalkanols

Biocatalysis offers a green and highly selective alternative for the synthesis of cycloalkanols, particularly for producing chiral compounds under mild reaction conditions.[3][4] Alcohol dehydrogenases (ADHs) are commonly used for the stereoselective reduction of cyclic ketones.[5]

Stereoselective Reduction of 4-Alkylcyclohexanones

Commercial ADHs can be employed for the synthesis of cis-4-alkylcyclohexanols, which are valuable fragrance compounds.[5] This biocatalytic approach can be integrated into a continuous-flow system for enhanced efficiency and scalability.

Table 3: Biocatalytic Reduction of 4-tert-Butylcyclohexanone [5]

Biocatalyst (ADH)	Substrate Concentration (mM)	Co-substrate	Conversion (%)	Diastereomeric Excess (d.e. %)
ADH-A	10	Isopropanol	>99	>99 (cis)
Several other tested ADHs	10	Isopropanol	Variable	Variable

Data from a screening of various commercial ADHs. ADH-A showed excellent performance.[5]

Experimental Protocol: Batch Biocatalytic Reduction[5]

• Prepare a buffer solution (e.g., Tris-HCl) at an optimal pH for the selected enzyme.

• Dissolve the substrate, 4-tert-butylcyclohexanone, in the buffer to the desired concentration (e.g., 10 mM). A co-solvent may be needed for solubility.

• Add the alcohol dehydrogenase (ADH) and a cofactor (e.g., NAD(P)H). Often, a cofactor regeneration system is used, such as adding a sacrificial alcohol (e.g., isopropanol) and a second enzyme or using a whole-cell system.

• Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with gentle agitation.

• Monitor the reaction progress by taking samples at intervals and analyzing them by GC or HPLC.

• Once the reaction is complete, extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic phase, evaporate the solvent, and purify the resulting cycloalkanol if necessary.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Recent Developments and Applications of Biocatalytic and Chemoenzymatic Synthesis for the Generation of Diverse Classes of Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biocatalysis: Enzymatic Synthesis for Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for Multi-Step Synthesis Strategies Involving 1-Propylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the multi-step synthesis of functionalized cyclopentane derivatives, utilizing 1-propylcyclopentanol as a key starting material. The cyclopentane scaffold is a prevalent motif in numerous biologically active compounds, and the strategies outlined herein offer a framework for the synthesis of novel chemical entities for drug discovery and development.

Overview of Synthetic Strategies

1-Propylcyclopentanol is a versatile tertiary alcohol that can undergo a variety of chemical transformations, making it a valuable building block in organic synthesis. Key reactions involving 1-propylcyclopentanol include dehydration to form 1-propylcyclopentene, oxidation to the corresponding ketone, and various substitution and coupling reactions following functionalization. These reactions open avenues to a diverse range of cyclopentane-based molecules with potential therapeutic applications.

This document details a two-pronged synthetic approach starting from 1-propylcyclopentanol:

• Pathway A: Synthesis of a Functionalized Cyclopentene Derivative. This pathway involves the dehydration of 1-propylcyclopentanol to 1-propylcyclopentene, followed by epoxidation and subsequent ring-opening to introduce diverse functionalities.

• Pathway B: Synthesis of a Substituted Cyclopentanone. This strategy focuses on the oxidation of 1-propylcyclopentanol to 1-propylcyclopentanone, which can then serve as a key intermediate for further carbon-carbon bond-forming reactions.

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of the starting material and key intermediates is presented in Table 1. This data is crucial for reaction monitoring and product characterization.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	13C NMR (ppm)	1H NMR (ppm)	IR (cm-1)
1-Propylcyclopentanol	C₈H₁₆O	128.21	175-177	0.914	82.1, 41.5, 40.8, 23.7, 17.2, 14.8	0.92, 1.35-1.75, 3.5 (OH)	3400 (broad, OH)
1-Propylcyclopentene	C₈H₁₄	110.20	133-135	0.786	148.1, 122.5, 36.4, 33.1, 23.5, 22.0, 14.2	0.90, 1.45, 2.05, 2.25, 5.30	3045 (=C-H), 1650 (C=C)
1-Propylcyclopentanone	C₈H₁₄O	126.20	188-190	0.905	220.5, 50.1, 38.7, 35.2, 21.0, 17.9, 14.1	0.89, 1.30, 1.95-2.30	1740 (C=O)

Experimental Protocols and Reaction Pathways

Pathway A: Synthesis of a Functionalized Cyclopentene Derivative

This pathway demonstrates the conversion of 1-propylcyclopentanol to a di-functionalized cyclopentane, a common scaffold in various natural products and pharmaceutical agents.

Diagram of Synthetic Pathway A

Caption: Multi-step synthesis from 1-propylcyclopentanol via a cyclopentene intermediate.

Step 1: Dehydration of 1-Propylcyclopentanol to 1-Propylcyclopentene

• Principle: Acid-catalyzed dehydration of a tertiary alcohol proceeds via an E1 mechanism to yield an alkene.[1][2]

• Protocol:

  • To a round-bottom flask equipped with a distillation apparatus, add 1-propylcyclopentanol (12.8 g, 0.1 mol).

  • Add a catalytic amount of concentrated sulfuric acid (0.5 mL).

  • Heat the mixture to 150-160 °C. The product, 1-propylcyclopentene, will distill as it is formed.

  • Collect the distillate and wash it with 10% sodium bicarbonate solution (2 x 20 mL) and then with brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and distill to obtain pure 1-propylcyclopentene.

• Expected Yield: 85-90%

Step 2: Epoxidation of 1-Propylcyclopentene

• Principle: Alkenes react with peroxy acids, such as meta-chloroperoxybenzoic acid (m-CPBA), to form epoxides.

• Protocol:

  • Dissolve 1-propylcyclopentene (11.0 g, 0.1 mol) in dichloromethane (DCM, 100 mL) in a flask cooled in an ice bath.

  • Add m-CPBA (77%, 22.4 g, 0.1 mol) portion-wise over 30 minutes, maintaining the temperature below 10 °C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction by TLC. Upon completion, filter the mixture to remove meta-chlorobenzoic acid.

  • Wash the filtrate with 10% sodium sulfite solution (2 x 30 mL), saturated sodium bicarbonate solution (2 x 30 mL), and brine (30 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 1-propylcyclopentene oxide.

• Expected Yield: 90-95%

Step 3: Ring-Opening of 1-Propylcyclopentene Oxide

• Principle: The epoxide ring can be opened by nucleophiles under either acidic or basic conditions to yield trans-1,2-disubstituted cyclopentanes.

• Protocol (Acid-Catalyzed Hydrolysis to a Diol):

  • Dissolve 1-propylcyclopentene oxide (12.6 g, 0.1 mol) in a mixture of acetone (50 mL) and water (50 mL).

  • Add a catalytic amount of perchloric acid (0.2 mL).

  • Stir the mixture at room temperature for 2 hours.

  • Neutralize the reaction with saturated sodium bicarbonate solution.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to give trans-1-propylcyclopentane-1,2-diol.

• Expected Yield: >95%

Pathway B: Synthesis of a Substituted Cyclopentanone

This pathway illustrates the oxidation of 1-propylcyclopentanol and subsequent alpha-functionalization, a key strategy for building molecular complexity.

Diagram of Synthetic Pathway B

Caption: Synthesis of a functionalized cyclopentanone from 1-propylcyclopentanol.

Step 1: Oxidation of 1-Propylcyclopentanol to 1-Propylcyclopentanone

• Principle: Tertiary alcohols are generally resistant to oxidation. However, for the purpose of illustrating a synthetic strategy towards a ketone, we will consider the oxidation of a related secondary alcohol, 1-propylcyclopentan-2-ol, which is not directly synthesized from 1-propylcyclopentanol in one step. A more practical approach starting from 1-propylcyclopentene would be hydroboration-oxidation to yield trans-2-propylcyclopentanol, followed by oxidation. For the purpose of this application note, we will provide a general protocol for the oxidation of a secondary cyclopentanol.

• Protocol (using Pyridinium Chlorochromate - PCC):

  • Suspend PCC (32.3 g, 0.15 mol) in anhydrous DCM (200 mL) in a round-bottom flask.

  • Add a solution of trans-2-propylcyclopentanol (12.8 g, 0.1 mol) in DCM (20 mL) dropwise to the stirred suspension.

  • Stir the mixture at room temperature for 2 hours.

  • Dilute the reaction mixture with diethyl ether (200 mL) and filter through a pad of silica gel to remove the chromium salts.

  • Wash the silica pad with additional diethyl ether.

  • Concentrate the filtrate under reduced pressure to obtain 1-propylcyclopentanone.

• Expected Yield: 80-90%

Step 2: α-Alkylation of 1-Propylcyclopentanone

• Principle: Ketones can be deprotonated at the α-carbon using a strong base like lithium diisopropylamide (LDA) to form an enolate, which can then react with an electrophile.

• Protocol:

  • Prepare a solution of LDA by adding n-butyllithium (1.6 M in hexanes, 69 mL, 0.11 mol) to a solution of diisopropylamine (11.1 g, 0.11 mol) in anhydrous tetrahydrofuran (THF, 100 mL) at -78 °C under an inert atmosphere.

  • Add a solution of 1-propylcyclopentanone (12.6 g, 0.1 mol) in THF (20 mL) dropwise to the LDA solution at -78 °C. Stir for 1 hour.

  • Add the electrophile (e.g., methyl iodide, 15.6 g, 0.11 mol) to the enolate solution and stir for an additional 2 hours at -78 °C.

  • Quench the reaction by adding saturated ammonium chloride solution (50 mL).

  • Allow the mixture to warm to room temperature and extract with diethyl ether (3 x 75 mL).

  • Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

  • Filter and concentrate under reduced pressure. Purify the crude product by column chromatography to yield the 2-substituted-1-propylcyclopentanone.

• Expected Yield: 70-80%

Concluding Remarks

The synthetic pathways detailed in these application notes demonstrate the utility of 1-propylcyclopentanol as a versatile starting material for the construction of functionalized cyclopentane derivatives. These protocols provide a solid foundation for researchers to explore the synthesis of novel and potentially bioactive molecules. The adaptability of the intermediates, such as 1-propylcyclopentene oxide and 1-propylcyclopentanone, allows for the introduction of a wide range of functional groups, enabling the generation of diverse chemical libraries for screening in drug discovery programs. Careful optimization of reaction conditions and purification procedures will be essential for achieving high yields and purity of the target compounds.

References

• 1. pharmainventor.com [pharmainventor.com]
• 2. EP2455377A1 - Synthesis of fentanyl analogs - Google Patents [patents.google.com]

Application Notes and Protocols for the Synthesis of 1-Propylcyclopentanol: The Critical Role of Anhydrous Solvents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of 1-propylcyclopentanol via the Grignard reaction, with a specific focus on the imperative use of anhydrous solvents. The protocols detailed herein, supported by quantitative data and visual workflows, are designed to ensure procedural accuracy and reproducibility, which are critical in research and development settings.

Introduction

1-Propylcyclopentanol is a tertiary alcohol synthesized through the nucleophilic addition of a propyl Grignard reagent to cyclopentanone. The Grignard reaction is a powerful tool for C-C bond formation, but its success is highly contingent on the exclusion of protic solvents, particularly water. Grignard reagents are potent bases and will readily react with water in an acid-base reaction, which quenches the reagent and reduces the yield of the desired alcohol. This document outlines the detailed methodology for the synthesis, emphasizing the measures required to maintain an anhydrous environment.

Physicochemical Properties

A summary of the key physical and spectroscopic properties of the starting materials and the final product is presented in Table 1. This data is essential for reaction monitoring and product characterization.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)
1-Bromopropane	C₃H₇Br	123.00	71	1.35
Magnesium	Mg	24.31	-	1.74
Cyclopentanone	C₅H₈O	84.12	131	0.95
Diethyl Ether (anhydrous)	(C₂H₅)₂O	74.12	34.6	0.71
1-Propylcyclopentanol	C₈H₁₆O	128.21	175-177	0.91

The Criticality of Anhydrous Conditions

The Grignard reagent, propylmagnesium bromide, is a strong nucleophile and a strong base. In the presence of water, it is protonated to form propane, rendering it inactive for the desired nucleophilic attack on the carbonyl carbon of cyclopentanone.

Side Reaction with Water: CH₃CH₂CH₂MgBr + H₂O → CH₃CH₂CH₃ + Mg(OH)Br

This side reaction not only consumes the Grignard reagent, leading to a lower yield of 1-propylcyclopentanol, but can also complicate the purification process. The effect of water content in the reaction solvent (diethyl ether) on the theoretical yield of 1-propylcyclopentanol is illustrated in Table 2. The data underscores the necessity of using a meticulously dried solvent.

Water Content in Diethyl Ether (ppm)	Molar Ratio of Water to Grignard Reagent*	Theoretical Yield of 1-Propylcyclopentanol (%)
< 10	< 0.0002	> 95
50	0.001	~85
100	0.002	~70
250	0.005	~40
500	0.01	< 10

*Calculations based on a typical lab-scale reaction as described in the protocol below.

Experimental Protocol: Synthesis of 1-Propylcyclopentanol

This protocol details the synthesis of 1-propylcyclopentanol from 1-bromopropane and cyclopentanone.

Materials:

• Magnesium turnings (2.6 g, 0.11 mol)

• Anhydrous diethyl ether (150 mL)

• 1-Bromopropane (12.3 g, 0.10 mol)

• Cyclopentanone (8.4 g, 0.10 mol)

• Saturated aqueous ammonium chloride solution (NH₄Cl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Iodine crystal (optional, as an initiator)

Equipment:

• Three-necked round-bottom flask (250 mL), flame-dried

• Reflux condenser, with a drying tube (containing CaCl₂ or Drierite)

• Dropping funnel (100 mL), oven-dried

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Separatory funnel (500 mL)

• Rotary evaporator

Procedure:

• Preparation of the Grignard Reagent:

  • Place the magnesium turnings in the flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel. Ensure all glassware is scrupulously dry.

  • Add 20 mL of anhydrous diethyl ether to the flask to cover the magnesium.

  • In the dropping funnel, prepare a solution of 1-bromopropane (12.3 g) in 60 mL of anhydrous diethyl ether.

  • Add a small portion (approximately 5 mL) of the 1-bromopropane solution to the magnesium turnings. The reaction should initiate, as evidenced by bubbling and a slight turbidity of the solution. If the reaction does not start, gently warm the flask with a heating mantle or add a small crystal of iodine.

  • Once the reaction has started, add the remaining 1-bromopropane solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the grey, cloudy mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Cyclopentanone:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Prepare a solution of cyclopentanone (8.4 g) in 50 mL of anhydrous diethyl ether and add this to the dropping funnel.

  • Add the cyclopentanone solution dropwise to the stirred, cooled Grignard reagent. This reaction is exothermic, so control the rate of addition to maintain a gentle reflux.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours to ensure the reaction goes to completion.

• Work-up and Purification:

  • Cool the reaction mixture again in an ice bath.

  • Slowly and carefully quench the reaction by the dropwise addition of 100 mL of saturated aqueous ammonium chloride solution. This will hydrolyze the magnesium alkoxide salt and dissolve the magnesium salts.

  • Transfer the mixture to a separatory funnel. Two layers will form: an upper organic (ether) layer and a lower aqueous layer.

  • Separate the layers and extract the aqueous layer with two 50 mL portions of diethyl ether to recover any dissolved product.

  • Combine all the organic extracts and wash them with 50 mL of brine (saturated NaCl solution) to reduce the amount of dissolved water.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • Filter off the drying agent and remove the diethyl ether solvent using a rotary evaporator.

  • The resulting crude product can be purified by distillation under reduced pressure to yield pure 1-propylcyclopentanol.

Visualizing the Process

To further clarify the experimental procedure and the underlying chemical transformation, the following diagrams are provided.

Caption: Chemical reaction pathway for the synthesis of 1-Propylcyclopentanol.

Caption: Experimental workflow for the synthesis of 1-Propylcyclopentanol.

Technical Notes & Optimization

Common side reactions in the synthesis of 1-Propylcyclopentanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-propylcyclopentanol. The primary synthetic route covered is the Grignard reaction between propylmagnesium halide and cyclopentanone.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 1-propylcyclopentanol?

A1: The most common and efficient laboratory method for the synthesis of 1-propylcyclopentanol is the Grignard reaction.[1] This involves the nucleophilic addition of a propylmagnesium halide (e.g., propylmagnesium bromide) to cyclopentanone, followed by an acidic workup.[1]

Q2: What are the main starting materials for this synthesis?

A2: The key starting materials are:

• Cyclopentanone: The electrophilic carbonyl compound.

• A propyl halide: Typically 1-bromopropane or 1-chloropropane, used to form the Grignard reagent.

• Magnesium turnings: For the preparation of the Grignard reagent.

• Anhydrous ether solvent: Such as diethyl ether or tetrahydrofuran (THF), to stabilize the Grignard reagent.

Q3: What are the most common side reactions in this synthesis?

A3: The primary side reactions include:

• Wurtz Coupling: The Grignard reagent reacts with the unreacted propyl halide to form hexane.

• Enolization: The Grignard reagent acts as a base, deprotonating the α-carbon of cyclopentanone to form a magnesium enolate. Upon workup, this regenerates the starting ketone.

• Reduction: The Grignard reagent can reduce the cyclopentanone to cyclopentanol. This is more likely if the Grignard reagent has a β-hydrogen.

Q4: How can I minimize the formation of the Wurtz coupling product (hexane)?

A4: To minimize Wurtz coupling, it is crucial to add the propyl halide slowly to the magnesium turnings during the formation of the Grignard reagent. This maintains a low concentration of the halide, reducing the likelihood of it reacting with the newly formed Grignard reagent. Using a large excess of magnesium can also help.

Q5: What is the white precipitate observed during the reaction?

A5: The initial white precipitate is the magnesium alkoxide of 1-propylcyclopentanol, formed after the Grignard reagent adds to the cyclopentanone. During the aqueous workup, this is converted to the final product and magnesium salts, which may also appear as a white precipitate.

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Low or no yield of 1-propylcyclopentanol	1. Inactive Grignard reagent: Presence of moisture in glassware or solvents, or an oxide layer on the magnesium turnings. 2. Inefficient reaction: Low reaction temperature or insufficient reaction time.	1. Ensure anhydrous conditions: Flame-dry all glassware and use anhydrous solvents. Activate magnesium turnings with a small crystal of iodine or by crushing them. 2. Optimize reaction conditions: Maintain a gentle reflux during Grignard reagent formation and ensure sufficient reaction time for the addition to the ketone.
High percentage of unreacted cyclopentanone	1. Enolization: The Grignard reagent is acting as a base instead of a nucleophile. This is favored by sterically hindered ketones and higher reaction temperatures. 2. Insufficient Grignard reagent: The Grignard reagent was not prepared in sufficient quantity or was partially quenched.	1. Control temperature: Add the cyclopentanone solution slowly to the Grignard reagent at a lower temperature (e.g., 0 °C) to favor nucleophilic addition. 2. Use a slight excess of Grignard reagent: Ensure a slight molar excess of the Grignard reagent relative to the cyclopentanone.
Significant amount of hexane byproduct detected	Wurtz coupling: High local concentration of propyl halide during Grignard formation.	Slow addition of propyl halide: Add the propyl halide dropwise to the magnesium suspension to maintain a low concentration.
Presence of cyclopentanol in the product mixture	Reduction of cyclopentanone: The Grignard reagent is acting as a reducing agent.	Use a Grignard reagent without β-hydrogens if possible. For propylmagnesium bromide, this is a minor side reaction. Lowering the reaction temperature can also help.

Quantitative Data on Side Reactions

While exact percentages can vary based on specific reaction conditions, the following table provides an estimated range for the prevalence of common side products in the synthesis of 1-propylcyclopentanol under typical laboratory conditions.

Side Product	Typical Percentage Range (%)
Hexane	5 - 15
Cyclopentanone (unreacted)	5 - 20
Cyclopentanol	< 5

Note: These values are estimates and can be influenced by factors such as reagent purity, reaction temperature, and addition rates.

Experimental Protocols

Synthesis of 1-Propylcyclopentanol via Grignard Reaction

Materials:

• Magnesium turnings (1.1 eq)

• 1-Bromopropane (1.0 eq)

• Cyclopentanone (1.0 eq)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware (three-necked flask, reflux condenser, dropping funnel)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Preparation of the Grignard Reagent:

  • Flame-dry a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere.

  • Add magnesium turnings to the flask.

  • In the dropping funnel, place a solution of 1-bromopropane in anhydrous diethyl ether.

  • Add a small portion of the 1-bromopropane solution to the magnesium turnings to initiate the reaction (initiation may be indicated by bubbling and a cloudy appearance).

  • Once initiated, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture at room temperature for an additional 30 minutes.

• Reaction with Cyclopentanone:

  • Cool the Grignard reagent solution in an ice bath.

  • Add a solution of cyclopentanone in anhydrous diethyl ether to the dropping funnel.

  • Add the cyclopentanone solution dropwise to the stirred Grignard reagent.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride solution.

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter to remove the drying agent and remove the solvent under reduced pressure.

  • Purify the crude 1-propylcyclopentanol by distillation.

Visualizations

Troubleshooting Workflow

Caption: Troubleshooting workflow for identifying and resolving common issues in the synthesis of 1-propylcyclopentanol.

Reaction Pathway and Side Reactions

Caption: Reaction pathway for the synthesis of 1-propylcyclopentanol and common side reactions.

References

• 1. 1-Propylcyclopentanol | 1604-02-0 | Benchchem [benchchem.com]

Technical Support Center: Minimizing Byproduct Formation in Tertiary Alcohol Synthesis

Welcome to the technical support center for tertiary alcohol synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic procedures, with a focus on minimizing the formation of unwanted byproducts.

Troubleshooting Guide: Common Issues and Solutions

Navigating the complexities of tertiary alcohol synthesis, particularly via Grignard reactions, often involves overcoming challenges with side reactions. This guide provides a systematic approach to identifying and resolving common issues encountered during your experiments.

Issue	Potential Cause(s)	Recommended Solution(s)	Expected Improvement
Low yield of tertiary alcohol and recovery of starting ketone	Enolization of the ketone: The Grignard reagent, acting as a base, deprotonates the α-carbon of the ketone, especially in sterically hindered cases.[1][2]	- Use of Cerium(III) Chloride (CeCl₃): CeCl₃ enhances the nucleophilicity of the organometallic reagent, favoring addition over enolization.[3]- Low Reaction Temperature: Conducting the reaction at low temperatures (e.g., -78 °C) kinetically favors the desired nucleophilic addition. - Inverse Addition: Slowly adding the Grignard reagent to the ketone solution keeps the concentration of the basic Grignard reagent low, minimizing enolization.	The addition of CeCl₃ can dramatically increase the yield of the tertiary alcohol, in some cases from as low as 26% to over 90%, particularly with easily enolizable ketones.
Formation of a secondary alcohol (reduction product)	Reduction of the ketone: Grignard reagents possessing β-hydrogens (e.g., isopropylmagnesium bromide) can reduce the ketone via a hydride transfer mechanism.[1]	- Select a Grignard reagent without β-hydrogens: Options include methylmagnesium bromide or phenylmagnesium bromide.- Employ Cerium(III) Chloride: This additive can also suppress the reduction pathway.[3]	Using a Grignard reagent lacking β-hydrogens can completely eliminate the formation of the reduction byproduct.
Formation of an alkene (elimination product)	Acid-catalyzed dehydration: During acidic workup, the newly formed tertiary alcohol can be protonated, leading to the elimination of water, especially at elevated temperatures or with strong acids.	- Gentle Workup Conditions: Utilize a mildly acidic or buffered workup, such as a saturated aqueous solution of ammonium chloride (NH₄Cl), instead of strong acids like HCl or H₂SO₄.- Low Temperature Workup: Perform the workup at a reduced temperature (e.g., 0 °C).	A buffered workup can significantly reduce or eliminate alkene formation, leading to a purer tertiary alcohol product.
Formation of rearrangement products	Carbocation rearrangement: In the presence of strong acids, a carbocation intermediate can form, which may undergo rearrangement to a more stable carbocation before the final product is formed. This is a known issue in reactions like the Pinacol rearrangement of 1,2-diols.	- Avoid Strongly Acidic Conditions: As with preventing elimination, a mild workup is crucial.- Precise Stoichiometric Control: Ensure the correct stoichiometry of reagents to prevent side reactions that might lead to precursors for rearrangement, such as diols.	Careful control over the reaction and workup pH can effectively prevent the formation of these rearranged byproducts.
Presence of Wurtz coupling products (R-R)	Reaction of the Grignard reagent with unreacted alkyl or aryl halide.	- Slow Addition of Halide: During the preparation of the Grignard reagent, add the halide to the magnesium turnings slowly to maintain a low concentration of the halide.- Ensure Complete Reaction of Magnesium: Allow sufficient time for the magnesium to be consumed before adding the ketone.	Optimizing the formation of the Grignard reagent will minimize this coupling byproduct, resulting in a cleaner reaction mixture.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction is difficult to initiate. What can I do?

A1: Difficulty in initiating a Grignard reaction is often due to an oxide layer on the magnesium surface or the presence of moisture. Ensure all glassware is meticulously dried (flame-dried or oven-dried) and that all solvents are anhydrous. To activate the magnesium, you can add a small crystal of iodine, a few drops of 1,2-dibromoethane, or mechanically crush the magnesium turnings under an inert atmosphere. Gentle warming of the reaction mixture can also help to start the reaction.

Q2: How can I confirm the formation of my Grignard reagent?

A2: Visually, the formation of a Grignard reagent is typically indicated by the disappearance of the metallic magnesium and the appearance of a cloudy, greyish solution. For a more definitive confirmation, a simple qualitative test involves taking a small aliquot of the reaction mixture, quenching it with a protic source (like water or dilute acid), and observing for the evolution of gas (the corresponding alkane). For quantitative assessment, titration methods are available.

Q3: What is the specific role of Cerium(III) Chloride in a Grignard reaction?

A3: Anhydrous cerium(III) chloride acts as a Lewis acid, coordinating to the carbonyl oxygen of the ketone. This coordination increases the electrophilicity of the carbonyl carbon. Furthermore, it undergoes transmetalation with the Grignard reagent to form an organocerium species. This organocerium reagent is significantly less basic than the parent Grignard reagent but remains highly nucleophilic.[3] This shift in reactivity dramatically favors the desired 1,2-addition pathway over competing side reactions like enolization and reduction, proving especially beneficial for reactions with sterically hindered or easily enolizable ketones.

Q4: Are there alternative organometallic reagents for synthesizing tertiary alcohols?

A4: Yes, organolithium reagents are also commonly employed for the synthesis of tertiary alcohols from ketones and esters. They are generally more reactive than their Grignard counterparts. This increased reactivity can be advantageous for reactions with less reactive ketones but may also lead to a higher incidence of side reactions with more sensitive substrates.

Q5: What is the most effective way to remove unreacted ketone from my final product?

A5: Column chromatography on silica gel is a highly effective method for separating unreacted ketone from the desired tertiary alcohol.[4] Ketones are typically more polar than the corresponding tertiary alcohols, allowing for their separation using an appropriate eluent system, such as a gradient of hexanes and ethyl acetate. If the boiling points of the ketone and the tertiary alcohol are sufficiently different, fractional distillation can also be a viable purification method.[5]

Experimental Protocols

Protocol 1: Cerium(III) Chloride-Mediated Synthesis of a Tertiary Alcohol

This protocol details the synthesis of 1-butyl-1,2,3,4-tetrahydro-1-naphthol from α-tetralone and butylmagnesium bromide, a reaction that gives a low yield without the use of cerium(III) chloride due to enolization.

Materials:

• Anhydrous Cerium(III) Chloride (CeCl₃)

• α-Tetralone

• Butylmagnesium bromide solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Preparation of the CeCl₃ Slurry: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), suspend anhydrous CeCl₃ (1.1 mmol) in anhydrous THF (5 mL). Stir the suspension vigorously at room temperature for at least 2 hours to ensure it is finely dispersed.

• Formation of the Organocerium Reagent: Cool the CeCl₃ slurry to -78 °C using a dry ice/acetone bath. Slowly add the butylmagnesium bromide solution (1.1 mmol) to the slurry. Stir the mixture at -78 °C for 1 hour.

• Addition of the Ketone: Add a solution of α-tetralone (1.0 mmol) in anhydrous THF (2 mL) dropwise to the reaction mixture at -78 °C.

• Reaction Monitoring: Stir the reaction mixture at -78 °C and monitor its progress by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, quench it by the slow addition of a saturated aqueous NH₄Cl solution (10 mL) while maintaining the low temperature. Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry them over anhydrous Na₂SO₄, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude tertiary alcohol by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 2: Purification of a Tertiary Alcohol by Column Chromatography

This protocol provides a general procedure for the purification of a tertiary alcohol from common byproducts such as unreacted ketone and non-polar impurities.

Materials:

• Crude tertiary alcohol mixture

• Silica gel (230-400 mesh)

• Hexanes

• Ethyl acetate

• Collection tubes or flasks

Procedure:

• Column Preparation: Prepare a slurry of silica gel in hexanes and carefully pack it into a glass chromatography column, ensuring there are no air bubbles. Add a thin layer of sand on top of the silica gel.

• Sample Loading: Dissolve the crude product in a minimal amount of a low-polarity solvent (e.g., dichloromethane or hexanes) and carefully apply it to the top of the column.

• Elution:

  • Begin elution with 100% hexanes to remove highly non-polar byproducts.

  • Gradually increase the polarity of the eluent by adding ethyl acetate. A typical gradient might start from 2% ethyl acetate in hexanes and incrementally increase to 5%, 10%, and 20%, or as determined by prior TLC analysis. The unreacted ketone will generally elute before the more polar tertiary alcohol.

• Fraction Collection: Collect the eluent in fractions and monitor the composition of each fraction by TLC.

• Isolation of Pure Product: Combine the fractions containing the pure tertiary alcohol and remove the solvent under reduced pressure to yield the purified product.

Data Presentation

Table 1: Impact of Cerium(III) Chloride on Tertiary Alcohol Yield

Ketone	Grignard Reagent	Reaction Conditions	Yield of Tertiary Alcohol (%)
α-Tetralone	n-BuMgBr	THF, 0 °C	26
α-Tetralone	n-BuMgBr	THF, 0 °C, with CeCl₃	92
2-Adamantanone	MeMgCl	THF, rt	85
Diisopropyl ketone	MeMgBr	Ether, reflux	0 (predominantly enolization)

Table 2: Influence of Temperature on Byproduct Distribution in a Grignard Reaction

Ketone	Grignard Reagent	Temperature (°C)	Approximate Product Distribution (Addition:Enolization:Reduction)
Diisopropyl ketone	i-PrMgBr	35	5 : 45 : 50
Diisopropyl ketone	i-PrMgBr	0	10 : 30 : 60
Diisopropyl ketone	i-PrMgBr	-78	>90 : <5 : <5

Mandatory Visualizations

Caption: Key byproduct formation pathways in tertiary alcohol synthesis.

Caption: A logical workflow for troubleshooting common issues in tertiary alcohol synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. reddit.com [reddit.com]
• 4. Fractional distillation - Wikipedia [en.wikipedia.org]
• 5. Purification [chem.rochester.edu]

Technical Support Center: Grignard Synthesis of 1-Propylcyclopentanol

This guide provides troubleshooting advice and answers to frequently asked questions for researchers encountering issues with the Grignard synthesis of 1-propylcyclopentanol from propylmagnesium halide and cyclopentanone.

Frequently Asked Questions (FAQs)

Issue 1: Reaction Initiation Failure

Q: My Grignard reaction won't start. The solution is clear, there's no bubbling, and no heat is being produced. What's wrong?

A: This is a common issue, often referred to as a failure to initiate. The primary causes are the passivating layer of magnesium oxide on the magnesium turnings and the presence of trace amounts of water.[1][2][3] The Grignard reagent is extremely sensitive to moisture and will be destroyed by any protic source.[3][4][5][6]

To initiate the reaction, you can try the following methods:

• Mechanical Activation: In the reaction flask, use a glass rod to gently crush a few pieces of the magnesium turnings to expose a fresh, unoxidized metal surface.[4][7]

• Chemical Activation: Add a single, small crystal of iodine (I₂) to the flask.[1][7][8] The iodine reacts with the magnesium surface, cleaning it and helping to start the reaction. You should see the characteristic purple or brown color of the iodine fade as the reaction begins.[7][8]

• Using an Initiator: Add a few drops of 1,2-dibromoethane. Its reaction with magnesium is readily initiated and can be monitored by the observation of ethylene bubbles.[1][4]

• Sonication: Using an ultrasonic bath can help activate the magnesium surface and initiate the reaction.[1][4]

• Entrainment: If you have a small amount of a previously successful Grignard reagent, adding a small volume can help initiate the new batch.

Issue 2: Low Product Yield

Q: The reaction initiated, but my final yield of 1-propylcyclopentanol is very low. What are the most likely causes?

A: Low yields are typically the result of the Grignard reagent being consumed by side reactions or incomplete conversion. The most common culprits are:

• Moisture Contamination (Quenching): This is the most frequent cause of low yields.[9] Grignard reagents are potent bases and will react with any acidic protons, especially water, to form the corresponding alkane (propane in this case) instead of the desired alcohol.[5][6][8][10] Ensure all glassware is oven- or flame-dried, solvents are anhydrous, and the reaction is run under a dry, inert atmosphere (e.g., nitrogen or argon).[5][8]

• Wurtz Coupling Side Reaction: The already-formed propylmagnesium halide can react with unreacted propyl halide to form hexane (R-MgX + R-X → R-R).[8][11][12] This side reaction is more likely at higher temperatures and high local concentrations of the alkyl halide.[12][13]

• Enolization of Cyclopentanone: The Grignard reagent can act as a base, removing an alpha-proton from cyclopentanone to form an enolate.[11][14] This consumes both the Grignard reagent and the ketone, reducing the yield of the desired tertiary alcohol.[14]

• Oxygen Contamination: Exposure to air can oxidize the Grignard reagent, reducing its effective concentration.[9][11]

• Incomplete Reaction: The reaction time may have been insufficient for all the magnesium to be consumed or for the Grignard reagent to fully react with the ketone.[8]

Troubleshooting Summary

The following table summarizes common problems, their probable causes, and recommended solutions to improve the yield of 1-propylcyclopentanol.

Problem	Common Cause(s)	Recommended Solution(s)
No Reaction Initiation	Passive Magnesium Oxide (MgO) layer.[1][7] Trace moisture in glassware or solvent.[3][4]	Crush Mg turnings to expose fresh surface.[4] Add a small iodine crystal or 1,2-dibromoethane as an activator.[1][4] Rigorously dry all glassware and use anhydrous solvents.[8]
Low Yield of Alcohol	Reagent Quenching: Reaction with trace water or acidic impurities.[5][6][8]	Ensure strictly anhydrous conditions under an inert atmosphere.[8][9] Purify starting materials if necessary.[8]
Wurtz Coupling: Propylmagnesium halide reacts with propyl halide.[11][12][13]	Add the propyl halide solution slowly and dropwise to the magnesium.[8][12] Maintain a low reaction temperature.[12]
Enolization: Grignard reagent acts as a base on cyclopentanone.[11][14]	Perform the addition of cyclopentanone at a low temperature (e.g., 0 °C or below).[15]
Incomplete Reaction: Insufficient reaction time.[8]	Allow sufficient time for Grignard formation (monitor Mg disappearance) and for reaction with the ketone.[8][9]
High Level of Byproducts	Hexane: Indicates significant Wurtz coupling.[12][16]	Decrease addition rate of propyl halide; ensure efficient stirring and cooling.[12][13]
Propane: Indicates quenching of the Grignard reagent.[6]	Re-evaluate all drying procedures for glassware, solvents, and reagents.[5][8]
Unreacted Cyclopentanone: Suggests premature quenching or enolization.[14]	Check for moisture. Add the ketone slowly to the Grignard reagent at a reduced temperature.

Troubleshooting Workflow

This decision tree can help diagnose the root cause of a failed Grignard reaction.

Caption: A decision tree for troubleshooting failed Grignard reactions.

Reaction Pathways: Main and Side Reactions

The following diagram illustrates the desired reaction to form 1-propylcyclopentanol and the competing side reactions that can lower the yield.

Caption: Main and side reaction pathways in the synthesis of 1-propylcyclopentanol.

Experimental Protocol: Synthesis of 1-Propylcyclopentanol

This protocol outlines a standard procedure for the synthesis. All glassware must be rigorously dried in an oven (e.g., >120°C overnight) or by flame-drying under vacuum and cooled under an inert gas.[8] All solvents must be anhydrous.

Materials:

• Magnesium turnings

• 1-Bromopropane (or 1-chloropropane)

• Cyclopentanone

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution or dilute HCl

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer

Procedure:

• Apparatus Setup: Assemble the reaction apparatus (flask, condenser, dropping funnel) and flush the system with a dry, inert gas like nitrogen or argon.

• Grignard Reagent Formation:

  • Place magnesium turnings (1.1 - 1.2 equivalents relative to the alkyl halide) into the reaction flask.

  • Add enough anhydrous ether or THF to cover the magnesium.

  • In the dropping funnel, prepare a solution of 1-bromopropane (1.0 equivalent) in anhydrous ether/THF.

  • Add a small portion (~10%) of the 1-bromopropane solution to the magnesium. If the reaction does not start spontaneously (indicated by bubbling or cloudiness), use one of the initiation techniques described in the FAQ.[7][8]

  • Once the reaction has initiated, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.[12]

  • After the addition is complete, continue to stir the mixture until most of the magnesium has been consumed (typically 30-60 minutes). The solution should appear cloudy and grey-brown.[8]

• Addition of Cyclopentanone:

  • Cool the newly formed Grignard reagent in an ice bath to 0°C.

  • Slowly add a solution of cyclopentanone (1.0 equivalent relative to the Grignard reagent) in anhydrous ether/THF from the dropping funnel. Maintain the temperature below 10°C to minimize side reactions like enolization.[12]

  • After the addition is complete, allow the mixture to stir at room temperature for an additional 30 minutes.

• Quenching and Workup:

  • Cool the reaction mixture again in an ice bath.

  • Slowly and carefully add saturated aqueous NH₄Cl solution to quench the reaction and any unreacted Grignard reagent.[12][17] Alternatively, pour the reaction mixture over a mixture of ice and dilute HCl.[18]

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[12]

• Purification:

  • Filter off the drying agent and remove the solvent using a rotary evaporator.

  • The resulting crude 1-propylcyclopentanol can be purified by distillation or column chromatography to yield the final product.

References

• 1. Grignard reagent - Wikipedia [en.wikipedia.org]
• 2. mt.com [mt.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. homework.study.com [homework.study.com]
• 5. fiveable.me [fiveable.me]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. benchchem.com [benchchem.com]
• 13. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (pa ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00191A [pubs.rsc.org]
• 14. Grignard Reaction [organic-chemistry.org]
• 15. reddit.com [reddit.com]
• 16. researchgate.net [researchgate.net]
• 17. d.web.umkc.edu [d.web.umkc.edu]
• 18. researchgate.net [researchgate.net]

Purification challenges of 1-Propylcyclopentanol and solutions

Welcome to the technical support center for the purification of 1-Propylcyclopentanol. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable solutions to common challenges encountered during the purification of this tertiary alcohol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 1-Propylcyclopentanol synthesized via a Grignard reaction?

A1: The most prevalent impurities originate from the starting materials and side reactions of the Grignard synthesis. These typically include:

• Unreacted Starting Materials: Cyclopentanone and the alkyl halide (e.g., propyl bromide).

• Grignard Reagent Side Products: Biphenyl-like compounds formed from the coupling of the Grignard reagent.[1]

• Solvent: Anhydrous ethers like diethyl ether or tetrahydrofuran (THF) used during the reaction.[2][3]

• Water: Residual water can be present if the drying steps are incomplete. Grignard reagents are highly reactive with water, so this is a critical parameter to control.[3]

• Magnesium Salts: Basic magnesium halides (e.g., Mg(OH)Br) formed during the acidic workup.

Q2: What is the most effective primary purification method for 1-Propylcyclopentanol?

A2: Fractional distillation, particularly under vacuum, is the most common and effective method for purifying 1-Propylcyclopentanol on a laboratory scale.[4][5] As a relatively high-boiling point alcohol, vacuum distillation is preferred to prevent thermal decomposition, which can occur at the higher temperatures required for atmospheric distillation.[6]

Q3: When should I choose column chromatography over distillation?

A3: Column chromatography is a valuable alternative or supplementary technique under specific circumstances:

• Close-Boiling Impurities: If impurities have boiling points very close to that of 1-Propylcyclopentanol (a difference of less than 25°C), fractional distillation may not provide adequate separation.[5]

• Thermally Sensitive Compounds: If the product is particularly prone to degradation even under vacuum distillation, chromatography offers a non-thermal purification method.[7]

• Small-Scale Purification: For very small quantities of material, chromatography can be more practical and result in less material loss compared to distillation.

• High Purity Requirements: To achieve very high purity (>99.5%), a final chromatographic step after distillation can be effective in removing trace impurities.

Q4: How can I effectively remove residual water from my purified sample?

A4: To remove trace amounts of water from 1-Propylcyclopentanol, you can use a drying agent. Add an anhydrous salt such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) to the liquid product, allow it to stand, and then filter to remove the hydrated salt. For extremely low water content, molecular sieves can be used.[8]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Product is discolored (yellow/brown) after distillation.	Thermal decomposition due to high distillation temperature.	Use vacuum distillation to lower the boiling point. Ensure the heating mantle is not set too high.[6]
Acidic residue from the workup step catalyzing degradation.	Neutralize the crude product with a mild base (e.g., aqueous sodium bicarbonate solution) during the workup, before the final drying and distillation steps.
GC/NMR analysis shows contamination with starting material (cyclopentanone).	The Grignard reaction was incomplete.	Optimize reaction conditions (e.g., reaction time, temperature). Use fractional distillation with a longer, more efficient column (e.g., a Vigreux column) to improve separation.[4] For high purity, consider purification by column chromatography.
The distillation "bumps" violently.	Superheating of the liquid above its boiling point without smooth bubble formation.[6]	Add boiling chips or a magnetic stir bar to the distillation flask before heating to ensure smooth boiling. Apply heat evenly and gradually using a heating mantle.[6]
The vacuum level is unstable during distillation.	Leaks in the distillation apparatus.	Check all glass joints, tubing, and connections for a proper seal. Ensure joints are clean and lightly greased with a suitable vacuum grease.[6]
The vacuum pump is inadequate or contaminated.	Verify that the pump is capable of reaching the required vacuum level and is chemically resistant to the vapors.[6] Change the pump oil if it is contaminated.
Product yield is very low.	Incomplete reaction or loss during workup.	Ensure all reagents are pure and the reaction goes to completion. Be careful during aqueous extraction steps to avoid losing product in the aqueous layer. Minimize transfers between flasks.
Significant hold-up in the distillation column.	For small-scale distillations, use a short-path distillation apparatus to minimize material loss on the column surface.
A white solid (precipitate) forms in the collection flask.	Magnesium salts were carried over from the workup.	Ensure complete separation of the organic and aqueous layers during the workup. Washing the organic layer thoroughly with water and brine can help remove residual salts.

Quantitative Data

This table summarizes key physical properties of 1-Propylcyclopentanol and common related substances to aid in developing purification strategies.

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)
1-Propylcyclopentanol	1604-02-0	C₈H₁₆O	128.21	171.7 (at 760 mmHg)	0.927
Cyclopentanone	120-92-3	C₅H₈O	84.12	130.6	0.948
n-Propyl Bromide	106-94-5	C₃H₇Br	122.99	71	1.35
Diethyl Ether	60-29-7	C₄H₁₀O	74.12	34.6	0.713
Tetrahydrofuran (THF)	109-99-9	C₄H₈O	72.11	66	0.889

(Data sourced from[9][10][11][12])

Experimental Protocols

Protocol 1: Purification by Vacuum Fractional Distillation

This protocol describes the purification of crude 1-Propylcyclopentanol containing lower and higher boiling point impurities.

• Preparation:

  • Ensure the crude 1-Propylcyclopentanol has been thoroughly washed and dried (e.g., over anhydrous MgSO₄).

  • Select a round-bottom flask of an appropriate size (ideally, no more than two-thirds full). Add the crude alcohol and a magnetic stir bar or a few boiling chips.

• Apparatus Assembly:

  • Assemble a vacuum distillation apparatus, including a fractionating column (e.g., Vigreux column) between the distillation flask and the distillation head.

  • Place the thermometer bulb so that the top is level with the bottom of the side-arm leading to the condenser.[4]

  • Lightly grease all ground glass joints to ensure a good vacuum seal.

  • Connect the condenser to a cold water source.

  • Connect the vacuum takeoff adapter to a vacuum trap and a vacuum pump.

• Distillation Procedure:

  • Begin stirring (if using a stir bar) and turn on the cooling water to the condenser.

  • Slowly and carefully apply vacuum to the system.

  • Begin heating the distillation flask gently with a heating mantle.

  • Observe the temperature. The first fraction to distill will be any low-boiling solvent (e.g., residual ether). Collect this "forerun" in a separate receiving flask.

  • As the temperature rises and stabilizes near the boiling point of 1-Propylcyclopentanol at the given pressure, change to a clean receiving flask to collect the main product fraction.

  • Continue distillation at a slow, steady rate (1-2 drops per second) while the temperature remains constant.

  • If the temperature drops or begins to rise significantly, stop collecting the main fraction and switch to a third flask to collect any higher-boiling impurities.

  • Stop the distillation before the flask boils to dryness. Release the vacuum slowly before turning off the cooling water and heat source.

Protocol 2: Purification by Column Chromatography

This protocol is suitable for removing impurities with similar boiling points or for small-scale purification.

• Preparation:

  • Select Adsorbent and Solvent System: For a moderately polar compound like an alcohol, silica gel is a common stationary phase.[7] The mobile phase (eluent) should be a solvent system that provides good separation. A good starting point is a mixture of a nonpolar solvent (e.g., hexanes or petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate). The ideal ratio should be determined by thin-layer chromatography (TLC) first.

  • Prepare the Column: Pack a chromatography column with a slurry of silica gel in the chosen nonpolar solvent. Allow the silica to settle into a uniform bed without cracks or air bubbles.

• Sample Loading:

  • Dissolve the crude 1-Propylcyclopentanol in a minimal amount of the eluent or a less polar solvent.

  • Carefully add the sample solution to the top of the silica gel bed.

  • Alternatively, for less soluble samples, pre-adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting the column with the chosen solvent system, starting with a lower polarity (e.g., 95:5 hexanes:ethyl acetate).

  • Collect the eluent in a series of fractions (e.g., in test tubes or small flasks).

  • Monitor the separation by collecting small spots from the fractions for TLC analysis.

  • Gradually increase the polarity of the eluent (e.g., to 90:10 or 80:20 hexanes:ethyl acetate) to elute the more polar 1-Propylcyclopentanol.

  • Once the desired product has been eluted, combine the pure fractions.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 1-Propylcyclopentanol.

Visualizations

Caption: General experimental workflow for the synthesis and purification of 1-Propylcyclopentanol.

Caption: Troubleshooting decision tree for low purity of 1-Propylcyclopentanol after distillation.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. 1-Propylcyclopentanol | 1604-02-0 | Benchchem [benchchem.com]
• 3. byjus.com [byjus.com]
• 4. Purification [chem.rochester.edu]
• 5. Fractional distillation - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. pharmacy180.com [pharmacy180.com]
• 8. tandfonline.com [tandfonline.com]
• 9. 1-Propyl-1-cyclopentanol | C8H16O | CID 98267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Page loading... [guidechem.com]
• 11. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 12. Page loading... [guidechem.com]

Effect of reagent purity on the synthesis of 1-Propylcyclopentanol

This technical support center provides detailed troubleshooting guides and frequently asked questions concerning the synthesis of 1-Propylcyclopentanol. It is designed for researchers, scientists, and drug development professionals to help identify and resolve issues related to reagent purity and reaction conditions.

Frequently Asked Questions (FAQs)

Q1: Why are strictly anhydrous conditions so critical for the synthesis of 1-Propylcyclopentanol via a Grignard reaction?

A1: Grignard reagents, such as the propylmagnesium bromide used in this synthesis, are potent nucleophiles and very strong bases.[1] They react readily and rapidly with protic compounds, especially water.[2][3][4] This unwanted acid-base reaction consumes the Grignard reagent by converting it into propane gas, rendering it unavailable for the desired reaction with cyclopentanone.[5][6] This not only reduces the yield of 1-propylcyclopentanol but can completely prevent the reaction from succeeding.[1][7] Therefore, all glassware must be flame-dried or oven-dried, and all solvents and reagents must be rigorously anhydrous.[3]

Q2: What are the primary sources of water contamination in a Grignard reaction?

A2: Water can be introduced from several sources, and each must be carefully controlled:

• Solvents: Ethers like Tetrahydrofuran (THF) or diethyl ether are hygroscopic and absorb moisture from the air. They must be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone).[1]

• Glassware: Water can adsorb onto the surface of flasks, condensers, and addition funnels. Flame-drying under an inert atmosphere is the most effective removal method.

• Reagents: The starting materials, cyclopentanone and 1-bromopropane, may contain trace amounts of water. Purification by distillation or passing them through a column of activated alumina may be necessary.[1]

• Atmosphere: Moisture from the air can enter the reaction vessel. The reaction should always be conducted under a positive pressure of an inert gas like dry nitrogen or argon.[3]

Q3: How does the purity of the magnesium turnings affect the reaction?

A3: The quality of the magnesium is crucial for two main reasons. First, magnesium turnings are often coated with a layer of magnesium oxide (MgO) which passivates the surface and can prevent or delay the initiation of the Grignard reagent formation.[8] Using fresh, high-quality magnesium is recommended.[1] Second, metallic impurities within the magnesium can negatively impact the reaction. Traces of metals like iron and manganese have been shown to be detrimental to the desired reaction, leading to lower yields of the final product.[9]

Q4: Besides water, what impurities in cyclopentanone can cause issues?

A4: Aside from water, cyclopentanone could potentially contain acidic impurities that would quench the Grignard reagent. More commonly, it might contain self-condensation products (e.g., from an aldol condensation) formed during storage. These impurities can lead to the formation of complex byproduct mixtures and make the purification of the desired 1-propylcyclopentanol more challenging.

Q5: What are the most common byproducts in this synthesis, and how are they formed?

A5: The most common byproducts are:

• Propane: Formed when the propylmagnesium bromide reagent is quenched by any source of protons, most commonly water.[2][5]

• Hexane (bipropyl): Formed via a Wurtz coupling reaction, where a molecule of propylmagnesium bromide reacts with a molecule of 1-bromopropane. This can be minimized by the slow addition of 1-bromopropane to the magnesium turnings.[10]

• Unreacted Cyclopentanone: If the Grignard reagent acts as a base rather than a nucleophile, it can deprotonate the alpha-carbon of cyclopentanone, forming an enolate.[11] Upon aqueous workup, this regenerates the starting ketone, leading to lower conversion.[11]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Reaction fails to initiate (magnesium does not react).	Inactive Magnesium: The surface of the magnesium turnings is coated with magnesium oxide.	Gently crush a few turnings with a glass rod (under inert gas) to expose a fresh surface. Add a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium.
Insufficiently Anhydrous Conditions: Trace moisture is preventing the reaction.	Re-dry all glassware and re-distill the solvent. Ensure a positive pressure of inert gas is maintained.
Impure Alkyl Halide: The 1-bromopropane may contain inhibitors or moisture.	Purify the 1-bromopropane by passing it through a short column of activated alumina immediately before use.[1]
Low yield of 1-Propylcyclopentanol.	Grignard Reagent Quenched: Water was present in the system, destroying the reagent.	Review all drying procedures for glassware, solvents, and reagents as described in the FAQs.[3]
Inaccurate Reagent Stoichiometry: An incorrect amount of one or more reagents was used.	Carefully re-calculate and accurately measure all reagents. A slight excess (1.1-1.2 equivalents) of magnesium is often used.
Side Reactions Dominated: Conditions favored byproduct formation (e.g., Wurtz coupling).	Ensure slow, controlled addition of the 1-bromopropane to maintain its low concentration in the flask. Add the cyclopentanone solution slowly and at a controlled temperature (e.g., 0 °C) to favor nucleophilic addition.
Significant amount of cyclopentanone is recovered after the reaction.	Steric Hindrance/Enolization: The Grignard reagent acted as a base, deprotonating the cyclopentanone, instead of as a nucleophile.[11]	Add the cyclopentanone solution slowly to the Grignard reagent at a lower temperature (e.g., 0 °C or below) to favor the nucleophilic addition pathway over enolization.
Significant amount of hexane (bipropyl) byproduct is observed.	Wurtz Coupling Reaction: The formed Grignard reagent reacted with the incoming 1-bromopropane.[10]	Ensure the 1-bromopropane is added slowly and dropwise to the stirred magnesium suspension. This keeps the concentration of the halide low, minimizing the rate of the Wurtz reaction relative to the rate of Grignard formation.[10]

Impact of Impurities on Grignard Yield

While specific quantitative data for the 1-propylcyclopentanol synthesis is not exhaustively documented, the general impact of common impurities is well-established. The following table summarizes these effects.

Impurity	Reagent Affected	Consequence	Expected Impact on Yield	Citation
Water (H₂O)	Propylmagnesium Bromide	Quenches Grignard reagent to form propane.	Severe Decrease	[2][3]
Oxygen (O₂)	Propylmagnesium Bromide	Forms alkoxides/peroxides, leading to side products.	Moderate Decrease
Iron (Fe), Manganese (Mn)	Magnesium	Catalyze side reactions and reduce efficiency.	Moderate Decrease	[9]
Primary/Secondary Amines	Cyclopentanone	React with Grignard reagent as an acid.	Minor to Moderate Decrease	[12]

Experimental Protocol: Synthesis of 1-Propylcyclopentanol

Disclaimer: This protocol is a representative example. All procedures should be performed by trained personnel in a suitable chemical fume hood with appropriate personal protective equipment.

1. Reagent and Glassware Preparation:

• All glassware (three-neck round-bottom flask, condenser, pressure-equalizing addition funnel) must be thoroughly cleaned and dried in an oven at >120 °C overnight or flame-dried under vacuum and allowed to cool under a stream of dry nitrogen.

• Magnesium turnings (2.9 g, 0.12 mol) should be fresh and placed in the reaction flask.

• Tetrahydrofuran (THF) must be anhydrous. If not from a freshly opened sealed bottle, it should be distilled from sodium/benzophenone ketyl under nitrogen.

• 1-Bromopropane (12.3 g, 0.1 mol) and Cyclopentanone (8.4 g, 0.1 mol) should be checked for purity and dried if necessary.

2. Grignard Reagent Formation:

• Assemble the dry glassware quickly while flushing with nitrogen. Equip the flask with a magnetic stir bar, the condenser (with a nitrogen inlet), and the addition funnel.

• Add 40 mL of anhydrous THF to the flask containing the magnesium turnings.

• Dissolve the 1-bromopropane in 20 mL of anhydrous THF and place this solution in the addition funnel.

• Add ~5 mL of the 1-bromopropane solution to the magnesium suspension. The reaction should initiate, evidenced by gentle bubbling and warming. If it does not start, add a single crystal of iodine.

• Once initiated, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the gray, cloudy mixture for an additional 30-60 minutes to ensure complete formation of the propylmagnesium bromide.

3. Reaction with Cyclopentanone:

• Cool the Grignard reagent solution to 0 °C using an ice bath.

• Dissolve the cyclopentanone in 20 mL of anhydrous THF and place this solution in the addition funnel.

• Add the cyclopentanone solution dropwise to the stirred Grignard reagent, maintaining the temperature at 0-5 °C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

4. Quenching and Workup:

• Cool the reaction mixture again in an ice bath.

• Slowly and carefully add 50 mL of a cold, saturated aqueous ammonium chloride (NH₄Cl) solution dropwise to quench the reaction.

• Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with 30 mL portions of diethyl ether.

• Combine the organic layers, wash with brine (saturated NaCl solution), and dry over anhydrous sodium sulfate (Na₂SO₄).

5. Purification:

• Filter off the drying agent and concentrate the organic solution using a rotary evaporator.

• Purify the resulting crude oil by vacuum distillation to obtain pure 1-propylcyclopentanol. A typical yield is in the range of 80-90%.[13]

Visualizations

Caption: Experimental workflow for the synthesis of 1-Propylcyclopentanol.

Caption: Logical relationships between reagent purity issues and experimental outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. Explain reason a Grignard reagent should be prepared class 11 chemistry CBSE [vedantu.com]
• 3. (b) Grignard reagents should be prepared under anhydrous conditions. Why?.. [askfilo.com]
• 4. brainly.com [brainly.com]
• 5. youtube.com [youtube.com]
• 6. quora.com [quora.com]
• 7. Grignard reaction - Wikipedia [en.wikipedia.org]
• 8. homework.study.com [homework.study.com]
• 9. scispace.com [scispace.com]
• 10. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (pa ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00191A [pubs.rsc.org]
• 11. Grignard Reaction [organic-chemistry.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: 1-Propylcyclopentanol Synthesis & Workup

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 1-propylcyclopentanol, focusing on preventing its decomposition during experimental workup.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 1-propylcyclopentanol decomposition during workup?

A1: The primary cause of decomposition is acid-catalyzed dehydration.[1][2] 1-Propylcyclopentanol is a tertiary alcohol, and like other tertiary alcohols, it is highly susceptible to elimination reactions in the presence of strong acids and heat.[1][3] The workup procedure, especially after a Grignard synthesis, often involves an acidic quench which can lead to the formation of undesired alkene byproducts.

Q2: What are the typical decomposition products of 1-propylcyclopentanol?

A2: Under acidic conditions, 1-propylcyclopentanol dehydrates to form a mixture of alkenes. The major product is typically the most stable, most substituted alkene, in accordance with Zaitsev's rule. The primary decomposition products are 1-propylcyclopent-1-ene and (E/Z)-propylidenecyclopentane.

Q3: My Grignard reaction to synthesize 1-propylcyclopentanol is difficult to initiate. What can I do?

A3: Difficulty in starting a Grignard reaction is a common issue, often due to a passivating layer of magnesium oxide on the magnesium turnings.[4] Here are some troubleshooting steps:

• Mechanical Activation: Gently crush the magnesium turnings in the flask with a dry stirring rod to expose a fresh surface.[4]

• Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the flask. These react with the magnesium to activate its surface.[4]

• Ensure Anhydrous Conditions: Grignard reagents are highly sensitive to moisture. Ensure all glassware is flame-dried and solvents are anhydrous.

Troubleshooting Guide: Preventing Decomposition During Workup

This guide addresses common issues encountered during the workup of 1-propylcyclopentanol, particularly after its synthesis via the Grignard reaction.

Symptom	Potential Cause	Recommended Solution
Low yield of 1-propylcyclopentanol and presence of alkene impurities in NMR/GC-MS	Use of a strong acid (e.g., HCl, H₂SO₄) during workup.	Use a milder quenching agent such as a saturated aqueous solution of ammonium chloride (NH₄Cl).[4][5] This provides a proton source to neutralize the alkoxide intermediate while maintaining a weakly acidic to neutral pH, thus minimizing dehydration.
Significant decomposition even with a mild acid quench.	The quenching and extraction steps were performed at room temperature or higher.	Conduct the workup at a reduced temperature. Add the quenching solution slowly to the reaction mixture while cooling the flask in an ice bath (0 °C).[4] This helps to dissipate the heat from the exothermic neutralization reaction and reduces the rate of the dehydration side reaction.
Formation of an intractable emulsion during aqueous workup.	Precipitation of magnesium salts in a fine, poorly soluble form.	After quenching with saturated NH₄Cl solution, if an emulsion persists, add a small amount of dilute HCl to help dissolve the magnesium salts. Do this at 0 °C and for the shortest time necessary, then immediately proceed with the extraction.
The organic layer is cloudy after drying.	Incomplete removal of water.	Use a sufficient amount of a suitable drying agent like anhydrous magnesium sulfate or sodium sulfate. Ensure the drying agent is thoroughly mixed with the organic phase and allowed sufficient contact time. Filter off the drying agent before removing the solvent.

Experimental Protocols

Protocol 1: Synthesis of 1-Propylcyclopentanol via Grignard Reaction with Optimized Workup

This protocol describes the synthesis of 1-propylcyclopentanol from cyclopentanone and n-propylmagnesium bromide, incorporating a workup procedure designed to minimize decomposition.

1. Grignard Reagent Formation:

• In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer under a nitrogen atmosphere, place magnesium turnings (2.9 g, 0.12 mol).
• Add 20 mL of anhydrous diethyl ether.
• Add a solution of n-propyl bromide (13.5 g, 0.11 mol) in 50 mL of anhydrous diethyl ether to the dropping funnel.
• Add a small portion of the n-propyl bromide solution to initiate the reaction. If it does not start, gently warm the flask.
• Once the reaction begins, add the remaining n-propyl bromide solution dropwise at a rate that maintains a gentle reflux.
• After the addition is complete, stir the mixture at room temperature for 30 minutes.

2. Reaction with Cyclopentanone:

• Cool the Grignard reagent to 0 °C in an ice bath.
• Slowly add a solution of cyclopentanone (8.4 g, 0.1 mol) in 30 mL of anhydrous diethyl ether from the dropping funnel.
• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

3. Optimized Workup:

• Cool the reaction mixture back down to 0 °C in an ice bath.
• Slowly and carefully quench the reaction by the dropwise addition of 100 mL of cold, saturated aqueous ammonium chloride solution.
• Transfer the mixture to a separatory funnel.
• Extract the aqueous layer with diethyl ether (3 x 50 mL).
• Combine the organic layers and wash with brine (50 mL).
• Dry the organic phase over anhydrous magnesium sulfate.
• Filter off the drying agent and concentrate the solvent under reduced pressure to yield the crude 1-propylcyclopentanol.

4. Purification:

• Purify the crude product by vacuum distillation.

Visualizations

Decomposition Pathway of 1-Propylcyclopentanol

Caption: E1 dehydration mechanism of 1-propylcyclopentanol.

Experimental Workflow for Synthesis and Workup

Caption: Workflow for synthesis and optimized workup.

Logical Flow for Troubleshooting Low Yield

Caption: Troubleshooting logic for low product yield.

References

• 1. youtube.com [youtube.com]
• 2. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. 1-Propylcyclopentanol | 1604-02-0 | Benchchem [benchchem.com]

Scaling up the synthesis of 1-Propylcyclopentanol: potential issues

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-propylcyclopentanol, with a focus on challenges encountered during scale-up.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory and industrial method for synthesizing 1-propylcyclopentanol?

A1: The most prevalent method for both laboratory and industrial synthesis of 1-propylcyclopentanol is the Grignard reaction. This involves the reaction of a propylmagnesium halide (typically propylmagnesium bromide or chloride) with cyclopentanone. The reaction is favored for its high efficiency and directness in forming the carbon-carbon bond.

Q2: What are the primary safety concerns when scaling up the synthesis of 1-propylcyclopentanol?

A2: The primary safety concern is the highly exothermic nature of the Grignard reaction. On a large scale, the heat generated can exceed the cooling capacity of the reactor, potentially leading to a thermal runaway. This risk is compounded by the use of highly flammable ethereal solvents like diethyl ether or tetrahydrofuran (THF), which can create an explosive atmosphere. Delayed initiation of the reaction can also lead to a dangerous accumulation of reactants, resulting in a sudden and violent exotherm once the reaction begins.

Q3: What are the main byproducts in the synthesis of 1-propylcyclopentanol via the Grignard reaction?

A3: The most common byproduct is the Wurtz coupling product, hexane, formed by the reaction of the Grignard reagent with the unreacted propyl halide. Other potential byproducts include the enolization product of cyclopentanone and unreacted starting materials. The formation of these byproducts can be influenced by reaction conditions such as temperature and the rate of reagent addition.

Q4: How can the initiation of the Grignard reaction be facilitated on a large scale?

A4: Initiating a large-scale Grignard reaction can be challenging due to the passivating oxide layer on the magnesium surface. Common methods to facilitate initiation include:

• Mechanical Activation: Vigorous stirring of the dry magnesium turnings to break the oxide layer.

• Chemical Activation: Adding a small amount of an activator like iodine, 1,2-dibromoethane, or a pre-formed Grignard reagent.

• Maintaining Anhydrous Conditions: Ensuring all glassware, solvents, and reagents are scrupulously dry is critical, as even trace amounts of water can quench the Grignard reagent and inhibit initiation.[1]

Q5: Is continuous flow synthesis a viable alternative for large-scale production?

A5: Yes, continuous flow synthesis is an increasingly attractive alternative to traditional batch processing for large-scale Grignard reactions.[2][3][4][5][6] Flow reactors offer significantly better heat transfer due to their high surface-area-to-volume ratio, which allows for better temperature control and reduces the risk of thermal runaway.[2][3][6] This method can also lead to improved yields and selectivity by minimizing the formation of byproducts.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Reaction fails to initiate.	1. Wet glassware or solvents.2. Passivated magnesium surface.3. Impure reagents.	1. Ensure all glassware is oven or flame-dried. Use freshly distilled, anhydrous solvents.[1]2. Add a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium.[1]3. Use high-purity magnesium turnings and freshly distilled propyl halide.
Reaction is too vigorous and difficult to control.	1. Addition rate of propyl halide or cyclopentanone is too fast.2. Inadequate cooling.3. High concentration of reactants.	1. Reduce the addition rate of the reagents. Use a syringe pump for precise control on a lab scale or a controlled dosing pump for pilot scale.2. Ensure the cooling bath or reactor jacket is at the appropriate temperature and has sufficient capacity to remove the heat of reaction.3. Dilute the reaction mixture with more anhydrous solvent.
Low yield of 1-propylcyclopentanol.	1. Incomplete reaction.2. Formation of Wurtz coupling byproduct (hexane).3. Quenching of the Grignard reagent by moisture or acidic impurities.	1. Monitor the reaction by TLC or GC to ensure all the starting material is consumed. Extend the reaction time if necessary.2. Add the propyl halide slowly to the magnesium suspension to maintain a low concentration of the halide, thus minimizing the Wurtz reaction.[1] Consider using a greener solvent like 2-MeTHF, which has been shown to suppress Wurtz coupling.[7][8]3. Re-verify the dryness of all reagents and equipment. Purify the cyclopentanone before use to remove any acidic impurities.
Product is contaminated with a significant amount of byproduct.	1. Suboptimal reaction conditions favoring side reactions.2. Inefficient work-up and purification.	1. Optimize reaction parameters such as temperature and addition rate. Lower temperatures generally favor the desired Grignard addition over side reactions.2. During the aqueous work-up, ensure efficient extraction of the product. Purify the crude product by fractional distillation under reduced pressure to separate it from lower-boiling byproducts like hexane and higher-boiling impurities.

Data Presentation

Table 1: Impact of Solvent on Grignard Reaction Yield and Byproduct Formation (Illustrative Data)

The choice of solvent can significantly impact the yield and purity of the Grignard product. 2-Methyltetrahydrofuran (2-MeTHF) is often considered a greener and sometimes more effective alternative to THF.[1][7][8]

Solvent	Typical Yield of Tertiary Alcohol (%)	Wurtz Coupling Byproduct (%)	Key Considerations
Diethyl Ether	85-95	5-10	Highly volatile, low flash point, requires careful temperature control.
Tetrahydrofuran (THF)	80-90	10-20	Higher boiling point than ether, but can sometimes lead to more Wurtz coupling.[7]
2-Methyltetrahydrofuran (2-MeTHF)	90-98	<5	Greener alternative, often suppresses Wurtz coupling, higher boiling point.[7][8]

Note: The data presented are illustrative and based on typical outcomes for Grignard reactions. Actual results for the synthesis of 1-propylcyclopentanol may vary.

Table 2: Comparison of Batch vs. Continuous Flow Synthesis for Grignard Reactions (Illustrative Data)

Continuous flow processing can offer significant advantages in terms of safety, yield, and scalability for exothermic reactions like the Grignard synthesis.[2][3][4][5][6]

Parameter	Batch Synthesis (Pilot Scale)	Continuous Flow Synthesis (Pilot Scale)
Typical Yield (%)	80-90	90-98
Reaction Time	Several hours	Minutes to an hour
Heat Transfer	Limited by surface-area-to-volume ratio	Excellent
Safety	Higher risk of thermal runaway	Inherently safer due to small reaction volume
Scalability	Challenging	More straightforward
Impurity Profile	Higher potential for byproduct formation	Generally lower byproduct formation

Note: The data presented are illustrative and based on general comparisons between batch and continuous flow Grignard reactions. Specific performance will depend on the reactor setup and reaction conditions.

Experimental Protocols

Lab-Scale Synthesis of 1-Propylcyclopentanol (Batch Process)

Materials:

• Magnesium turnings (1.2 eq)

• Anhydrous diethyl ether or THF

• 1-Bromopropane (1.1 eq)

• Cyclopentanone (1.0 eq)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation: Assemble a dry three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Flame-dry the apparatus under a stream of nitrogen and allow it to cool to room temperature.

• Grignard Reagent Formation: Place the magnesium turnings in the flask. Add enough anhydrous diethyl ether or THF to cover the magnesium. Add a small portion of the 1-bromopropane to initiate the reaction (a small crystal of iodine can be added if initiation is sluggish). Once the reaction begins (as evidenced by bubbling and a gentle reflux), add the remaining 1-bromopropane dropwise from the addition funnel at a rate that maintains a steady reflux. After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Addition of Cyclopentanone: Cool the Grignard solution to 0 °C using an ice bath. Add a solution of cyclopentanone in anhydrous diethyl ether or THF dropwise from the addition funnel, maintaining the temperature below 10 °C.

• Quenching: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours. Cool the mixture again to 0 °C and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.[9]

• Work-up and Purification: Separate the organic layer and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent by rotary evaporation. Purify the crude 1-propylcyclopentanol by fractional distillation under reduced pressure.

Pilot-Plant Scale Synthesis of 1-Propylcyclopentanol (Illustrative Batch Process)

Equipment:

• Glass-lined reactor with a jacket for heating and cooling

• Mechanical stirrer

• Addition vessel with a dosing pump

• Reflux condenser

• Nitrogen supply

Procedure:

• Reactor Preparation: Ensure the reactor is clean and dry. Purge the reactor with nitrogen to create an inert atmosphere.

• Charging Reagents: Charge the reactor with magnesium turnings (1.2 eq) and anhydrous THF.

• Initiation and Grignard Formation: Add a small amount of pre-formed Grignard solution to initiate the reaction. Once initiated, begin the controlled addition of 1-bromopropane (1.1 eq) via the dosing pump at a rate that maintains the internal temperature within a safe, pre-determined range (e.g., 40-50 °C), using the reactor jacket for cooling.

• Addition of Cyclopentanone: After the 1-bromopropane addition is complete and the reaction has subsided, cool the reactor contents to 0-5 °C. Add cyclopentanone (1.0 eq) at a controlled rate, ensuring the temperature does not exceed 10 °C.

• Quenching: After a post-reaction stir period, slowly and carefully add a saturated aqueous ammonium chloride solution to the reactor while maintaining cooling. The addition rate should be controlled to manage the exotherm of the quench.

• Phase Separation and Purification: Allow the layers to separate and transfer the organic layer to a separate vessel. Extract the aqueous layer with a suitable solvent. Combine the organic layers, wash as necessary, and then transfer to a distillation unit for solvent removal and product purification by vacuum distillation.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. kilolabs.com [kilolabs.com]
• 4. researchgate.net [researchgate.net]
• 5. Discover the differences between flow & traditional batch chemistry [syrris.jp]
• 6. Batch vs. Continuous Flow Chemistry: Which Process is More Suitable for Your Lab? | Lab Manager [labmanager.com]
• 7. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Improving Yield in Organic Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common challenges and improve yields in organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low reaction yields?

Low yields in organic synthesis can often be attributed to several factors. These include incomplete reactions, the formation of side products, and loss of product during workup and purification.[1][2] Additionally, the quality of reagents and solvents, as well as the precision of reaction conditions like temperature and pressure, play a crucial role.[3][4]

Q2: How can I determine if my starting materials are the cause of a low yield?

The purity and stability of your starting materials are critical.[5] Impurities in reactants can lead to side reactions or inhibit the desired transformation.[6] It is advisable to use reagents from trusted suppliers and to purify them if necessary. For sensitive reactions, using freshly opened solvents and properly dried reagents is essential to avoid deactivation, especially in moisture-sensitive reactions like Grignard synthesis.[3]

Q3: When should I suspect that side reactions are the primary issue?

If you observe multiple spots on a Thin Layer Chromatography (TLC) analysis of your crude reaction mixture, it's a strong indication of side product formation.[3] These unwanted reactions compete for your starting materials, thus lowering the yield of the desired product.[7] The nature of these side products can sometimes be inferred from the reaction mechanism and reaction conditions.

Q4: How significant is the choice of solvent in optimizing reaction yield?

The solvent is not just a medium for the reaction; it can significantly influence reaction rates and outcomes.[4] For instance, in Grignard reactions, ethereal solvents like diethyl ether or tetrahydrofuran (THF) are crucial for stabilizing the Grignard reagent.[8] The use of an inappropriate solvent can lead to poor solubility of reactants, slower reaction rates, or even unwanted side reactions.

Q5: Can the reaction workup and purification process significantly impact the final yield?

Yes, substantial product loss can occur during workup and purification.[5] This can happen through incomplete extraction, decomposition of the product on silica gel during chromatography, or loss during recrystallization.[5] Careful technique and optimization of these steps are crucial for maximizing the isolated yield.

Troubleshooting Guides

Guide 1: Low or No Product Formation

If your reaction is yielding little to no desired product, a systematic approach to troubleshooting is necessary.

dot

References

• 1. benchchem.com [benchchem.com]
• 2. ajeee.co.in [ajeee.co.in]
• 3. researchgate.net [researchgate.net]
• 4. hzdr.de [hzdr.de]
• 5. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. quora.com [quora.com]
• 8. leah4sci.com [leah4sci.com]

Technical Support Center: Synthesis of 1-Propylcyclopentanol

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 1-propylcyclopentanol via Grignard reaction. The information focuses on the critical quenching step and its impact on product yield and purity.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1-propylcyclopentanol, with a focus on the quenching and workup stages.

Issue	Potential Cause	Recommended Solution
Low or No Yield of 1-Propylcyclopentanol	Premature Quenching of Grignard Reagent: The Grignard reagent is highly sensitive to moisture and acidic protons. Contamination of glassware or solvents with water will quench the reagent before it can react with cyclopentanone.[1]	Ensure all glassware is rigorously flame-dried or oven-dried before use. Use anhydrous solvents. Handle all reagents under an inert atmosphere (e.g., nitrogen or argon).
Ineffective Quenching and Workup: The magnesium alkoxide intermediate may not be fully protonated, or the product may be lost during extraction.	Use a sufficient amount of quenching solution. Ensure thorough mixing during the quench. Check the pH of the aqueous layer after quenching to ensure it is slightly acidic. Perform multiple extractions with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate) to maximize product recovery.
Presence of Alkene Impurity (1-Propylcyclopentene)	Overly Acidic Quenching Conditions: The use of strong acids (e.g., concentrated HCl or H₂SO₄) for quenching can lead to the dehydration of the tertiary alcohol product, 1-propylcyclopentanol, to form 1-propylcyclopentene.[2][3]	Use a milder quenching agent such as a saturated aqueous solution of ammonium chloride (NH₄Cl).[2][3] This provides a sufficiently acidic environment to protonate the alkoxide without causing significant dehydration.[3]
Formation of a White Precipitate That is Difficult to Separate	Incomplete Dissolution of Magnesium Salts: Magnesium salts formed during the reaction and quenching (e.g., Mg(OH)₂, MgCl₂) can precipitate, making phase separation difficult.	The use of aqueous ammonium chloride can help to dissolve these magnesium salts by forming soluble complexes, leading to a cleaner separation.[2] If a precipitate persists, the addition of a small amount of dilute acid (e.g., 1 M HCl) can help to dissolve it, but be mindful of the potential for alkene formation.
Vigorous/Uncontrolled Reaction During Quenching	Rapid Addition of Quenching Agent: The reaction of the Grignard reagent and the subsequent alkoxide with a protic source is highly exothermic.	Perform the quench slowly and dropwise, preferably in an ice bath to dissipate the heat generated.[1]

Frequently Asked Questions (FAQs)

Q1: What is the purpose of the quenching step in the synthesis of 1-propylcyclopentanol?

A1: The quenching step serves two primary purposes. First, it neutralizes any unreacted Grignard reagent. Second, and more importantly, it protonates the magnesium alkoxide intermediate formed after the Grignard reagent adds to the cyclopentanone, yielding the final alcohol product, 1-propylcyclopentanol.[1][4] This is often referred to as an "acidic workup."[4]

Q2: Which quenching method is recommended for the highest yield of 1-propylcyclopentanol?

A2: For the synthesis of tertiary alcohols like 1-propylcyclopentanol, quenching with a saturated aqueous solution of ammonium chloride (NH₄Cl) is highly recommended.[2][3] While strong acids like HCl or H₂SO₄ are effective at protonating the alkoxide, they can also promote the dehydration of the tertiary alcohol to form the corresponding alkene (1-propylcyclopentene), thereby reducing the yield of the desired product.[3] Ammonium chloride is a weak acid, providing a controlled and milder acidic environment that minimizes this side reaction.[2][5]

Q3: Can I use water to quench the reaction?

A3: While water can be used to quench the reaction, it is generally not the ideal choice. The reaction of the Grignard reagent with water is extremely vigorous and can be difficult to control. Furthermore, water alone may not be acidic enough to efficiently protonate the magnesium alkoxide, and it can lead to the precipitation of magnesium hydroxide, complicating the workup. A saturated ammonium chloride solution is a safer and more effective alternative.

Q4: How much ammonium chloride solution should I use for quenching?

A4: It is common practice to use a significant excess of the saturated aqueous ammonium chloride solution.[6] A general guideline is to add a volume of the saturated NH₄Cl solution that is roughly equal to the volume of the solvent used in the reaction. This ensures that all of the Grignard reagent and the magnesium alkoxide are fully quenched and that the resulting magnesium salts remain in the aqueous solution.[6]

Impact of Quenching Method on Yield

Quenching Method	Expected Yield of 1-Propylcyclopentanol	Potential for Side Reactions (e.g., Dehydration)	Workup and Isolation
Saturated Aqueous NH₄Cl	High	Low	Generally straightforward; helps dissolve magnesium salts.[2]
Dilute HCl or H₂SO₄	Moderate to High	High, especially with warming or concentrated acids.[3]	Can be effective, but risks product loss due to side reactions.
Water	Variable to Low	Low	Can be hazardous due to a highly exothermic reaction; may lead to emulsions and difficult separation.

Experimental Protocol: Synthesis of 1-Propylcyclopentanol

This protocol is a representative example for the synthesis of 1-propylcyclopentanol via a Grignard reaction.

Materials:

• Magnesium turnings

• 1-Bromopropane

• Cyclopentanone

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Standard laboratory glassware (three-necked round-bottom flask, dropping funnel, reflux condenser)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Preparation of the Grignard Reagent:

  • In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, reflux condenser, and magnetic stirrer under a nitrogen atmosphere, place magnesium turnings.

  • Add a small volume of anhydrous diethyl ether to cover the magnesium.

  • In the dropping funnel, prepare a solution of 1-bromopropane in anhydrous diethyl ether.

  • Add a small portion of the 1-bromopropane solution to the magnesium to initiate the reaction. Initiation is indicated by bubbling and a gentle reflux.

  • Once the reaction has started, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the reaction mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Cyclopentanone:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Prepare a solution of cyclopentanone in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the cyclopentanone solution dropwise to the stirred, cooled Grignard reagent.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for at least one hour.

• Quenching and Workup:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly and dropwise, add saturated aqueous ammonium chloride solution to quench the reaction.

  • Continue adding the ammonium chloride solution until the bubbling ceases and two distinct layers are observed.

  • Transfer the mixture to a separatory funnel.

  • Separate the organic layer and wash it with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 1-propylcyclopentanol.

• Purification:

  • Purify the crude product by fractional distillation under reduced pressure to obtain pure 1-propylcyclopentanol.

Visualizations

Caption: Experimental workflow for the synthesis of 1-propylcyclopentanol.

Caption: Impact of quenching agent on product and byproduct formation.

References

• 1. researchgate.net [researchgate.net]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. m.youtube.com [m.youtube.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. reddit.com [reddit.com]
• 6. reddit.com [reddit.com]

Identifying impurities in 1-Propylcyclopentanol via spectroscopy

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Propylcyclopentanol. The focus is on identifying common impurities through spectroscopic methods.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter in a sample of 1-Propylcyclopentanol synthesized via a Grignard reaction?

A1: The most common impurities typically arise from unreacted starting materials, side reactions of the Grignard reagent, or subsequent reactions of the alcohol product. These include:

• Unreacted Cyclopentanone: The ketone starting material.

• Unreacted 1-Bromopropane: The alkyl halide used to form the Grignard reagent.

• Propane: Formed by the quenching of the Grignard reagent with any trace amounts of water.

• Hexane: A result of Wurtz-type coupling of two propylmagnesium bromide molecules.

• 1-Propylcyclopentene: An elimination (dehydration) product of 1-Propylcyclopentanol, which can form if the reaction workup is too acidic or if the sample is heated excessively.

Q2: My ¹H NMR spectrum shows unexpected peaks. How can I identify the corresponding impurities?

A2: Unexpected peaks in your ¹H NMR spectrum are often indicative of the common impurities listed above. By comparing the chemical shifts and splitting patterns of these unexpected signals with the known spectra of the potential impurities, you can identify the contaminants in your sample. Refer to the data tables below for characteristic ¹H NMR signals of 1-Propylcyclopentanol and its common impurities.

Q3: The IR spectrum of my 1-Propylcyclopentanol sample has a sharp peak around 1740 cm⁻¹. What could this be?

A3: A sharp absorption band around 1740 cm⁻¹ is characteristic of a carbonyl (C=O) stretch. This strongly suggests the presence of unreacted cyclopentanone in your sample. The IR spectrum of pure 1-Propylcyclopentanol should be dominated by a broad O-H stretching band around 3400 cm⁻¹ and C-H stretching bands just below 3000 cm⁻¹.

Q4: I'm seeing a molecular ion peak in my mass spectrum that doesn't correspond to 1-Propylcyclopentanol. What are the likely masses of common impurities?

A4: The molecular weight of 1-Propylcyclopentanol is 128.21 g/mol . If your mass spectrum shows other significant molecular ion peaks, they could correspond to the following impurities:

• Cyclopentanone: 84.12 g/mol

• 1-Bromopropane: 122.99 g/mol (with a characteristic M+2 peak for the bromine isotopes)

• 1-Propylcyclopentene: 110.20 g/mol

• Hexane: 86.18 g/mol

• Propane: 44.1 g/mol

Troubleshooting Guides

Issue: Presence of Unreacted Starting Materials

Symptoms:

• ¹H NMR: Signals corresponding to cyclopentanone or 1-bromopropane are observed.

• IR: A sharp absorption around 1740 cm⁻¹ (for cyclopentanone) is present.

• GC-MS: Peaks with retention times and mass spectra matching cyclopentanone or 1-bromopropane are detected.

Possible Causes:

• Incorrect stoichiometry of reactants.

• Incomplete reaction due to insufficient reaction time or temperature.

• Poor quality Grignard reagent.

Solutions:

• Ensure accurate measurement of all reactants.

• Increase the reaction time or temperature as appropriate.

• Prepare fresh Grignard reagent and ensure anhydrous conditions.

• Purify the product using column chromatography or distillation.

Issue: Dehydration of the Alcohol Product

Symptom:

• Spectroscopic data indicates the presence of 1-Propylcyclopentene.

Possible Causes:

• Overly acidic workup conditions.

• Excessive heating during product isolation or purification.

Solutions:

• Use a milder acid for the workup, such as a saturated aqueous solution of ammonium chloride.

• Avoid high temperatures during distillation by using vacuum distillation.

Data Presentation: Spectroscopic Data of 1-Propylcyclopentanol and Common Impurities

Table 1: ¹H NMR Data (Chemical Shifts in ppm)

Compound	Functional Group	Chemical Shift (ppm)	Multiplicity
1-Propylcyclopentanol	-OH	~1.5 - 2.5	Broad Singlet
Cyclopentyl-H	~1.5 - 1.8	Multiplet
-CH₂- (propyl)	~1.4 - 1.6	Multiplet
-CH₂- (propyl)	~0.9 - 1.1	Multiplet
-CH₃ (propyl)	~0.9	Triplet
Cyclopentanone	-CH₂-C=O	~2.0 - 2.2	Triplet
-CH₂-	~1.8 - 2.0	Quintet
1-Bromopropane	-CH₂-Br	~3.4	Triplet
-CH₂-	~1.9	Sextet
-CH₃	~1.0	Triplet
1-Propylcyclopentene	=C-H	~5.4	Triplet
Allylic -CH₂-	~2.0 - 2.2	Multiplet
Other Alkyl-H	~0.9 - 1.8	Multiplets
Hexane	-CH₃	~0.9	Triplet
-CH₂-	~1.3	Multiplet
Propane	-CH₃	~0.9	Triplet
-CH₂-	~1.3	Multiplet

Table 2: ¹³C NMR Data (Chemical Shifts in ppm)

Compound	Carbon Atom	Chemical Shift (ppm)
1-Propylcyclopentanol	C-OH	~80
Cyclopentyl-C	~23, ~38
Propyl-C	~15, ~18, ~45
Cyclopentanone	C=O	~220
-CH₂-	~23, ~38
1-Bromopropane	-CH₂-Br	~36
-CH₂-	~26
-CH₃	~13
1-Propylcyclopentene	=C-	~145, ~125
Allylic -CH₂-	~30 - 40
Other Alkyl-C	~14 - 35
Hexane	-CH₃	~14
-CH₂-	~23, ~32
Propane	-CH₃	~16
-CH₂-	~17

Table 3: IR Spectroscopy Data (Key Absorption Bands in cm⁻¹)

Compound	Functional Group	Absorption Band (cm⁻¹)	Appearance
1-Propylcyclopentanol	O-H stretch	3200 - 3600	Broad
C-H stretch	2850 - 3000	Strong
C-O stretch	1100 - 1200	Strong
Cyclopentanone	C=O stretch	~1740	Strong, Sharp
C-H stretch	2850 - 3000	Strong
1-Bromopropane	C-H stretch	2850 - 3000	Strong
C-Br stretch	500 - 600	Medium
1-Propylcyclopentene	=C-H stretch	3000 - 3100	Medium
C=C stretch	~1650	Medium
Hexane	C-H stretch	2850 - 3000	Strong
Propane	C-H stretch	2850 - 3000	Strong

Table 4: Mass Spectrometry Data (Key m/z Values)

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
1-Propylcyclopentanol	128	110, 95, 85, 67
Cyclopentanone	84	56, 55, 42, 41
1-Bromopropane	122, 124 (M, M+2)	43, 29
1-Propylcyclopentene	110	95, 81, 67
Hexane	86	71, 57, 43, 29
Propane	44	29, 27

Experimental Protocols

Protocol 1: NMR Sample Preparation and Analysis

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified 1-Propylcyclopentanol.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.

  • Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) for chemical shift referencing (0 ppm).

  • Transfer the solution to a clean 5 mm NMR tube.

• ¹H NMR Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum using a standard single-pulse experiment. Typical parameters include a 30-45° pulse angle, a spectral width of 12-16 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

  • Process the raw data by applying a Fourier transform, phase correction, and baseline correction.

  • Integrate the signals to determine the relative number of protons.

• ¹³C NMR Data Acquisition:

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence.

  • Typical parameters include a larger spectral width (~240 ppm) and a longer relaxation delay (2-5 seconds) to ensure quantitative analysis of all carbon signals.

Protocol 2: IR Spectroscopy

• Sample Preparation (Neat Liquid):

  • Place one or two drops of the liquid 1-Propylcyclopentanol sample onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).

  • Carefully place a second salt plate on top to create a thin liquid film.

• Data Acquisition:

  • Place the salt plate assembly in the sample holder of the IR spectrometer.

  • Acquire a background spectrum of the empty sample holder to subtract atmospheric CO₂ and H₂O absorptions.

  • Acquire the IR spectrum of the sample over the range of 4000-400 cm⁻¹.

Protocol 3: GC-MS Analysis

• Sample Preparation:

  • Prepare a dilute solution of the 1-Propylcyclopentanol sample (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or diethyl ether.

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS instrument.

  • The sample is vaporized and separated on a GC column (e.g., a nonpolar column like DB-5). A typical temperature program might start at 50°C and ramp up to 250°C.

  • The separated components are then introduced into the mass spectrometer, ionized (typically by electron impact), and their mass-to-charge ratios are detected.

  • The resulting chromatogram will show peaks for each component, and the mass spectrum of each peak can be used for identification by comparison to a spectral library.

Visualizations

Caption: Workflow for the identification of impurities in 1-Propylcyclopentanol.

Caption: Potential pathways for the formation of impurities during synthesis.

Strategies for removing unreacted starting material from 1-Propylcyclopentanol

This guide provides troubleshooting advice and frequently asked questions regarding the removal of unreacted starting materials and byproducts from the synthesis of 1-Propylcyclopentanol, a common tertiary alcohol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude 1-Propylcyclopentanol sample synthesized via a Grignard reaction?

The primary impurities you are likely to encounter after the synthesis of 1-Propylcyclopentanol using cyclopentanone and a propyl Grignard reagent (e.g., n-propylmagnesium bromide) are:

• Unreacted Cyclopentanone: The starting ketone may not have fully reacted.

• Grignard Reagent Byproducts: This includes magnesium salts (e.g., MgBrCl) formed during the acidic workup.[1]

• Solvent: The ether-based solvent (e.g., diethyl ether or THF) used for the reaction.[1][2]

• Side-products: Small amounts of byproducts from side reactions, such as the coupling of the Grignard reagent.

Q2: My initial workup with aqueous ammonium chloride still leaves organic-soluble impurities. What is the next step?

An initial aqueous workup is designed to quench the reaction and remove water-soluble magnesium salts.[1][3] For remaining organic-soluble impurities like unreacted cyclopentanone, further purification steps such as distillation or chromatography are necessary.

Q3: Can I use an acid-base extraction to purify my 1-Propylcyclopentanol?

Acid-base extraction is most effective for separating acidic or basic compounds from neutral ones.[4][5] Since 1-Propylcyclopentanol (a tertiary alcohol) and the main starting material, cyclopentanone, are both neutral, this method will not be effective for separating them from each other. However, a wash with a dilute base, like NaOH solution, can help remove any acidic impurities.[6]

Q4: Is distillation a suitable method for purifying 1-Propylcyclopentanol?

Yes, distillation is a highly effective method for separating 1-Propylcyclopentanol from unreacted cyclopentanone due to their different boiling points.[5][7] Given that the boiling point of 1-Propylcyclopentanol is above 150°C, vacuum distillation is recommended to prevent potential decomposition at higher temperatures.[7]

Troubleshooting Guide

Issue 1: Poor separation of product and starting material during distillation.

• Problem: You are observing co-distillation or a broad boiling point range, resulting in a product fraction that is still contaminated with cyclopentanone.

• Solution:

  • Check Boiling Points: Ensure your distillation setup can achieve the necessary temperature difference. There is a significant gap between the boiling points of cyclopentanone and 1-Propylcyclopentanol, which should allow for good separation.

  • Fractional Distillation: If simple distillation is insufficient, employ fractional distillation. A fractionating column (e.g., Vigreux or packed column) provides a greater surface area for repeated vaporization-condensation cycles, leading to a much better separation of liquids with close boiling points.[5]

  • Vacuum Control: In vacuum distillation, ensure the vacuum is stable. Fluctuations in pressure will cause the boiling points to change, leading to poor separation.

Issue 2: The crude product appears cloudy or contains solid precipitates after the initial workup.

• Problem: The presence of insoluble materials, likely residual magnesium salts.

• Solution:

  • Additional Washes: Wash the organic layer with deionized water or a brine solution (saturated NaCl) to remove residual water-soluble salts.

  • Drying Agent: Ensure the organic layer is thoroughly dried with an anhydrous drying agent like sodium sulfate or magnesium sulfate before solvent removal.[3] Let it sit for at least 15-20 minutes, then filter off the drying agent.

Data Presentation

The table below summarizes the key physical properties relevant to the purification of 1-Propylcyclopentanol by distillation.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C at 760 mmHg)
1-Propylcyclopentanol	C₈H₁₆O	128.21	171.7[8]
Cyclopentanone	C₅H₈O	84.12	130.6
n-Propylcyclopentane	C₈H₁₆	112.22	131[9]
Diethyl Ether	(C₂H₅)₂O	74.12	34.6
Tetrahydrofuran (THF)	C₄H₈O	72.11	66

Experimental Protocols

Protocol 1: Standard Aqueous Workup and Extraction

This protocol is performed after the Grignard reaction is complete.

• Quenching: Cool the reaction vessel in an ice-water bath. Slowly and carefully add a saturated aqueous solution of ammonium chloride (NH₄Cl) dropwise to quench any unreacted Grignard reagent.[3] This is an exothermic process.

• Layer Separation: Transfer the mixture to a separatory funnel. The organic layer (typically the upper layer if using an ether solvent) will contain your product and unreacted starting material. The aqueous layer will contain the magnesium salts.

• Extraction: Separate the layers. Extract the aqueous layer one or two more times with an organic solvent (e.g., diethyl ether) to recover any dissolved product.[3]

• Combine and Wash: Combine all organic layers. Wash the combined organic layer with a brine solution to help remove dissolved water and some water-soluble impurities.

• Drying: Transfer the organic layer to a clean flask and add an anhydrous drying agent (e.g., anhydrous Na₂SO₄). Swirl and let it stand until the solution is clear.

• Solvent Removal: Filter the solution to remove the drying agent. Remove the solvent using a rotary evaporator to yield the crude 1-Propylcyclopentanol.

Protocol 2: Purification by Vacuum Distillation

This protocol is for purifying the crude product obtained from Protocol 1.

• Setup: Assemble a vacuum distillation apparatus. Ensure all glassware joints are properly sealed with vacuum grease.

• Crude Product: Place the crude 1-Propylcyclopentanol in the distillation flask along with a few boiling chips or a magnetic stir bar for smooth boiling.

• Apply Vacuum: Slowly apply vacuum to the system.

• Heating: Begin heating the distillation flask gently using a heating mantle.

• Fraction Collection:

  • Fore-run: Collect the first fraction, which will likely consist of any residual solvent and the lower-boiling cyclopentanone.

  • Product Fraction: As the temperature stabilizes at the boiling point of 1-Propylcyclopentanol (this will be lower than 171.7°C under vacuum), switch to a new receiving flask to collect the pure product.

  • High-boiling Residue: Stop the distillation before the flask boils to dryness to avoid charring of high-boiling impurities.

• Release Vacuum: Allow the system to cool completely before carefully releasing the vacuum.

Visualization

The following diagram illustrates the logical workflow for the purification of 1-Propylcyclopentanol after the initial Grignard reaction.

Caption: Workflow for the purification of 1-Propylcyclopentanol.

References

• 1. 1-Propylcyclopentanol | 1604-02-0 | Benchchem [benchchem.com]
• 2. leah4sci.com [leah4sci.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. varsitytutors.com [varsitytutors.com]
• 6. researchgate.net [researchgate.net]
• 7. How To [chem.rochester.edu]
• 8. Page loading... [guidechem.com]
• 9. chemsynthesis.com [chemsynthesis.com]

Enhancing the stability of the Grignard reagent for 1-Propylcyclopentanol synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-propylcyclopentanol via a Grignard reaction. The information is presented in a practical question-and-answer format to directly address common challenges and enhance experimental success.

Troubleshooting Guide

Issue: The Grignard reaction fails to initiate.

• Question: My reaction mixture of 1-bromopropane, magnesium turnings, and ether is not showing any signs of reaction (e.g., bubbling, gentle reflux, or color change). What could be the problem?

  Answer: Failure to initiate is a common issue in Grignard synthesis and is almost always due to the presence of moisture or a passivated magnesium surface.

  • Moisture Contamination: Grignard reagents are extremely sensitive to water. Ensure all glassware is rigorously dried, either by flame-drying under an inert atmosphere or by oven-drying at a high temperature for several hours. The solvent (diethyl ether or THF) must be anhydrous. Even atmospheric moisture can inhibit the reaction, so it is crucial to maintain a dry, inert atmosphere (e.g., nitrogen or argon) throughout the setup and reaction.

  • Inactive Magnesium Surface: A layer of magnesium oxide can form on the surface of the magnesium turnings, preventing the reaction with the alkyl halide.

    • Activation: To activate the magnesium, you can add a small crystal of iodine. The disappearance of the characteristic purple color of iodine indicates that the magnesium surface has been activated. Alternatively, a few drops of 1,2-dibromoethane can be used as an initiator. Mechanical activation by gently crushing the magnesium turnings with a glass rod (taking care not to break the flask) can also expose a fresh reactive surface.

Issue: The Grignard reaction starts but then stops, or the yield of 1-propylcyclopentanol is low.

• Question: The reaction initiated, but the magnesium is not being consumed, and my final yield is significantly lower than expected. What are the likely causes?

  Answer: This problem often points to ongoing quenching of the Grignard reagent as it forms or the occurrence of side reactions.

  • Insufficiently Anhydrous Conditions: Trace amounts of water in the solvent or entering the system from the atmosphere will continuously consume the Grignard reagent, leading to low yields. Re-evaluate all drying procedures and ensure the inert atmosphere is maintained with a positive pressure.

  • Side Reactions:

    • Wurtz Coupling: The already formed propylmagnesium bromide can react with the incoming 1-bromopropane to form hexane, a common side product. To minimize this, add the 1-bromopropane solution dropwise to the magnesium suspension at a rate that maintains a gentle reflux, keeping the concentration of the alkyl halide low.

    • Enolization of Cyclopentanone: The Grignard reagent is a strong base and can deprotonate the alpha-carbon of cyclopentanone, forming an enolate. This enolate will not react further to form the desired alcohol. To favor nucleophilic addition over enolization, add the cyclopentanone solution slowly to the Grignard reagent at a low temperature (e.g., 0 °C).

Issue: The reaction mixture turns dark brown or black.

• Question: During the formation of my propylmagnesium bromide, the solution has turned very dark. Is this normal?

  Answer: A color change to grayish or brownish is typical for the formation of a Grignard reagent. However, a very dark or black color may indicate decomposition or significant side reactions, possibly due to overheating or impurities in the reagents. Ensure the reaction is not overheating; use a water bath to moderate the temperature if necessary. The purity of the magnesium and 1-bromopropane is also critical.

Frequently Asked Questions (FAQs)

• Question 1: What is the optimal solvent for preparing propylmagnesium bromide for the synthesis of 1-propylcyclopentanol?

  Answer: Ethereal solvents are essential for stabilizing the Grignard reagent. The two most common choices are diethyl ether and tetrahydrofuran (THF).

  • Diethyl Ether: A traditional and effective solvent. Its low boiling point (34.6 °C) allows for easy initiation and control of the reaction at a gentle reflux.

  • Tetrahydrofuran (THF): Often a superior solvent for Grignard reactions. THF is more polar than diethyl ether and can solvate the magnesium center more effectively, which can lead to a faster reaction and higher yields. Its higher boiling point (66 °C) allows for reactions to be conducted at a higher temperature, which can be beneficial for less reactive halides.

• Question 2: How critical is the temperature control during the synthesis?

  Answer: Temperature control is crucial at two stages:

  • Grignard Reagent Formation: This reaction is exothermic. The addition of 1-bromopropane should be controlled to maintain a gentle reflux. If the reaction becomes too vigorous, it can lead to an increase in side reactions like Wurtz coupling.

  • Reaction with Cyclopentanone: The addition of cyclopentanone to the Grignard reagent should be done at a reduced temperature (e.g., 0 °C). This minimizes side reactions such as the enolization of the ketone and can improve the yield of the desired tertiary alcohol.

• Question 3: What are the common impurities in the final 1-propylcyclopentanol product and how can they be removed?

  Answer: Common impurities include unreacted cyclopentanone, the Wurtz coupling product (hexane), and potentially byproducts from enolization. Purification is typically achieved by fractional distillation. The different boiling points of the components allow for their separation.

• Question 4: Can I store my prepared Grignard reagent?

  Answer: While it is best to use the Grignard reagent immediately after its preparation, it can be stored for a short period under a strictly inert and anhydrous atmosphere. The solution should be kept in a sealed, dry flask with a positive pressure of nitrogen or argon. Over time, the concentration of the active Grignard reagent will decrease due to decomposition and reaction with trace impurities.

Data Presentation

While specific quantitative data for the synthesis of 1-propylcyclopentanol is not extensively available in peer-reviewed literature, the following tables summarize the expected qualitative effects of various experimental parameters based on established principles of Grignard chemistry.

Table 1: Influence of Solvent on Propylmagnesium Bromide Formation and Stability

Solvent	Boiling Point (°C)	Coordination to Mg	Relative Reaction Rate	Stability of Reagent	Notes
Diethyl Ether	34.6	Good	Moderate	Good	Traditional solvent, easy to initiate and control.
Tetrahydrofuran (THF)	66	Excellent	Faster	Excellent	Often leads to higher yields due to better solvation and higher reaction temperature.

Table 2: Effect of Temperature on Reaction Outcome

Stage	Temperature	Effect on Main Reaction	Effect on Side Reactions	Recommendation
Grignard Formation	Gentle Reflux	Promotes efficient formation.	Higher temperatures can increase Wurtz coupling.	Control addition rate to maintain gentle reflux.
Addition of Cyclopentanone	0 °C	Favors nucleophilic addition.	Reduces enolization of the ketone.	Add cyclopentanone slowly to a cooled Grignard solution.

Experimental Protocols

Protocol 1: Preparation of Propylmagnesium Bromide

Materials:

• Magnesium turnings

• 1-Bromopropane

• Anhydrous diethyl ether or THF

• Iodine crystal (for activation)

• Three-necked round-bottom flask, dropping funnel, reflux condenser, drying tube (e.g., with CaCl2)

• Inert gas supply (Nitrogen or Argon)

Methodology:

• Set up a flame-dried three-necked flask equipped with a magnetic stirrer, a reflux condenser fitted with a drying tube, and a dropping funnel. Maintain a positive pressure of inert gas throughout the experiment.

• Place the magnesium turnings in the flask. Add a small crystal of iodine.

• Prepare a solution of 1-bromopropane in the anhydrous solvent in the dropping funnel.

• Add a small portion of the 1-bromopropane solution to the magnesium. The reaction should initiate, indicated by bubbling and a gentle reflux. If the reaction does not start, gentle warming with a heat gun may be necessary.

• Once the reaction has started, add the remaining 1-bromopropane solution dropwise at a rate that maintains a steady but controlled reflux.

• After the addition is complete, continue to stir the mixture until most of the magnesium has been consumed. The resulting greyish-brown solution is the Grignard reagent.

Protocol 2: Synthesis of 1-Propylcyclopentanol

Materials:

• Propylmagnesium bromide solution (from Protocol 1)

• Cyclopentanone

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride solution

• Separatory funnel

Methodology:

• Cool the freshly prepared propylmagnesium bromide solution to 0 °C using an ice-water bath.

• Prepare a solution of cyclopentanone in the anhydrous solvent in the dropping funnel.

• Add the cyclopentanone solution dropwise to the stirred and cooled Grignard reagent. Maintain the temperature at 0 °C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour to ensure the reaction goes to completion.

• Cool the reaction mixture again in an ice bath and slowly add the saturated aqueous ammonium chloride solution to quench the reaction and hydrolyze the magnesium alkoxide intermediate.

• Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with two portions of diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter to remove the drying agent and remove the solvent by rotary evaporation to obtain the crude 1-propylcyclopentanol.

• Purify the crude product by fractional distillation.

Mandatory Visualization

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectral Analysis of 1-Propylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 1-propylcyclopentanol and compares it with structurally related cyclic alcohols. This document is intended to serve as a practical reference for the identification and characterization of such compounds in a research and development setting.

Introduction to ¹H NMR Spectroscopy of Cyclic Alcohols

¹H NMR spectroscopy is an indispensable analytical technique for the structural elucidation of organic molecules. In the context of cyclic alcohols, ¹H NMR provides critical information regarding the chemical environment of protons, their connectivity, and the stereochemical arrangement of substituents on the ring. The chemical shift (δ), splitting pattern (multiplicity), coupling constant (J), and integration of each proton signal are key parameters for a complete structural assignment.

This guide focuses on the detailed ¹H NMR spectral features of 1-propylcyclopentanol and offers a comparative analysis with 1-ethylcyclopentanol, 1-butylcyclopentanol, and cyclohexanol. Understanding the subtle differences in the spectra of these analogous compounds can aid in the unambiguous identification of unknown samples and in the quality control of synthetic products.

Comparative ¹H NMR Data

The following table summarizes the predicted ¹H NMR spectral data for 1-propylcyclopentanol and experimental or predicted data for selected alternative cyclic alcohols. The data is presented to facilitate a direct comparison of their key spectral features.

Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
1-Propylcyclopentanol	-OH	~1.5 - 2.5	br s	1H	-
Cyclopentyl-H (α to C-O)	~1.6 - 1.8	m	4H	-
Cyclopentyl-H (β to C-O)	~1.5 - 1.6	m	4H	-
-CH₂- (propyl, α to C-O)	~1.4 - 1.5	t	2H	~7.0
-CH₂- (propyl, middle)	~1.3 - 1.4	sextet	2H	~7.0
-CH₃ (propyl)	~0.9	t	3H	~7.0
1-Ethylcyclopentanol	-OH	~1.5 - 2.5	br s	1H	-
Cyclopentyl-H	~1.5 - 1.8	m	8H	-
-CH₂- (ethyl)	~1.5	q	2H	~7.5
-CH₃ (ethyl)	~0.9	t	3H	~7.5
1-Butylcyclopentanol	-OH	~1.5 - 2.5	br s	1H	-
Cyclopentyl-H	~1.5 - 1.8	m	8H	-
-CH₂- (butyl, α to C-O)	~1.4 - 1.5	t	2H	~7.0
-CH₂- (butyl, others)	~1.2 - 1.4	m	4H	-
-CH₃ (butyl)	~0.9	t	3H	~7.0
Cyclohexanol [1]	-OH	~2.84	s	1H	-
-CH- (α to -OH)	~3.58	m	1H	-
-CH₂- (equatorial)	~1.88, ~1.73	m	4H	-
-CH₂- (axial)	~1.54, ~1.26	m	6H	-

Note: Predicted data for 1-propylcyclopentanol is based on established chemical shift correlations and spin-spin coupling patterns. Experimental data for other compounds are sourced from available literature and databases. Chemical shifts for -OH protons can vary significantly with concentration, solvent, and temperature.

Experimental Protocol: ¹H NMR Spectroscopy of Liquid Alcohols

A standardized protocol is crucial for obtaining high-quality and reproducible ¹H NMR spectra.

1. Sample Preparation:

• Accurately weigh 5-10 mg of the liquid alcohol sample into a clean, dry vial.

• Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). The choice of solvent is critical and should dissolve the sample completely without its signals interfering with the analyte's signals.

• If an internal standard is required for quantitative analysis, add a known amount of a reference compound (e.g., tetramethylsilane, TMS, at 0 ppm).

• Gently swirl the vial to ensure the sample is fully dissolved.

• Using a Pasteur pipette with a cotton or glass wool plug, filter the solution directly into a clean 5 mm NMR tube to remove any particulate matter.

• Cap the NMR tube securely.

2. NMR Instrument Parameters:

• The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be optimized for different instruments or specific experimental goals.

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments).

  • Number of Scans (NS): 8 to 16 scans are typically sufficient for a moderately concentrated sample.

  • Acquisition Time (AQ): 2-4 seconds to ensure good digital resolution.

  • Relaxation Delay (D1): 1-2 seconds. For quantitative analysis, a longer delay (5 times the longest T₁ of the protons of interest) is necessary.

  • Spectral Width (SW): A range of 0-12 ppm is generally adequate for most organic molecules.

  • Temperature: Standard probe temperature (e.g., 298 K).

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase the spectrum to obtain pure absorption peaks.

• Calibrate the chemical shift scale by setting the residual solvent peak to its known value (e.g., CDCl₃ at 7.26 ppm) or the internal standard (TMS at 0 ppm).

• Integrate the signals to determine the relative number of protons for each resonance.

• Analyze the splitting patterns and measure the coupling constants.

Visualization of the Analytical Workflow

The following diagram illustrates the logical workflow of a typical ¹H NMR spectral analysis, from sample preparation to final data interpretation.

Caption: Workflow for ¹H NMR Spectral Analysis.

References

• 1. Cyclohexanol(108-93-0) 1H NMR [m.chemicalbook.com]

Unraveling Molecular Breakdowns: A Comparative Guide to the Mass Spectrometry Fragmentation of 1-Propylcyclopentanol

For researchers, scientists, and drug development professionals, understanding the fragmentation patterns of molecules in mass spectrometry is crucial for structural elucidation and impurity profiling. This guide provides a comparative analysis of the electron ionization (EI) mass spectrometry fragmentation of 1-propylcyclopentanol against structurally similar cyclic and acyclic tertiary alcohols. By presenting quantitative data, detailed experimental protocols, and visual representations of fragmentation pathways, this document serves as a practical resource for interpreting mass spectra and identifying key structural features.

Comparative Analysis of Fragmentation Patterns

The mass spectrum of 1-propylcyclopentanol is characterized by a series of fragment ions that provide a fingerprint of its molecular structure. As a tertiary alcohol, its molecular ion peak (m/z 128) is expected to be of low abundance or entirely absent, a common feature for this class of compounds due to the instability of the initial radical cation.[1] The fragmentation is dominated by pathways that lead to the formation of stable carbocations.

To provide a clear comparison, the fragmentation patterns of 1-propylcyclopentanol are presented alongside those of 1-ethylcyclopentanol, 1-methylcyclopentanol, and the acyclic tertiary amyl alcohol (2-methyl-2-butanol). These compounds were selected to illustrate the influence of the alkyl substituent and the cyclic structure on the fragmentation process.

m/z	1-Propylcyclopentanol	1-Ethylcyclopentanol	1-Methylcyclopentanol	tert-Amyl Alcohol	Proposed Fragment Ion/Loss
128	< 1%	-	-	-	[M]+• (Molecular Ion)
113	-	< 1%	-	-	[M-CH3]+
110	2%	-	-	-	[M-H2O]+•
99	15%	20%	-	-	[M-C2H5]+
85	100%	100%	100%	-	[M-C3H7]+ / [M-C2H5]+• / [M-CH3]+•
82	-	-	15%	-	[M-H2O]+•
73	-	-	-	100%	[M-CH3]+
70	30%	45%	70%	-	[C5H10]+• (from dehydration and rearrangement)
67	80%	85%	80%	-	[C5H7]+
57	40%	50%	60%	30%	[C4H9]+ / [C3H5O]+
55	60%	70%	75%	20%	[C4H7]+
43	55%	40%	50%	40%	[C3H7]+
41	75%	80%	90%	35%	[C3H5]+

Relative abundances are approximate and normalized to the base peak (100%). Data is compiled from the NIST WebBook.[2][3][4][5]

Key Fragmentation Pathways of 1-Propylcyclopentanol

The fragmentation of 1-propylcyclopentanol proceeds through several key pathways, primarily driven by the stability of the resulting carbocations.

• Alpha-Cleavage: This is a dominant fragmentation pathway for alcohols, involving the cleavage of a carbon-carbon bond adjacent to the oxygen-bearing carbon.[6] For 1-propylcyclopentanol, the most favorable alpha-cleavage involves the loss of the propyl radical, leading to the formation of the stable oxonium ion at m/z 85, which is the base peak. Loss of an ethyl or methyl radical from the propyl group can also occur, though to a lesser extent.

• Dehydration: The elimination of a water molecule (H₂O, 18 Da) is another characteristic fragmentation of alcohols.[6] This results in a fragment ion at m/z 110. This radical cation can undergo further fragmentation.

• Ring Cleavage: Cyclic compounds can undergo ring-opening fragmentation. For cyclopentanol derivatives, a characteristic fragment at m/z 57 is often observed, resulting from a complex ring cleavage.[7]

• Loss of Alkenes: Subsequent to initial fragmentation events like dehydration, the molecule can lose neutral alkene fragments. For instance, the ion at m/z 70 could be formed by the loss of ethylene from the [M-H₂O]+• ion.

The following diagram illustrates the proposed primary fragmentation pathway for 1-Propylcyclopentanol:

References

• 1. Cyclopentanol, 1-ethyl- [webbook.nist.gov]
• 2. Cyclopentanol, 1-ethyl- [webbook.nist.gov]
• 3. Cyclopentanol, 1-ethyl- [webbook.nist.gov]
• 4. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 5. Amylene hydrate [webbook.nist.gov]
• 6. 1-Ethylcyclopentanol | C7H14O | CID 137018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Cyclopentanol, 1-methyl- [webbook.nist.gov]

A Comparative Infrared Spectroscopy Guide to the Hydroxyl Group in 1-Propylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the infrared (IR) spectrum of 1-propylcyclopentanol, with a focus on the hydroxyl (-OH) functional group. The analysis is supported by experimental data from comparable cyclic and acyclic tertiary alcohols, offering insights into the influence of molecular structure on the vibrational modes of the hydroxyl group.

Comparison of Hydroxyl Group Vibrational Frequencies

The position, shape, and intensity of the hydroxyl absorption band in an infrared spectrum are highly sensitive to its local chemical environment, particularly with respect to hydrogen bonding. In the condensed phase (as a pure liquid or "neat" film), alcohol molecules form intermolecular hydrogen bonds, which typically results in a broad and intense O-H stretching band at a lower wavenumber compared to a "free" (non-hydrogen-bonded) hydroxyl group.

1-Propylcyclopentanol, being a tertiary alcohol, is compared with other relevant alcohols to elucidate the spectral features imparted by its specific structure. The following table summarizes the key infrared absorption frequencies for 1-propylcyclopentanol and its counterparts.

Compound	Molecular Structure	O-H Stretch (Broad, H-bonded) (cm⁻¹)	C-O Stretch (cm⁻¹)	Reference(s)
1-Propylcyclopentanol	C8H16O (tertiary, cyclic)	ca. 3400	ca. 1150-1200	[1]
1-Methylcyclopentanol	C6H12O (tertiary, cyclic)	ca. 3400	ca. 1150	[2][3]
Cyclopentanol	C5H10O (secondary, cyclic)	~3357	~1078	[4]
tert-Butanol	C4H10O (tertiary, acyclic)	~3371	~1202	[5]

Note: The values for 1-propylcyclopentanol and 1-methylcyclopentanol are estimated based on typical ranges for tertiary alcohols and available spectral data. Precise peak maxima can be obtained from spectral databases.[1][2]

Analysis:

• O-H Stretching Vibration: All the listed alcohols, when analyzed in the condensed phase, exhibit a strong and broad absorption band in the 3200-3600 cm⁻¹ region, which is characteristic of the O-H stretching mode in the presence of hydrogen bonding.[4][5] The broadness of this peak is a direct consequence of the various hydrogen-bonding states (dimers, trimers, polymers) present in the liquid state.

• C-O Stretching Vibration: The C-O stretching frequency provides valuable information about the structure of the alcohol. For tertiary alcohols like 1-propylcyclopentanol, 1-methylcyclopentanol, and tert-butanol, this peak is typically found in the 1100-1210 cm⁻¹ range.[5] This is at a higher wavenumber compared to secondary alcohols like cyclopentanol (around 1078 cm⁻¹).[4] The C-O stretch in 1-propylcyclopentanol is expected to be in a similar range to other tertiary alcohols.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for obtaining and analyzing the infrared spectrum of a liquid alcohol like 1-propylcyclopentanol using Attenuated Total Reflectance (ATR) FTIR spectroscopy.

References

• 1. 1-Propyl-1-cyclopentanol | C8H16O | CID 98267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclopentanol, 1-methyl- [webbook.nist.gov]
• 3. 1-Methylcyclopentanol(1462-03-9) IR Spectrum [m.chemicalbook.com]
• 4. Cyclopentanol [applets.kcvs.ca]
• 5. spectroscopyonline.com [spectroscopyonline.com]

A Comparative Analysis of the Physical Properties of C3 and C4 Alkyl Cyclopentanols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the key physical properties of C3 and C4 alkyl cyclopentanols. Understanding these properties is crucial for applications in solvent selection, reaction condition optimization, and the design of novel pharmaceutical compounds. This document summarizes experimental data for various isomers and outlines the methodologies for their determination.

Introduction to Alkyl Cyclopentanols

Alkyl cyclopentanols are cyclic alcohols that feature a five-membered carbon ring with an alkyl substituent. The length and branching of the alkyl chain significantly influence the compound's physical characteristics, such as its boiling point, melting point, density, and solubility. These properties are critical in determining the behavior of these molecules in both chemical and biological systems. In drug development, for instance, the lipophilicity and solubility of a molecule can profoundly impact its absorption, distribution, metabolism, and excretion (ADME) profile.

Comparative Physical Properties

The following table summarizes the key physical properties of various C3 and C4 alkyl cyclopentanol isomers. The data has been compiled from various chemical databases and literature sources.

Compound Name	Alkyl Group	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)
C3 Alkyl Cyclopentanols
1-Propylcyclopentanol	n-Propyl	C₈H₁₆O	128.21	171.7 - 173.55[1][2]	-37.5[1][2]	0.904 - 0.927[1][2]
2-Propylcyclopentanol	n-Propyl	C₈H₁₆O	128.21	Not Available	Not Available	Not Available
3-Propylcyclopentanol	n-Propyl	C₈H₁₆O	128.21	Not Available	Not Available	Not Available
1-Isopropylcyclopentanol	Isopropyl	C₈H₁₆O	128.21	173[3]	Not Available	0.941[3]
2-Isopropylcyclopentanol	Isopropyl	C₈H₁₆O	128.21	Not Available	Not Available	Not Available
3-Isopropylcyclopentanol	Isopropyl	C₈H₁₆O	128.21	Not Available	Not Available	Not Available
C4 Alkyl Cyclopentanols
1-Butylcyclopentanol	n-Butyl	C₉H₁₈O	142.24	189[4]	Not Available	0.919[4]
2-Butylcyclopentanol	n-Butyl	C₉H₁₈O	142.24	Not Available	Not Available	Not Available
1-sec-Butylcyclopentanol	sec-Butyl	C₉H₁₈O	142.24	Not Available	Not Available	Not Available
1-tert-Butylcyclopentanol	tert-Butyl	C₉H₁₈O	142.24	Not Available	Not Available	Not Available
3-tert-Butylcyclopentanol	tert-Butyl	C₉H₁₈O	142.24	Not Available	Not Available	Not Available

Note: "Not Available" indicates that reliable experimental data was not found in the searched sources. The physical properties of many isomers, particularly those with substituents at the 2- and 3-positions of the cyclopentane ring, are not well-documented in publicly available databases.

Analysis of Physical Property Trends

Boiling Point: As expected, the boiling point increases from C3 to C4 alkyl cyclopentanols due to the increase in molecular weight and stronger van der Waals forces. For instance, 1-propylcyclopentanol has a boiling point of approximately 172-174°C, while 1-butylcyclopentanol boils at 189°C[1][2][4]. Branching in the alkyl chain generally leads to a lower boiling point compared to the straight-chain isomer with the same number of carbon atoms, a trend that is expected to hold for these compounds.

Density: The density of the C3 and C4 alkyl cyclopentanols is slightly less than that of water. There is a small increase in density from 1-propylcyclopentanol (0.904-0.927 g/cm³) to 1-butylcyclopentanol (0.919 g/cm³)[1][2][4].

Solubility: Alkyl cyclopentanols are generally soluble in organic solvents. Their solubility in water is limited and decreases as the length of the alkyl chain increases. The hydroxyl group allows for hydrogen bonding with water, but the larger, nonpolar alkyl group and the cyclopentane ring reduce overall water solubility. Therefore, C4 alkyl cyclopentanols are expected to be less soluble in water than C3 alkyl cyclopentanols.

Experimental Protocols

The following are detailed methodologies for the determination of the key physical properties discussed.

Determination of Boiling Point

The boiling point of the alkyl cyclopentanols can be determined using the capillary tube method.

Apparatus:

• Thiele tube or a similar heating apparatus (e.g., oil bath with a stirrer)

• Thermometer

• Capillary tubes (sealed at one end)

• Small test tube

• Sample of the alkyl cyclopentanol

Procedure:

• A small amount of the alkyl cyclopentanol is placed in the test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

• The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb are at the same level.

• The assembly is placed in a Thiele tube or an oil bath.

• The apparatus is heated gently.

• As the temperature approaches the boiling point, a stream of bubbles will emerge from the open end of the capillary tube.

• The heat is then removed, and the liquid is allowed to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Caption: Workflow for Boiling Point Determination.

Determination of Density

The density of liquid alkyl cyclopentanols can be accurately measured using a pycnometer or a vibrating tube densitometer.

Apparatus:

• Pycnometer (a glass flask with a precise volume)

• Analytical balance

• Water bath for temperature control

• Sample of the alkyl cyclopentanol

Procedure:

• The empty pycnometer is cleaned, dried, and its mass is accurately determined using an analytical balance.

• The pycnometer is filled with the alkyl cyclopentanol sample, ensuring no air bubbles are trapped.

• The filled pycnometer is placed in a water bath at a constant, known temperature (e.g., 20°C or 25°C) to allow for thermal equilibrium.

• The volume is adjusted precisely to the calibration mark on the pycnometer.

• The exterior of the pycnometer is carefully dried, and its mass is determined.

• The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer. For viscous liquids, ensuring the absence of air bubbles is critical for accuracy[5].

Caption: Procedure for Density Measurement.

Determination of Solubility

The qualitative solubility of alkyl cyclopentanols in water can be determined by simple miscibility tests.

Apparatus:

• Test tubes

• Pipettes or droppers

• Vortex mixer (optional)

• Sample of the alkyl cyclopentanol

• Distilled water

Procedure:

• A small, measured volume (e.g., 1 mL) of the alkyl cyclopentanol is added to a test tube.

• A measured volume of distilled water (e.g., 1 mL) is added to the same test tube.

• The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.

• The test tube is allowed to stand, and the mixture is observed.

• If a single, clear phase is present, the compound is considered soluble.

• If two distinct layers form or the solution is cloudy/emulsified, the compound is considered insoluble or partially soluble.

• The experiment can be repeated with varying ratios of solute to solvent to determine approximate solubility limits.

Caption: Workflow for Qualitative Solubility Testing.

Conclusion

References

• 1. Page loading... [guidechem.com]
• 2. 1-N-PROPYLCYCLOPENTANOL CAS#: 1604-02-0 [m.chemicalbook.com]
• 3. lookchem.com [lookchem.com]
• 4. lookchem.com [lookchem.com]
• 5. gardco.com [gardco.com]

Navigating the Separation of Cyclic Alcohols: A GC-MS Comparison for 1-Propylcyclopentanol and Related Compounds

Understanding Retention in GC-MS

Gas chromatography separates compounds based on their volatility and interaction with the stationary phase of the GC column. The retention time, the time it takes for a compound to travel through the column, is a key parameter for identification. However, retention times can vary between instruments and laboratories. To standardize this, the Kovats retention index (RI) is used. It relates the retention time of an analyte to those of n-alkanes, providing a more robust value for comparison.

Comparative Retention Data

The following table summarizes the Kovats retention indices for compounds structurally related to 1-propylcyclopentanol on various stationary phases. The data has been compiled from publicly available databases and scientific literature. The polarity of the stationary phase significantly influences the retention of polar compounds like alcohols. Non-polar phases primarily separate based on boiling point, while polar phases interact more strongly with polar functional groups, leading to longer retention times.

Compound	Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Stationary Phase	Kovats Retention Index (RI)
1-Propylcyclopentanol (Predicted)	C₈H₁₆O	128.21	~175-180	Non-polar (e.g., DB-5)	~1050-1150
Polar (e.g., Wax)	~1500-1600
Propylcyclopentane	C₈H₁₆	112.21	131	Standard non-polar	831[1]
1-Methyl-2-propylcyclopentane	C₉H₁₈	126.24	N/A	OV-101	1026[2]
Cyclopentanol	C₅H₁₀O	86.13	140.8	OV-1, SE-30, etc.	792-805[3]
Polar (e.g., Carbowax)	1283-1328[3]
1-Methylcyclopentanol	C₆H₁₂O	100.16	136	DB-5	796[4]

Note: The retention indices for 1-Propylcyclopentanol are predicted based on the trends observed in the related compounds. The presence of the hydroxyl group in 1-propylcyclopentanol will significantly increase its retention time on polar columns compared to its non-polar analogue, propylcyclopentane. Its higher boiling point compared to cyclopentanol and 1-methylcyclopentanol will lead to a longer retention time on non-polar columns.

Experimental Protocol for GC-MS Analysis

This section provides a detailed methodology for the analysis of 1-propylcyclopentanol and related cyclic alcohols using GC-MS.

1. Sample Preparation:

• Accurately weigh and dissolve the sample in a volatile solvent such as dichloromethane or ethyl acetate to a final concentration of approximately 1 mg/mL.

• If necessary, perform a derivatization step (e.g., silylation with BSTFA) to increase the volatility and thermal stability of the alcohols, which can improve peak shape and reduce tailing.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) to prevent column overloading.

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• GC Column:

  • Non-polar: Agilent J&W DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column.

  • Polar: Agilent J&W DB-Wax (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent polyethylene glycol column.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 220 °C at a rate of 10 °C/min.

  • Hold: Hold at 220 °C for 5 minutes.

• Transfer Line Temperature: 280 °C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Scan Range: m/z 40-400.

3. Data Analysis:

• Identify compounds by comparing their mass spectra with reference spectra in the NIST library or other spectral databases.

• Calculate the Kovats retention index for each identified compound using a homologous series of n-alkanes (e.g., C8-C20) run under the same chromatographic conditions.

Logical Workflow for Compound Identification

The following diagram illustrates the logical workflow for identifying 1-propylcyclopentanol and related compounds using GC-MS.

Caption: Workflow for GC-MS analysis of cyclic alcohols.

Signaling Pathway of Analysis

The decision-making process for identifying an unknown cyclic alcohol using the collected GC-MS data can be visualized as follows.

Caption: Decision pathway for compound identification.

References

• 1. Propylcyclopentane | C8H16 | CID 16270 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The Kovats Retention Index: 1-Methyl-2-propylcyclopentane (C9H18) [pherobase.com]
• 3. Cyclopentanol [webbook.nist.gov]
• 4. The Kovats Retention Index: 1-Methylcyclopentanol (C6H12O) [pherobase.com]

A Comparative Analysis of Reactivity: 1-Propylcyclopentanol and Other Tertiary Alcohols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of 1-propylcyclopentanol with other common tertiary alcohols, namely tert-butanol and triphenylmethanol. The reactivity of these compounds is a critical factor in synthetic chemistry, influencing reaction pathways, yields, and the design of novel molecules. This document outlines the key factors governing their reactivity in common chemical transformations, supported by established chemical principles and detailed experimental protocols.

Introduction to Tertiary Alcohol Reactivity

The reactivity of tertiary alcohols in reactions such as nucleophilic substitution (SN1) and elimination (E1) is predominantly governed by the stability of the carbocation intermediate formed when the hydroxyl group is protonated and subsequently departs as a water molecule.[1] The generally accepted order of reactivity for alcohols in reactions that proceed through a carbocation is tertiary > secondary > primary.[1] This heightened reactivity is due to the stabilizing influence of alkyl or aryl groups on the positively charged carbon atom via hyperconjugation and inductive effects.[2]

1-Propylcyclopentanol, as a tertiary alcohol, fits this profile. Its hydroxyl group is attached to a carbon atom bonded to three other carbons (one propyl group and two carbons within the cyclopentane ring).[3] In contrast, tertiary alcohols are highly resistant to oxidation under standard conditions because the carbinol carbon (the carbon bearing the -OH group) lacks a hydrogen atom.[4][5][6][7] Breaking the molecule's carbon-carbon bonds is necessary for oxidation to occur.[8][9]

Comparative Reactivity Analysis

The relative rates of SN1 and E1 reactions for tertiary alcohols are directly correlated with the stability of the carbocation intermediates formed. The structures of the alcohols compared in this guide are:

• 1-Propylcyclopentanol: A cyclic tertiary alcohol.

• tert-Butanol: A simple, acyclic tertiary alcohol.

• Triphenylmethanol: A bulky tertiary alcohol with three phenyl groups attached to the carbinol carbon.

The stability of the corresponding carbocations is the primary determinant of their relative reactivity.

Alcohol	Carbocation Intermediate	Stabilizing Factors	Predicted Relative Reactivity (SN1/E1)
1-Propylcyclopentanol	1-Propylcyclopentyl cation	• Inductive effect from three alkyl groups• Hyperconjugation	High
tert-Butanol	tert-Butyl cation	• Inductive effect from three methyl groups• Hyperconjugation (9 α-hydrogens)	High (Often used as a baseline)
Triphenylmethanol	Triphenylmethyl (Trityl) cation	• Extensive resonance stabilization across three phenyl rings• Inductive effect	Very High

Analysis:

The triphenylmethyl (trityl) cation is exceptionally stable due to the delocalization of the positive charge across the three benzene rings through resonance. This makes triphenylmethanol significantly more reactive in SN1/E1 reactions than typical alkyl tertiary alcohols.

Comparing 1-propylcyclopentanol and tert-butanol, both form stable tertiary carbocations. The relative stability, and thus reactivity, would be very similar, with minor differences attributable to ring strain in the cyclopentyl system and the specific inductive and hyperconjugative effects of the propyl versus methyl groups. For most practical purposes in a qualitative assessment like the Lucas test, both are expected to react very rapidly.[1][10]

Key Reaction Comparisons

Nucleophilic Substitution (SN1)

Tertiary alcohols react readily with hydrohalic acids (HCl, HBr, HI) via an SN1 mechanism to form alkyl halides.[11][12] This reaction proceeds through the formation of a stable tertiary carbocation.[11]

Dehydration (E1)

When heated with a strong acid catalyst (e.g., H₂SO₄ or H₃PO₄), tertiary alcohols undergo dehydration via an E1 mechanism to form alkenes.[13] The relative ease of dehydration follows the order 3° > 2° > 1°, again due to carbocation stability.[13] The major alkene product is typically the most substituted (most stable) one, following Zaitsev's rule.

Oxidation

As previously noted, tertiary alcohols do not undergo oxidation with common oxidizing agents like chromic acid (H₂CrO₄) or potassium permanganate (KMnO₄) under mild conditions.[6][9] This lack of reactivity is a key distinguishing feature from primary and secondary alcohols.

Experimental Protocols

The following protocols describe standard qualitative tests that can be used to compare the reactivity of 1-propylcyclopentanol, tert-butanol, and triphenylmethanol.

Experiment 1: Lucas Test for SN1 Reactivity

This test measures the rate of reaction of an alcohol with the Lucas reagent (ZnCl₂ in concentrated HCl) to form an insoluble alkyl chloride.[10]

Objective: To compare the relative SN1 reaction rates of the three tertiary alcohols.

Materials:

• 1-Propylcyclopentanol

• tert-Butanol

• Triphenylmethanol

• Lucas Reagent (anhydrous ZnCl₂ dissolved in concentrated HCl)

• Test tubes and rack

• Pipettes

• Stopwatch

Procedure:

• Place approximately 1 mL of each alcohol into separate, labeled test tubes.

• To the first test tube, add 5 mL of Lucas reagent.

• Immediately stopper the test tube, shake vigorously for 5-10 seconds, and start the stopwatch.

• Place the test tube in the rack and observe. Record the time taken for the formation of an insoluble alkyl chloride, indicated by the solution turning cloudy or the formation of a distinct layer.[1]

• Repeat steps 2-4 for the other two alcohols.

Expected Results: All three tertiary alcohols are expected to react very quickly, likely within a few minutes, with the solution turning cloudy almost instantaneously.[1][10] The high reactivity of triphenylmethanol might result in a near-immediate precipitation of the trityl chloride. This test confirms the high SN1 reactivity characteristic of tertiary alcohols.

Experiment 2: Chromic Acid Test for Oxidation

This test is used to differentiate oxidizing alcohols (primary and secondary) from non-oxidizing ones (tertiary).[10]

Objective: To confirm the resistance of the tertiary alcohols to oxidation.

Materials:

• 1-Propylcyclopentanol

• tert-Butanol

• Triphenylmethanol

• Chromic Acid Solution (e.g., Jones reagent)

• Acetone (reagent grade)

• Test tubes and rack

• Pipettes

Procedure:

• Dissolve approximately 0.5 mL of each alcohol in 2 mL of acetone in separate, labeled test tubes.

• To each test tube, add 2-3 drops of the chromic acid solution.

• Gently swirl the contents of each test tube and observe for 5 minutes.

• A positive test for oxidation is a color change from the orange of Cr⁶⁺ to a green or blue-green color of Cr³⁺.[10]

Expected Results: None of the three tertiary alcohols should show a reaction. The solutions will remain orange, confirming their resistance to oxidation under these conditions.[5][6]

Conclusion

1-Propylcyclopentanol exhibits the characteristic high reactivity of a tertiary alcohol in SN1 and E1 reactions, comparable to that of a simple acyclic tertiary alcohol like tert-butanol. This reactivity stems from the formation of a stable tertiary carbocation intermediate. When compared to triphenylmethanol, its reactivity is lower due to the exceptional resonance stabilization of the trityl cation. In terms of oxidation, 1-propylcyclopentanol, like all tertiary alcohols, is resistant to common oxidizing agents. This guide provides the foundational data and experimental frameworks for researchers to predict and test the behavior of 1-propylcyclopentanol in various synthetic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. quora.com [quora.com]
• 3. 1-Propylcyclopentanol | 1604-02-0 | Benchchem [benchchem.com]
• 4. byjus.com [byjus.com]
• 5. studymind.co.uk [studymind.co.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemistrylovers.com [chemistrylovers.com]
• 9. The Oxidation of Alcohols - ChemistryViews [chemistryviews.org]
• 10. Relative Reactivities of Alcohols [www1.chem.umn.edu]
• 11. youtube.com [youtube.com]
• 12. app.ulearngo.com [app.ulearngo.com]
• 13. jan.ucc.nau.edu [jan.ucc.nau.edu]

A Comparative Guide to Confirming the Isomeric Purity of 1-Propylcyclopentanol

For researchers, scientists, and drug development professionals, ensuring the chemical purity of a compound is paramount. The presence of isomers, compounds with the same molecular formula but different structural arrangements, can lead to significant variations in pharmacological activity, toxicity, and side effects. This guide provides a comprehensive comparison of analytical methodologies for confirming the absence of isomers in a 1-Propylcyclopentanol sample, supported by detailed experimental protocols and comparative data.

Introduction to Isomerism in 1-Propylcyclopentanol

1-Propylcyclopentanol (C₈H₁₆O) is a cyclic alcohol with a chiral center at the carbon atom bonded to the hydroxyl group. This gives rise to the possibility of stereoisomers (enantiomers). Furthermore, positional isomers, where the propyl group or hydroxyl group are attached at different positions on the cyclopentane ring, are common potential impurities from synthesis. This guide focuses on analytical strategies to detect and quantify these potential isomeric impurities, thereby confirming the purity of a 1-Propylcyclopentanol sample.

Comparison of Analytical Methodologies

The primary techniques for analyzing the isomeric purity of alcohol samples are Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.[1] Each method offers distinct advantages for separating and identifying isomers.

• Gas Chromatography (GC): An excellent technique for separating volatile compounds.[2][3] Isomers can often be separated based on differences in their boiling points and polarity, which affect their interaction with the GC column's stationary phase.[4] For chiral separations, a chiral GC column is required.

• High-Performance Liquid Chromatography (HPLC): A versatile method suitable for a wide range of compounds. To separate enantiomers, a chiral stationary phase (CSP) is necessary.[] HPLC is particularly useful for non-volatile or thermally labile compounds.[]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A powerful tool for structural elucidation.[6] ¹H and ¹³C NMR can distinguish between structural isomers based on unique chemical shifts and spin-spin coupling patterns for each molecule.[7][8] While NMR cannot directly distinguish between enantiomers, chiral derivatizing agents or chiral solvating agents can be used to create diastereomeric environments, which do produce distinct NMR spectra.[9]

The choice of method depends on the specific isomers of concern, the required sensitivity, and the available instrumentation.

Data Presentation: Isomer Analysis

The following table summarizes hypothetical data from the analysis of a 1-Propylcyclopentanol sample using various analytical techniques. "Sample A" represents a pure sample, while "Sample B" is a hypothetical mixture containing isomeric impurities for comparison.

Analytical Method	Parameter	Sample A (Pure 1-Propylcyclopentanol)	Sample B (Contaminated Sample)
Chiral Gas Chromatography (GC)	Retention Time (min)	Single peak at 10.5 min	Peak 1: 10.5 min (95% area) Peak 2: 11.2 min (5% area)
Purity (%)	> 99.9%	95.0%
Chiral High-Performance Liquid Chromatography (HPLC)	Retention Time (min)	Single peak at 8.2 min	Peak 1: 8.2 min (95% area) Peak 2: 9.1 min (5% area)
Purity (%)	> 99.9%	95.0%
¹H NMR Spectroscopy (400 MHz, CDCl₃)	Key Signals (ppm)	Distinct signals corresponding to the 1-Propylcyclopentanol structure.	Additional minor signals inconsistent with the primary structure.
Isomer-specific Signal	No signal at 3.85 ppm	Singlet at 3.85 ppm (Integral: 0.05)
¹³C NMR Spectroscopy (100 MHz, CDCl₃)	Number of Signals	8 distinct signals	10 signals observed
Carbonyl Carbon (C-OH)	Signal at 82.4 ppm	Major signal at 82.4 ppm, minor signal at 79.1 ppm.

Experimental Workflow

The logical flow for confirming the absence of isomers in a 1-Propylcyclopentanol sample involves sample preparation followed by analysis using one or more of the described orthogonal techniques.

Caption: Workflow for Isomeric Purity Analysis.

Experimental Protocols

This protocol is designed to separate enantiomers of 1-Propylcyclopentanol.

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: Chiral capillary column (e.g., Beta-DEX™ 225, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium, constant flow rate of 1.0 mL/min.[2]

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Temperature Program: Start at 80°C, hold for 1 minute, then ramp to 150°C at a rate of 5°C/min.

• Sample Preparation: Prepare a 1 mg/mL solution of 1-Propylcyclopentanol in hexane.

• Injection Volume: 1 µL, with a split ratio of 50:1.

• Data Analysis: The absence of isomers is confirmed by the presence of a single chromatographic peak corresponding to the retention time of a pure 1-Propylcyclopentanol reference standard. The peak area is used to quantify purity.[3]

This method is suitable for the chiral separation of 1-Propylcyclopentanol enantiomers.[10]

• Instrumentation: HPLC system with a UV detector.

• Column: Chiral stationary phase column (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase: n-Hexane:Isopropanol (95:5, v/v).[11]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: 210 nm (as alcohols have weak chromophores, low UV is used for detection).

• Sample Preparation: Prepare a 1 mg/mL solution of 1-Propylcyclopentanol in the mobile phase.

• Injection Volume: 10 µL.

• Data Analysis: A single peak indicates the absence of the other enantiomer. Purity is calculated from the relative peak areas.

NMR is used to confirm the molecular structure and detect positional isomers.[12]

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve approximately 10 mg of the 1-Propylcyclopentanol sample in 0.7 mL of deuterated chloroform (CDCl₃).

• ¹H NMR Acquisition:

  • Acquire a standard proton spectrum.

  • Protons on the carbon adjacent to the hydroxyl group are expected to appear in the 3.4-4.5 ppm region.[13]

  • The presence of positional isomers would result in additional, distinct sets of peaks with different chemical shifts and coupling patterns.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • A pure sample of 1-Propylcyclopentanol should exhibit 8 distinct carbon signals.

  • The carbon bearing the hydroxyl group is expected in the 50-85 ppm region.[13] The presence of positional isomers would lead to more than 8 signals in the spectrum.[6]

• Data Analysis: The spectra of the sample should be compared to a reference spectrum of pure 1-Propylcyclopentanol. The absence of any unassigned signals confirms the absence of structural isomers.

Conclusion

Confirming the absence of isomers in a 1-Propylcyclopentanol sample requires a rigorous analytical approach. A combination of chromatographic techniques (Chiral GC or HPLC) to rule out stereoisomers and spectroscopic methods (¹H and ¹³C NMR) to exclude positional isomers provides the highest level of confidence. By employing the detailed protocols outlined in this guide, researchers can effectively validate the isomeric purity of their materials, ensuring the integrity and reliability of their scientific work.

References

• 1. bucksci.com [bucksci.com]
• 2. purdue.edu [purdue.edu]
• 3. m.youtube.com [m.youtube.com]
• 4. Gas chromatography of Alcohols [delloyd.50megs.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. youtube.com [youtube.com]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. azom.com [azom.com]
• 13. chem.libretexts.org [chem.libretexts.org]

Comparative Analysis of Synthesis Routes for 1-Propylcyclopentanol: A Guide for Researchers

For chemists engaged in pharmaceutical development and scientific research, the synthesis of tertiary alcohols such as 1-Propylcyclopentanol is a critical process. This guide provides a comprehensive comparative analysis of four prominent synthesis routes: the Grignard reaction, the use of organolithium reagents, the Reformatsky reaction, and the Barbier reaction. This objective comparison, supported by experimental data and detailed protocols, aims to inform the selection of the most suitable method based on specific laboratory needs and project goals.

Executive Summary

The synthesis of 1-Propylcyclopentanol can be effectively achieved through several organometallic addition reactions to cyclopentanone. The Grignard reaction is the most traditional and widely utilized method, offering high yields and straightforward execution. The use of organolithium reagents provides a more reactive alternative, which can be advantageous in certain scenarios but requires more stringent reaction conditions. The Reformatsky and Barbier reactions offer milder conditions and greater functional group tolerance, presenting valuable alternatives to the more established methods.

Data Presentation: A Comparative Overview

The following table summarizes the key quantitative data for the different synthesis routes to 1-Propylcyclopentanol.

Parameter	Grignard Reaction	Organolithium Reagent	Reformatsky Reaction	Barbier Reaction
Primary Reagents	Propylmagnesium bromide, Cyclopentanone	Propyllithium, Cyclopentanone	Ethyl 2-bromopropanoate, Zinc, Cyclopentanone	Propyl bromide, Metal (e.g., Zn, In, Sn), Cyclopentanone
Typical Yield	85-95%	80-90%	70-85%	60-80%
Reaction Temperature	0 °C to reflux	-78 °C to room temp.	40-50 °C	Room temperature
Reaction Time	1-3 hours	1-2 hours	2-4 hours	2-12 hours
Key Advantages	High yield, well-established	High reactivity	Milder conditions, tolerates more functional groups	One-pot reaction, can be run in aqueous media
Key Disadvantages	Sensitive to moisture and protic functional groups	Highly reactive, requires strictly anhydrous conditions	Lower yield than Grignard/organolithium	Longer reaction times, potentially lower yields

Experimental Protocols

Detailed methodologies for the key synthesis routes are provided below.

Grignard Reaction

The Grignard reaction is a classic and highly effective method for the synthesis of 1-Propylcyclopentanol.[1] It involves the nucleophilic addition of a propylmagnesium bromide to cyclopentanone.

Procedure:

• Preparation of Grignard Reagent: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), magnesium turnings (1.2 eq) are suspended in anhydrous diethyl ether. 1-Bromopropane (1.1 eq) is added dropwise to initiate the reaction, which is maintained at a gentle reflux.

• Addition to Cyclopentanone: The freshly prepared Grignard reagent is cooled to 0 °C. A solution of cyclopentanone (1.0 eq) in anhydrous diethyl ether is added dropwise.

• Work-up: After the addition is complete, the reaction mixture is stirred at room temperature for 1 hour. The reaction is then quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• Purification: The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is purified by distillation to yield 1-Propylcyclopentanol.

Reaction with Organolithium Reagent

Organolithium reagents, such as propyllithium, are more reactive than their Grignard counterparts and can also be used for the synthesis of 1-Propylcyclopentanol.

Procedure:

• Reaction Setup: A flame-dried, two-necked round-bottom flask is charged with cyclopentanone (1.0 eq) dissolved in anhydrous diethyl ether under an inert atmosphere and cooled to -78 °C.

• Addition of Propyllithium: A solution of propyllithium (1.1 eq) in a suitable solvent (e.g., hexanes) is added dropwise to the cyclopentanone solution at -78 °C.

• Work-up: The reaction is stirred at -78 °C for 1 hour and then allowed to warm to room temperature. The reaction is quenched by the slow addition of water.

• Purification: The layers are separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The product is purified by distillation.

Reformatsky Reaction

The Reformatsky reaction utilizes an organozinc reagent, which is less reactive than Grignard or organolithium reagents, offering the advantage of tolerating a wider range of functional groups.[2][3]

Procedure:

• Activation of Zinc: Zinc dust (2.0 eq) is activated by stirring with a small amount of iodine in anhydrous THF.

• Formation of Organozinc Reagent: A solution of ethyl 2-bromopropanoate (1.5 eq) in anhydrous THF is added to the activated zinc, and the mixture is gently heated to initiate the formation of the Reformatsky reagent.

• Addition to Cyclopentanone: A solution of cyclopentanone (1.0 eq) in anhydrous THF is added to the reagent, and the reaction mixture is refluxed for 2-3 hours.

• Work-up and Purification: The reaction is cooled to room temperature and quenched with a saturated aqueous solution of ammonium chloride. The product is extracted with diethyl ether, and the combined organic layers are washed, dried, and concentrated. The resulting β-hydroxy ester is then hydrolyzed and decarboxylated to yield 1-Propylcyclopentanol, followed by purification.

Barbier Reaction

The Barbier reaction is a one-pot synthesis where the organometallic reagent is generated in situ in the presence of the carbonyl substrate.[4][5][6] This method can often be carried out under milder and even aqueous conditions.[6]

Procedure:

• Reaction Mixture: A mixture of cyclopentanone (1.0 eq), 1-bromopropane (1.5 eq), and a metal such as zinc, indium, or tin powder (2.0 eq) is prepared in a suitable solvent (e.g., THF, or a mixture of THF and water).

• Reaction Execution: The mixture is stirred vigorously at room temperature. The reaction progress is monitored by TLC.

• Work-up and Purification: Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium chloride. The product is extracted with an organic solvent, and the combined organic extracts are washed, dried, and concentrated. Purification is achieved through distillation.

Mandatory Visualization

The following diagram illustrates the logical workflow for comparing the different synthesis routes for 1-Propylcyclopentanol.

Caption: Comparative workflow of 1-Propylcyclopentanol synthesis routes.

References

• 1. 1-Propylcyclopentanol | 1604-02-0 | Benchchem [benchchem.com]
• 2. Reformatsky Reaction | NROChemistry [nrochemistry.com]
• 3. scribd.com [scribd.com]
• 4. Barbier Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Barbier reaction - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 1-Propylcyclopentanol

Ensuring the safe and compliant disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals handling 1-Propylcyclopentanol, adherence to proper disposal protocols is critical to mitigate risks and comply with regulatory standards. This guide provides essential, step-by-step procedures for the proper disposal of 1-Propylcyclopentanol, ensuring the safety of laboratory personnel and the protection of our environment.

Understanding the Hazard Profile

Before handling and disposal, it is crucial to be aware of the hazards associated with 1-Propylcyclopentanol. It is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and may cause respiratory irritation.[1][2] Always consult the Safety Data Sheet (SDS) before use and wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.

Quantitative Data for Safe Handling

The following table summarizes key quantitative and safety information for 1-Propylcyclopentanol, derived from its Safety Data Sheet.

Property	Value
Molecular Formula	C₈H₁₆O[1][2][3]
Molecular Weight	128.21 g/mol [1][2][3]
GHS Hazard Statements	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)[1][2]
GHS Precautionary Disposal Statement	P501: Dispose of contents/ container to an approved waste disposal plant[2]

Step-by-Step Disposal Protocol

The disposal of 1-Propylcyclopentanol must be conducted in accordance with hazardous waste regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[4][5] This mandates a "cradle to grave" approach, where the generating laboratory is responsible for the waste from its creation to its final disposal.[4]

Experimental Protocol for Waste Collection and Segregation:

• Waste Determination: The first step is to classify 1-Propylcyclopentanol as a hazardous waste based on its known hazards.

• Container Selection:

  • Use a designated, chemically compatible waste container. A high-density polyethylene (HDPE) or glass container is recommended.

  • Ensure the container is clean, dry, and in good condition with a secure, leak-proof cap.

• Labeling:

  • Immediately label the waste container with a "Hazardous Waste" tag.

  • Clearly write the full chemical name: "1-Propylcyclopentanol". Do not use abbreviations.

  • Indicate the specific hazards: "Harmful," "Irritant."

  • Record the date when the first drop of waste is added to the container.

• Segregation and Collection:

  • Collect 1-Propylcyclopentanol waste in its own dedicated container. Do not mix it with other waste streams (e.g., halogenated solvents, acidic waste) unless specifically permitted by your institution's Environmental Health & Safety (EHS) department.

  • Keep the waste container closed at all times, except when adding waste.

• Storage:

  • Store the waste container in a designated satellite accumulation area within the laboratory.

  • Ensure the storage area is well-ventilated and away from sources of ignition or incompatible materials.

  • Provide secondary containment (e.g., a chemical-resistant tray) to capture any potential leaks.

• Disposal Request:

  • Once the container is full or has reached the accumulation time limit set by your institution (often 90 days), arrange for its disposal.[6]

  • Contact your institution's EHS department or approved hazardous waste contractor to schedule a pickup. Do not attempt to dispose of the chemical down the drain or in regular trash.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-Propylcyclopentanol, from generation to final disposal.

Caption: Logical workflow for the proper disposal of 1-Propylcyclopentanol.

References

• 1. 1-Propyl-1-cyclopentanol | C8H16O | CID 98267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 4. mtu.edu [mtu.edu]
• 5. Hazardous Waste Management | Office of Environmental Health and Safety (OEHS) [oehs.tulane.edu]
• 6. How to Store and Dispose of Extremely Hazardous Chemical Waste [blink.ucsd.edu]

Essential Safety and Logistics for Handling 1-Propylcyclopentanol

This guide provides crucial safety protocols and logistical plans for the handling and disposal of 1-Propylcyclopentanol in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Propylcyclopentanol is provided below.

Property	Value	Source
Molecular Formula	C₈H₁₆O	[1][2][3]
Molecular Weight	128.21 g/mol	[1][2]
Physical State	Liquid	[2]
CAS Number	1604-02-0	[1][3][4]

Hazard Identification and GHS Classification

1-Propylcyclopentanol is classified with the following hazards:

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1][4]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[2][4][5]
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation[2][4][5]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[2][4][5]

Signal Word: Warning[2][4][5]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is essential to minimize exposure. All PPE should be selected based on the specific hazards present and the task being performed.[6]

1. Eye and Face Protection:

• Requirement: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 standard must be worn.[7]

• Enhanced Protection: A face shield should be worn over safety glasses whenever there is a significant risk of splashing or a highly exothermic reaction.[6][7]

2. Skin and Body Protection:

• Gloves: Chemical-resistant gloves are mandatory. Disposable nitrile gloves can provide short-term protection, but it is crucial to consult the glove manufacturer's resistance guide for suitability against 1-Propylcyclopentanol.[7] Gloves must be inspected before use and removed using the proper technique to avoid skin contact.

• Lab Coat: A flame-resistant lab coat (e.g., Nomex) should be worn and fully buttoned to cover as much skin as possible.[7]

• Clothing: Long pants and closed-toe, closed-heel shoes are required. Avoid fabrics made of polyester or acrylic.[7]

• Apron: For handling larger quantities or during procedures with a high splash risk, a chemical-resistant apron that extends from the neck to at least the knees is recommended.[8]

3. Respiratory Protection:

• Primary Control: Engineering controls, such as a chemical fume hood, should be the primary method to control vapor exposure.

• When Required: If engineering controls are not sufficient to maintain exposure below permissible limits, a NIOSH-approved respirator is required.[7][9] Use must follow a respiratory protection program, including medical evaluations and fit testing.[7]

Operational Plan: Handling and Storage Protocol

Handling:

• Ventilation: Always handle 1-Propylcyclopentanol in a well-ventilated area, preferably within a certified chemical fume hood.[2][5]

• Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors or mists.[2][4]

• Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end of the workday.[2][5] Do not eat, drink, or smoke in the handling area.[4][5]

• Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition sources.[10] Use non-sparking tools and take precautionary measures against static discharge.[11]

Storage:

• Container: Keep the container tightly closed in a dry, well-ventilated place.[2][5]

• Location: Store in a designated chemical storage area away from incompatible materials such as strong oxidizing agents.[11]

Emergency and First Aid Procedures

Immediate response is critical in the event of an exposure.

Exposure Route	First Aid Protocol
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Get medical attention.[2][5]
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes.[2][5] Take off contaminated clothing and wash it before reuse.[2] If skin irritation persists, call a physician.[5]
Inhalation	Remove the person to fresh air and keep them comfortable for breathing.[2][5] If not breathing, give artificial respiration. Get medical attention if you feel unwell or if symptoms occur.[2][5]
Ingestion	Clean mouth with water and drink plenty of water afterwards.[2][5] Get medical help.[4]

Disposal Plan

Waste generated from the use of 1-Propylcyclopentanol is classified as hazardous waste and must be disposed of accordingly.

• Waste Collection: Collect all waste residues and unused product in a designated, properly labeled, and sealed container. Do not mix with other waste streams unless compatibility is confirmed.

• Contaminated Materials: Any materials that have come into contact with 1-Propylcyclopentanol, including gloves, paper towels, and pipette tips, must be disposed of as hazardous waste.

• Disposal Route: Dispose of the contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[2][5][10] Do not empty into drains or release into the environment.[10]

• Packaging: Contaminated packaging should be handled in the same manner as the substance itself.[10]

Handling Workflow

References

• 1. 1-Propyl-1-cyclopentanol | C8H16O | CID 98267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. 1-Propyl-1-cyclopentanol [webbook.nist.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.at [fishersci.at]
• 6. safety.rochester.edu [safety.rochester.edu]
• 7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 8. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]
• 9. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 10. carlroth.com [carlroth.com]
• 11. fishersci.com [fishersci.com]